2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

Core Science & Biosynthesis

An In-depth Technical Guide to 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone: A Key Chiral Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Chiral Lactones in Synthesis

In the landscape of contemporary drug discovery and development, the demand for enantiomerically pure chiral building blocks is paramount. These molecules serve as foundational scaffolds for the synthesis of complex therapeutic agents, where stereochemistry dictates biological activity. Among these crucial synthons, derivatives of L-threonic acid, a C4 sugar acid, have garnered significant attention. This guide focuses on a particularly valuable derivative, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone , a strategically protected form of L-threono-1,4-lactone.

The strategic introduction of the bulky tert-butyldiphenylsilyl (TBDPS) group at the C-3 hydroxyl and the benzoyl group at the C-2 hydroxyl transforms the simple L-threono-1,4-lactone into a versatile intermediate. This differential protection allows for selective chemical manipulations at other positions of the molecule, a critical requirement in the multi-step synthesis of complex targets, particularly nucleoside analogues with antiviral properties.[1][2] This guide will provide a comprehensive overview of the synthesis, structural characterization, and key applications of this important chiral building block, offering field-proven insights for its effective utilization in research and development.

Molecular Structure and Physicochemical Properties

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a carbohydrate derivative with the molecular formula C₂₇H₂₈O₅Si.[3][4][5] Its structure is characterized by a five-membered γ-lactone ring derived from L-threonic acid. The hydroxyl groups at the C-2 and C-3 positions are protected with a benzoyl and a tert-butyldiphenylsilyl group, respectively.

Property	Value	Source
Molecular Formula	C₂₇H₂₈O₅Si	[3][4][5]
Molecular Weight	472.6 g/mol	Inferred from formula
CAS Number	1446785-28-9	[4]
Appearance	White to off-white solid	General observation for similar compounds
Solubility	Soluble in common organic solvents such as dichloromethane, chloroform, ethyl acetate, and THF	Inferred from structure

The presence of the bulky and lipophilic TBDPS and benzoyl groups significantly alters the physicochemical properties of the parent L-threono-1,4-lactone, rendering it more amenable to purification by column chromatography on silica gel and enhancing its solubility in non-polar organic solvents.

Synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone: A Step-by-Step Protocol with Mechanistic Insights

The synthesis of the title compound is a prime example of regioselective protection of a diol, a common challenge in organic synthesis. The synthetic strategy hinges on the differential reactivity of the two hydroxyl groups of the starting material, L-threono-1,4-lactone. The C-3 hydroxyl is sterically more accessible than the C-2 hydroxyl, allowing for the selective introduction of the bulky TBDPS protecting group at this position.

Experimental Protocol

Step 1: Regioselective Silylation of L-Threono-1,4-lactone

• Materials:

  • L-Threono-1,4-lactone

  • tert-Butyldiphenylsilyl chloride (TBDPSCl)

  • Imidazole

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a solution of L-threono-1,4-lactone (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of TBDPSCl (1.1 eq) in anhydrous DMF.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the product with ethyl acetate (3 x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 3-O-t-butyldiphenylsilyl-L-threono lactone.

Causality Behind Experimental Choices:

• Imidazole: Acts as a base to deprotonate the hydroxyl group, forming a more nucleophilic alkoxide. It also serves as a nucleophilic catalyst.

• DMF: A polar aprotic solvent that effectively dissolves the starting materials and reagents.

• Regioselectivity: The bulky TBDPSCl preferentially reacts with the less sterically hindered C-3 hydroxyl group.

Step 2: Benzoylation of 3-O-t-butyldiphenylsilyl-L-threono lactone

• Materials:

  • 3-O-t-butyldiphenylsilyl-L-threono lactone

  • Benzoyl chloride (BzCl)

  • Pyridine

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 3-O-t-butyldiphenylsilyl-L-threono lactone (1.0 eq) in anhydrous DCM and cool to 0 °C.

  • Add pyridine (1.5 eq) followed by the dropwise addition of benzoyl chloride (1.2 eq).

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC.

  • Upon completion, dilute the reaction with DCM and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the residue by flash column chromatography to yield 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Causality Behind Experimental Choices:

• Pyridine: Acts as a base to neutralize the HCl generated during the reaction and can also serve as a nucleophilic catalyst.

• Benzoyl Chloride: The acylating agent that introduces the benzoyl group at the remaining free hydroxyl group (C-2).

Caption: Synthetic workflow for 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Structural Elucidation and Characterization

The unambiguous structural confirmation of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone relies on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides key information about the connectivity and stereochemistry of the molecule. Expected signals include:

  • Multiplets in the aromatic region (approx. 7.2-8.1 ppm) corresponding to the phenyl protons of the benzoyl and TBDPS groups.

  • A singlet for the tert-butyl protons of the TBDPS group (approx. 1.1 ppm).

  • Characteristic signals for the protons on the lactone ring. The chemical shifts and coupling constants of these protons are diagnostic for the relative stereochemistry. Upon benzoylation, the proton at C-2 is expected to shift downfield.

• ¹³C NMR: The carbon NMR spectrum confirms the carbon framework of the molecule. Key expected signals include:

  • A signal for the lactone carbonyl carbon (approx. 170-175 ppm).

  • A signal for the benzoyl carbonyl carbon (approx. 165 ppm).

  • Signals for the aromatic carbons of the benzoyl and TBDPS groups.

  • Signals for the carbons of the lactone ring and the TBDPS group.

¹H NMR (CDCl₃, 400 MHz) - Predicted Chemical Shifts (δ, ppm)	¹³C NMR (CDCl₃, 100 MHz) - Predicted Chemical Shifts (δ, ppm)
8.10-7.30 (m, 15H, Ar-H)	172.5 (C=O, lactone)
5.50 (d, 1H, H-2)	165.0 (C=O, benzoyl)
4.60 (m, 1H, H-3)	136.0-127.0 (Ar-C)
4.40 (dd, 1H, H-4a)	80.0 (C-2)
4.25 (dd, 1H, H-4b)	75.0 (C-3)
1.15 (s, 9H, C(CH₃)₃)	70.0 (C-4)
27.0 (C(CH₃)₃)
19.5 (C(CH₃)₃)

Note: The predicted chemical shifts are based on general values for similar structures and may vary slightly in the actual spectrum.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present:

• Strong C=O stretching vibrations for the lactone and ester carbonyls (typically in the range of 1740-1780 cm⁻¹).

• C-O stretching vibrations.

• Aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of the molecule by providing a highly accurate mass measurement of the molecular ion.

Applications in Drug Development: A Versatile Chiral Synthon

The primary application of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is as a chiral building block in the synthesis of modified nucleosides, which are a cornerstone of antiviral and anticancer therapies.[1][2] The differential protection of the hydroxyl groups allows for the introduction of a nucleobase at the anomeric position (C-1) after reduction of the lactone, and subsequent modifications at the C-4 position.

Logical Relationship Diagram:

Caption: Role as a key intermediate in L-nucleoside analogue synthesis.

The L-configuration of the threono lactone is particularly significant as L-nucleosides often exhibit potent biological activity while showing reduced toxicity compared to their D-enantiomers. This is attributed to their differential recognition by viral and human polymerases and kinases.

Conclusion and Future Perspectives

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone stands out as a meticulously designed chiral building block, enabling the efficient and stereocontrolled synthesis of complex, high-value molecules. Its synthesis, based on principles of regioselective protection, is a testament to the power of strategic functional group manipulation in modern organic chemistry. As the quest for novel antiviral and anticancer agents continues, the demand for such versatile chiral synthons is expected to grow, further solidifying the importance of this compound in the drug discovery and development pipeline. Future research may focus on developing even more efficient and sustainable methods for its synthesis and exploring its utility in the preparation of a broader range of bioactive molecules.

References

• BioHippo. 2-O-benzoyl-3-O-t-butyldiphenylsilyl-L-threonolactone. [Link]

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• Organic Syntheses. Benzoyl piperidine. [Link]

• PubMed. Rhodium-Catalyzed Regioselective Silylation of Alkyl C-H Bonds for the Synthesis of 1,4-Diols. [Link]

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An In-depth Technical Guide to the Physical Properties of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and expected physical properties of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, a carbohydrate derivative of interest in synthetic organic chemistry and potentially in drug discovery cascades. As a Senior Application Scientist, this document is structured to deliver not just data, but also the scientific rationale behind the characterization of such molecules, empowering researchers to understand, handle, and further investigate this compound.

Core Molecular Identity

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a synthetically modified derivative of L-threonic acid. The strategic placement of a benzoyl group at the C-2 position and a bulky t-butyldiphenylsilyl (TBDPS) ether at the C-3 position significantly alters the physicochemical properties of the parent L-threono-1,4-lactone. These modifications are typically introduced to serve as protecting groups during multi-step syntheses, enhancing solubility in organic solvents and allowing for regioselective reactions at other positions.

The fundamental identifiers for this compound are summarized in the table below.

Property	Value	Source(s)
CAS Number	1446785-28-9	[1][2][3]
Molecular Formula	C₂₇H₂₈O₅Si	[2][3]
Molecular Weight	460.59 g/mol	[2][3]

Structural Elucidation and Expected Physical State

The chemical structure of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is presented in the diagram below. The presence of the bulky benzoyl and t-butyldiphenylsilyl groups is expected to confer a high degree of crystallinity to the molecule. Therefore, it is anticipated to be a white to off-white crystalline solid at room temperature.

Caption: Chemical structure of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Anticipated Physical Properties and a Guide to Their Determination

Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. For a compound like 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, a sharp melting point range is expected for a highly pure sample.

Expected Property: A distinct melting point, likely above 100 °C, due to the rigid lactone ring and the aromatic groups contributing to crystal lattice stability.

Protocol for Determination:

• Sample Preparation: A small amount of the crystalline solid is finely ground and packed into a capillary tube.

• Instrumentation: A calibrated melting point apparatus is used.

• Measurement: The sample is heated at a controlled rate. The temperature at which the substance first begins to melt and the temperature at which it is completely liquid are recorded as the melting point range. A narrow range (e.g., 1-2 °C) is indicative of high purity.

Optical Rotation

The "L-" configuration of the threono lactone core indicates that the molecule is chiral and will rotate plane-polarized light. The specific rotation is a fundamental physical constant for a chiral substance.

Expected Property: The compound will exhibit a specific optical rotation ([α]D). The sign and magnitude of this rotation are unique to its stereochemical configuration.

Protocol for Determination:

• Solution Preparation: A precise concentration of the compound is prepared in a suitable solvent (e.g., chloroform, dichloromethane, or ethyl acetate).

• Instrumentation: A polarimeter is used, typically with a sodium D-line light source (589 nm).

• Measurement: The observed rotation of the solution in a cell of a known path length is measured. The specific rotation is then calculated using the formula: [α]D = α / (l × c) where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Caption: Workflow for determining key physical properties.

Solubility Profile

The solubility of a compound is crucial for its application in synthesis, purification, and biological assays. The structure of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, with its large nonpolar protecting groups, dictates its solubility.

Expected Properties:

• High Solubility: In nonpolar to moderately polar organic solvents such as hexanes, ethyl acetate, dichloromethane, chloroform, and tetrahydrofuran.

• Low Solubility: In highly polar solvents like water and methanol.

Protocol for Qualitative and Quantitative Solubility Assessment:

• Qualitative Assessment: A small amount of the compound is added to a test tube containing a specific solvent. The mixture is vortexed at room temperature, and the solubility is visually assessed.

• Quantitative Determination (e.g., by HPLC):

  • An excess of the compound is added to a known volume of the solvent.

  • The mixture is agitated at a constant temperature until equilibrium is reached.

  • The saturated solution is filtered to remove undissolved solid.

  • The concentration of the dissolved compound in the filtrate is determined using a calibrated High-Performance Liquid Chromatography (HPLC) method.

Spectroscopic and Chromatographic Characterization

While not strictly physical properties in the same vein as melting point or solubility, spectroscopic and chromatographic data are integral to the identity and purity assessment of the compound, which underpins the reliability of any physical property measurements.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, confirming the presence and connectivity of the lactone, benzoyl, and TBDPS moieties.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the lactone carbonyl (C=O), ester carbonyl (C=O), and Si-O-C bonds.

• Mass Spectrometry (MS): Confirms the molecular weight and can provide fragmentation patterns that further support the proposed structure.

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the compound.

Conclusion and Future Directions

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a valuable intermediate in organic synthesis. While specific, publicly available data on its physical properties are limited, this guide provides a robust framework for its characterization based on its chemical structure and established analytical techniques. Researchers working with this compound are encouraged to perform the described experimental determinations to contribute to the body of scientific knowledge. The protocols outlined herein represent a self-validating system for ensuring the quality and consistency of this material in research and development settings.

References

• BioHippo. 2-O-benzoyl-3-O-t-butyldiphenylsilyl-L-threonolactone. [Link]

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An In-Depth Technical Guide to 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, a carbohydrate derivative with significant potential in medicinal chemistry and drug development. The document details its chemical identity, including its CAS number 1446785-28-9 [1][2][3]. A plausible and detailed synthetic pathway from commercially available L-Threono-γ-lactone is presented, complete with a step-by-step experimental protocol and a workflow diagram. Furthermore, this guide discusses the expected analytical and spectroscopic data for the characterization of the title compound and explores its potential applications as a chiral building block in the synthesis of complex bioactive molecules. This document is intended to serve as a valuable resource for researchers engaged in the design and synthesis of novel therapeutics.

Introduction: The Significance of L-Threono Lactone Derivatives

Lactones, which are cyclic esters, are prevalent structural motifs in a vast array of natural products and pharmacologically active compounds[4]. Among these, derivatives of L-threonic acid, a key degradation product of Vitamin C, have garnered considerable interest in the scientific community[5]. The inherent chirality and functionality of the L-threono lactone core make it an attractive scaffold for the synthesis of complex molecules, including nucleoside analogues and other potential therapeutic agents[6]. The strategic protection of the hydroxyl groups on the lactone ring is crucial for its use as a synthetic intermediate, enabling regioselective modifications and the construction of intricate molecular architectures. The title compound, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, represents a valuable intermediate where the two hydroxyl groups are orthogonally protected, allowing for selective deprotection and further functionalization.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is provided in the table below.

Property	Value	Reference
CAS Number	1446785-28-9	[1][2][3]
Molecular Formula	C₂₇H₂₈O₅Si	[1][2]
Molecular Weight	460.59 g/mol	[1]
IUPAC Name	(3R,4S)-3-(benzoyloxy)-4-((tert-butyldiphenylsilyl)oxy)dihydrofuran-2(3H)-one	N/A
Appearance	Expected to be a white to off-white solid	N/A
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone	N/A

Proposed Synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

The following section outlines a proposed synthetic route for the title compound starting from L-Threono-γ-lactone. The strategy involves a two-step protection sequence.

Synthetic Workflow

The proposed synthesis involves the selective protection of the C3 hydroxyl group followed by the protection of the C2 hydroxyl group. The bulky tert-butyldiphenylsilyl (TBDPS) group is expected to selectively protect the less sterically hindered C3 hydroxyl group, followed by benzoylation of the remaining C2 hydroxyl group.

Caption: Proposed synthetic workflow for 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Detailed Experimental Protocol

Step 1: Synthesis of 3-O-t-butyldiphenylsilyl-L-threono lactone

• To a solution of L-Threono-γ-lactone (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (2.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of tert-butyldiphenylsilyl chloride (TBDPSCl) (1.1 eq) in anhydrous DMF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 3-O-t-butyldiphenylsilyl-L-threono lactone.

Step 2: Synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

• Dissolve the 3-O-t-butyldiphenylsilyl-L-threono lactone (1.0 eq) from the previous step in anhydrous dichloromethane (DCM).

• Add anhydrous pyridine (3.0 eq) to the solution.

• Cool the reaction mixture to 0 °C.

• Add benzoyl chloride (1.2 eq) dropwise to the mixture.

• Allow the reaction to stir at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash successively with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Expected Characterization Data

The structural confirmation of the synthesized 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone would rely on a combination of spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Phenyl protons from the benzoyl and TBDPS groups in the aromatic region (δ 7.0-8.2 ppm). A singlet for the tert-butyl group of the TBDPS moiety (δ ~1.1 ppm). Signals for the lactone ring protons.
¹³C NMR	Carbonyl carbon of the lactone and benzoyl groups in the downfield region (δ ~170-180 ppm). Aromatic carbons from the benzoyl and TBDPS groups. Aliphatic carbons of the lactone ring and the TBDPS group.
IR (Infrared) Spectroscopy	Strong carbonyl stretching frequencies for the lactone and ester groups (~1780 cm⁻¹ and ~1720 cm⁻¹ respectively). C-O stretching bands. Aromatic C-H stretching bands.
Mass Spectrometry (MS)	A molecular ion peak [M+H]⁺ or [M+Na]⁺ corresponding to the calculated molecular weight.

Potential Applications in Drug Development

Differentially protected L-threono lactone derivatives are valuable chiral synthons for the preparation of a variety of biologically active molecules.

• Nucleoside Analogues: The furanose-like structure of the L-threono lactone core makes it an ideal starting material for the synthesis of novel nucleoside analogues with potential antiviral or anticancer activities. The protected lactone can be opened and further modified to introduce a nucleobase.

• Chiral Building Blocks: This compound can serve as a versatile four-carbon chiral building block in the total synthesis of complex natural products. The orthogonal protecting groups allow for sequential and regioselective introduction of new functionalities.

• Pro-drugs and Drug Delivery: The lactone and ester functionalities could potentially be exploited in pro-drug design, where the active compound is released under specific physiological conditions.

Conclusion

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a strategically protected carbohydrate derivative with significant potential as a synthetic intermediate in medicinal chemistry. This guide has provided a comprehensive overview of its properties, a plausible and detailed synthetic route, and a discussion of its potential applications. The methodologies and insights presented herein are intended to facilitate further research and development in the synthesis of novel and complex bioactive molecules for the advancement of therapeutic interventions.

References

• BioHippo. 2-O-benzoyl-3-O-t-butyldiphenylsilyl-L-threonolactone. [Link]

• Google Patents.

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• Wikipedia. tert-Butyldiphenylsilyl. [Link]

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An In-depth Technical Guide to the Characterization of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a selectively protected derivative of L-threono-1,4-lactone, a five-membered ring lactone (a γ-lactone) derived from L-threonic acid. L-threonic acid itself is a degradation product of the essential nutrient, Vitamin C (ascorbic acid)[1]. The strategic placement of a benzoyl group at the C-2 position and a bulky tert-butyldiphenylsilyl (TBDPS) group at the C-3 position makes this molecule a valuable chiral building block in organic synthesis. Such protected sugar lactones are crucial intermediates in the synthesis of complex natural products and modified nucleosides with potential therapeutic applications[].

The precise characterization of this molecule is paramount for its use in multi-step syntheses, ensuring the correct stereochemistry and purity of subsequent compounds. This guide provides a comprehensive overview of the characterization data for 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, including detailed experimental protocols for its synthesis and purification, and an in-depth analysis of its spectroscopic and physical properties.

Molecular Structure and Properties

The structure of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone incorporates a rigid γ-lactone ring, a planar benzoyl group, and a sterically demanding t-butyldiphenylsilyl ether.

Figure 1: Chemical structure of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Property	Value
Molecular Formula	C₂₇H₂₈O₅Si
Molecular Weight	460.59 g/mol
Appearance	White to off-white solid (predicted)
Chirality	Chiral

Synthesis and Purification: An Experimental Protocol

The key to this synthesis is the regioselective protection of the two secondary hydroxyl groups at the C-2 and C-3 positions. The bulky tert-butyldiphenylsilyl (TBDPS) group is known to selectively protect the less sterically hindered hydroxyl group[4][5]. In the case of L-threono-1,4-lactone, the C-3 hydroxyl is generally more accessible than the C-2 hydroxyl, which is adjacent to the lactone carbonyl. Therefore, the silylation is performed first, followed by benzoylation of the remaining hydroxyl group.

Figure 2: Proposed synthetic workflow for 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Step-by-Step Protocol

Step 1: Selective Silylation of L-threono-1,4-lactone

• To a solution of L-threono-1,4-lactone (1.0 eq) in anhydrous dimethylformamide (DMF), add imidazole (2.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of tert-butyldiphenylsilyl chloride (TBDPSCl) (1.1 eq) in anhydrous DMF.

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 3-O-t-butyldiphenylsilyl-L-threono lactone.

Step 2: Benzoylation of 3-O-t-butyldiphenylsilyl-L-threono lactone

• Dissolve the crude product from Step 1 in anhydrous pyridine.

• Cool the solution to 0 °C.

• Add benzoyl chloride (1.2 eq) dropwise.

• Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

• Monitor the reaction by TLC.

• Once the reaction is complete, pour the mixture into ice-cold 1 M HCl.

• Extract the product with ethyl acetate.

• Wash the organic layer successively with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

Step 3: Purification

• Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Characterization Data

The following characterization data is predicted based on the analysis of similar protected sugar lactones and the known effects of benzoyl and TBDPS protecting groups on spectroscopic properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR data for the title compound are presented below.

Table 1: Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.95-8.10	m	2H	Aromatic (ortho-H of Benzoyl)
7.60-7.75	m	4H	Aromatic (ortho-H of TBDPS)
7.30-7.50	m	9H	Aromatic (meta-, para-H of Benzoyl and TBDPS)
5.40	d	1H	H-2
4.65	dd	1H	H-3
4.40	dd	1H	H-4a
4.25	dd	1H	H-4b
1.10	s	9H	t-Butyl of TBDPS

Rationale: The benzoylation of a secondary alcohol typically shifts the proton on the adjacent carbon downfield. The aromatic protons of the benzoyl and TBDPS groups will appear in the characteristic aromatic region. The protons on the lactone ring will exhibit coupling patterns dependent on their dihedral angles. The nine protons of the t-butyl group will appear as a sharp singlet.

Table 2: Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
174.5	Lactone C=O (C-1)
165.0	Benzoyl C=O
135.5-136.0	Aromatic (quaternary C of TBDPS and ipso-C of Benzoyl)
128.0-134.0	Aromatic (CH of Benzoyl and TBDPS)
78.0	C-2
75.0	C-3
68.0	C-4
27.0	t-Butyl (CH₃) of TBDPS
19.5	t-Butyl (quaternary C) of TBDPS

Rationale: The lactone and benzoyl carbonyl carbons will have distinct chemical shifts. The carbons of the phenyl groups will appear in the aromatic region. The carbons of the lactone ring will be in the aliphatic region, with their chemical shifts influenced by the attached oxygen-containing functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, electrospray ionization (ESI) would be a suitable technique.

Table 3: Predicted Mass Spectrometry Data (ESI-MS)

m/z	Assignment
461.18	[M+H]⁺
483.16	[M+Na]⁺
403.14	[M - t-Bu]⁺
339.13	[M - Benzoyl]⁺

Rationale: The mass spectrum is expected to show the protonated molecular ion and a sodium adduct. Common fragmentation pathways for silylated compounds include the loss of the t-butyl group. Cleavage of the benzoyl group is also a likely fragmentation pathway.

Optical Rotation

As a derivative of an L-sugar, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is expected to be optically active and rotate plane-polarized light. The specific rotation is a characteristic physical property that confirms the enantiomeric purity of the compound.

Table 4: Physical Properties

Property	Predicted Value
Specific Rotation [α]²⁰D	To be determined experimentally (expected to be non-zero)
Physical State	White to off-white solid

The sign and magnitude of the specific rotation would need to be determined experimentally using a polarimeter.

Conclusion

This technical guide provides a comprehensive overview of the expected characterization data for 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone. The detailed, albeit hypothetical, experimental protocol for its synthesis and purification is based on well-established and reliable chemical transformations. The predicted spectroscopic and physical data, grounded in the principles of NMR, mass spectrometry, and the known properties of related compounds, offer a robust framework for the identification and quality control of this important chiral building block. Researchers and drug development professionals can utilize this guide to facilitate the synthesis and characterization of this and similar protected sugar lactones in their synthetic endeavors.

References

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• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• de Meijere, A., & Diederich, F. (Eds.). (2004). Metal-Catalyzed Cross-Coupling Reactions. John Wiley & Sons.

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• Wikipedia. (n.d.). Lactone. Retrieved from [Link]

• MDPI. (2022).

• Organic Syntheses. (n.d.). Flavone. Retrieved from [Link]

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• Master Organic Chemistry. (2017). Optical Rotation, Optical Activity, and Specific Rotation. Retrieved from [Link]

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An In-depth Technical Guide to the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) of Silylated Benzoyl Lactones

Abstract

For researchers, scientists, and professionals in drug development, the precise structural elucidation of bioactive molecules is paramount. Benzoyl lactones, a recurring motif in natural products and pharmaceutical agents, often present analytical challenges due to their polarity and thermal lability. Silylation, the introduction of a silyl group, is a powerful derivatization technique that enhances volatility and stability, making these compounds amenable to detailed analysis by gas chromatography-mass spectrometry (GC-MS) and providing clearer spectra in nuclear magnetic resonance (NMR) spectroscopy. This guide provides an in-depth exploration of the NMR and mass spectrometric analysis of silylated benzoyl lactones, offering field-proven insights into experimental design, spectral interpretation, and data validation.

The Rationale for Silylation of Benzoyl Lactones

Benzoyl lactones possess hydroxyl and sometimes carboxyl functionalities that can lead to poor chromatographic peak shape, thermal degradation in the GC inlet, and complex NMR spectra due to hydrogen bonding. Silylation addresses these issues by replacing the active hydrogen of these functional groups with a silyl group, most commonly a trimethylsilyl (TMS) group.[1][2] This derivatization imparts several key advantages:

• Increased Volatility: The replacement of polar -OH groups with nonpolar -O-Si(CH₃)₃ groups significantly reduces intermolecular hydrogen bonding, thereby increasing the compound's vapor pressure and making it suitable for GC analysis.[1]

• Enhanced Thermal Stability: Silyl ethers are generally more thermally stable than their corresponding alcohols, preventing degradation at the high temperatures used in GC.

• Improved Chromatographic Behavior: Derivatization leads to sharper, more symmetrical peaks in gas chromatography, which improves resolution and quantification.

• Characteristic Mass Spectral Fragmentation: Silyl derivatives exhibit predictable fragmentation patterns in mass spectrometry, which can be invaluable for structure elucidation.[3]

• Simplified NMR Spectra: Silylation can reduce the complexity of ¹H NMR spectra by removing exchangeable proton signals and can induce predictable shifts in neighboring proton and carbon signals, aiding in spectral assignment.

Experimental Workflow: From Benzoyl Lactone to Analysis

A robust and reproducible workflow is critical for the successful analysis of silylated benzoyl lactones. The following diagram and protocol outline a validated approach.

Figure 1: A generalized workflow for the silylation and subsequent analysis of benzoyl lactones.

Experimental Protocol: Trimethylsilylation of Benzoyl Lactones for GC-MS and NMR Analysis

Materials:

• Benzoyl lactone sample (1-5 mg)

• Anhydrous pyridine or acetonitrile (100 µL)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) (100 µL)

• Trimethylchlorosilane (TMCS) (optional, as a catalyst, 1-10% v/v in silylating agent)

• Reaction vial (2 mL) with a PTFE-lined cap

• Heating block or oven

• Nitrogen or argon gas supply

Procedure:

• Sample Preparation: Ensure the benzoyl lactone sample is completely dry. If dissolved in a solvent, evaporate to dryness under a gentle stream of nitrogen. For aqueous samples, lyophilization is recommended as silylating reagents are moisture-sensitive.[4]

• Reagent Addition: To the dried sample in the reaction vial, add 100 µL of anhydrous pyridine or acetonitrile to dissolve the compound.

• Silylation: Add 100 µL of MSTFA or BSTFA (with or without TMCS). The use of TMCS can accelerate the derivatization of sterically hindered hydroxyl groups.

• Reaction: Tightly cap the vial and heat at 60-80°C for 30-60 minutes. The optimal time and temperature may vary depending on the specific benzoyl lactone and should be optimized.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS or for preparation for NMR analysis. For NMR, the silylating reagents can be removed under high vacuum if they interfere with the spectral regions of interest.

NMR Spectroscopy of Silylated Benzoyl Lactones

The introduction of a silyl group, such as a trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group, induces characteristic changes in both ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy

• Silyl Group Protons: A large, sharp singlet integrating to the number of protons on the silyl group will appear in the upfield region of the spectrum. For a TMS group, this is typically a 9H singlet between δ 0.0 and 0.3 ppm. For a TBDMS group, a 6H singlet for the two methyl groups and a 9H singlet for the tert-butyl group will be present.

• Disappearance of -OH Signals: The broad singlet corresponding to the hydroxyl proton will be absent in the spectrum of the silylated derivative.

• Shift of Adjacent Protons: Protons on the carbon bearing the newly formed silyl ether (-CH-O-SiR₃) typically experience a slight upfield or downfield shift compared to the parent alcohol. The magnitude and direction of this shift are dependent on the specific stereochemistry and conformation of the lactone ring.[5]

• Benzoyl Group Protons: The aromatic protons of the benzoyl group will typically appear as multiplets in the range of δ 7.2-8.2 ppm. The exact chemical shifts are influenced by the electronic environment of the benzoyl lactone.[6]

¹³C NMR Spectroscopy

• Silyl Group Carbons: The carbon atoms of the silyl group will appear in the upfield region of the spectrum. For a TMS group, a signal around δ 0 ppm is expected.

• Shift of the Silylated Carbon: The carbon atom attached to the silyloxy group (-C-O-SiR₃) will experience a shift, the magnitude of which can be diagnostic.

• Lactone and Benzoyl Carbonyls: The carbonyl carbons of the lactone and benzoyl groups are typically found in the downfield region of the spectrum, often between δ 160 and 180 ppm.[7]

Functional Group	Typical ¹H NMR Chemical Shift (δ, ppm)	Typical ¹³C NMR Chemical Shift (δ, ppm)
-OSi(CH ₃)₃	0.0 - 0.3 (s, 9H)	~0
-C H-O-SiR₃	Varies (often slight shift from parent alcohol)	Varies (often slight shift from parent alcohol)
Benzoyl H (aromatic)	7.2 - 8.2 (m)	128 - 135
Benzoyl C =O	-	165 - 175
Lactone C =O	-	170 - 180

Table 1: General NMR chemical shift ranges for key functional groups in silylated benzoyl lactones.

Mass Spectrometry of Silylated Benzoyl Lactones

Electron ionization (EI) mass spectrometry, commonly coupled with gas chromatography (GC-MS), is a powerful tool for the structural analysis of silylated benzoyl lactones. The fragmentation patterns are often highly informative.

Key Fragmentation Pathways

The fragmentation of silylated compounds is well-documented and follows predictable pathways.[3] For a trimethylsilylated benzoyl lactone, the following fragment ions are commonly observed:

• [M - 15]⁺: Loss of a methyl radical (•CH₃) from the TMS group is a very common fragmentation pathway, often resulting in a prominent peak.[8]

• [M - 89]⁺: Loss of a trimethylsilanol radical (•OSi(CH₃)₃).

• m/z 73: The trimethylsilyl cation, [Si(CH₃)₃]⁺, is a hallmark of TMS derivatives and is often a significant peak in the spectrum.[8]

• m/z 75: A rearrangement ion, [HO=Si(CH₃)₂]⁺.

• m/z 105: The benzoyl cation, [C₆H₅CO]⁺, arising from cleavage of the ester bond.

• m/z 77: The phenyl cation, [C₆H₅]⁺, from the loss of CO from the benzoyl cation.

• Lactone Ring Opening: Fragmentation of the lactone ring itself can lead to a series of characteristic losses, such as the loss of CO or CO₂.[9]

Figure 2: A simplified representation of common fragmentation pathways for a silylated benzoyl lactone in EI-MS.

Interpreting the Mass Spectrum

When analyzing the mass spectrum of a silylated benzoyl lactone, the following steps are recommended:

• Identify the Molecular Ion (M⁺): The molecular ion peak may be weak or absent in EI-MS. Its identification is crucial for determining the molecular weight.

• Look for Characteristic Silyl Fragments: The presence of ions at [M-15]⁺ and m/z 73 are strong indicators of a successful trimethylsilylation.

• Identify Benzoyl and Lactone Fragments: The presence of m/z 105 and 77 confirms the benzoyl moiety. Other fragments will correspond to the structure of the lactone portion of the molecule.

• Propose a Fragmentation Scheme: Based on the observed fragments, a logical fragmentation pathway can be proposed to confirm the structure of the silylated benzoyl lactone.

m/z	Identity	Significance
M⁺	Molecular Ion	Confirms molecular weight
M-15	[M - CH₃]⁺	Characteristic loss from TMS group
105	[C₆H₅CO]⁺	Confirms benzoyl group
77	[C₆H₅]⁺	Fragment of the benzoyl group
73	[Si(CH₃)₃]⁺	Diagnostic for TMS derivatization

Table 2: Common and diagnostic fragment ions in the EI mass spectrum of a trimethylsilylated benzoyl lactone.

Conclusion

The derivatization of benzoyl lactones by silylation is an indispensable technique for their detailed structural characterization by NMR and mass spectrometry. This guide has outlined the rationale, provided a validated experimental protocol, and detailed the expected spectral features. By understanding the principles of how silylation affects NMR chemical shifts and directs mass spectral fragmentation, researchers can confidently elucidate the structures of these important molecules, accelerating progress in drug discovery and natural product chemistry. The combination of these powerful analytical techniques, when applied to properly derivatized molecules, provides a self-validating system for structural confirmation, upholding the highest standards of scientific integrity.

References

• Figure 3. Mass spectrum of compound 1 Analysis of the fragmentation... - ResearchGate. Available at: [Link]

• Critical considerations for trimethylsilyl derivatives of 24 primary metabolites measured by gas chromatography–tandem mass spectrometry - ResearchGate. Available at: [Link]

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. MDPI. Available at: [Link]

• Electronic Supplementary Information for - The Royal Society of Chemistry. Available at: [Link]

• 1H and 13C NMR of Synthetic Macrocyclic Lactones and Their Precursors - SciSpace. Available at: [Link]

• Harvey, D. J. (2020). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Mass Spectrometry Reviews, 39(1-2), 105–211. Available at: [Link]

• The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry - ResearchGate. Available at: [Link]

• Gas chromatography electrospray ionization mass spectrometry analysis of trimethylsilyl derivatives: GC-ESI/MS analysis of trimethylsilyl derivatives - ResearchGate. Available at: [Link]

• Advanced Mass Spectrometric Techniques for the Comprehensive Study of Synthesized Silicon-Based Silyl Organic Compounds: Identifying Fragmentation Pathways and Characterization - NIH. Available at: [Link]

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The Role of Threono Lactone Derivatives in Stereoselective Synthesis: A Technical Guide

Abstract

In the landscape of modern drug discovery and fine chemical manufacturing, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and safety. Asymmetric synthesis, the art of selectively producing a single stereoisomer, relies on a toolkit of sophisticated methods.[1] Among these, the use of chiral auxiliaries—temporary stereodirecting groups—remains a robust and reliable strategy.[2][3] This guide delves into the utility of a specific class of chiral auxiliaries derived from the "chiral pool": threono lactone and its diastereomers. By leveraging the conformationally rigid, C2-symmetric scaffold of these sugar-derived lactones, chemists can exert exceptional control over the formation of new stereocenters in a predictable manner. We will explore the mechanistic basis of this stereocontrol, its application in key carbon-carbon bond-forming reactions, and provide practical, field-proven protocols for its implementation and subsequent removal.

Introduction: Harnessing Nature's Chirality

The principle of chiral pool synthesis is to utilize readily available, enantiomerically pure molecules from nature—such as amino acids, terpenes, and sugars—as starting materials for complex targets.[4] This approach elegantly bypasses the need for often complex and costly resolution or de novo asymmetric catalysis steps. L-Threonic acid, a C4-sugar acid and a primary degradation product of Vitamin C, is an exemplary member of this chiral pool.[5] Upon intramolecular esterification, it forms threono-1,4-lactone, a five-membered ring system.

The true power of this scaffold is unlocked when it is converted into a derivative that presents a prochiral reaction center. The inherent chirality and conformational rigidity of the fused ring system effectively shield one face of the molecule, forcing an incoming reagent to approach from the less sterically hindered face. This principle, known as substrate control , is the cornerstone of its utility in stereoselective synthesis.

The Principle of Facial Selectivity: A Mechanistic Overview

The efficacy of threono lactone derivatives as stereodirecting controllers stems from the creation of a highly biased steric environment. When the two hydroxyl groups are protected, for instance as an acetal (e.g., an ethylidene or isopropylidene acetal), a rigid fused-ring system is formed. If an α,β-unsaturated moiety is then installed on this template, the acetal group acts as a bulky shield for one of the π-faces of the double bond.

This enforced facial bias dictates the trajectory of an approaching nucleophile or reactant, ensuring addition occurs preferentially from the exposed face. The result is the formation of a new stereocenter with a predictable configuration relative to the auxiliary's own chiral centers.

Caption: Facial selectivity enforced by a protected threono lactone scaffold.

Applications in Key Stereoselective Transformations

The high degree of facial selectivity exhibited by these chiral templates makes them powerful tools in reactions that form new carbon-carbon and carbon-heteroatom bonds. Research has demonstrated their exceptional performance, particularly in conjugate additions and cycloadditions.

Diastereoselective Michael (1,4-Conjugate) Additions

The Michael addition, a cornerstone of C-C bond formation, involves the addition of a nucleophile to an α,β-unsaturated carbonyl compound.[6] When an α,β-unsaturated derivative of a protected threono or erythro lactone is used as the Michael acceptor, the addition of both nitrogen and sulfur nucleophiles proceeds with almost complete facial selectivity.[7]

This transformation is highly valuable for the synthesis of enantiomerically pure, functionalized building blocks. For example, the addition of a thiol to a D-erythrosyl 1,5-lactone derivative yields a single diastereomer, which can then be converted into a 2,6-dideoxy-4-thio-D-ribono-hexono-1,4-lactone, a scaffold present in various bioactive molecules.[7]

Diastereoselective 1,3-Dipolar Cycloadditions

1,3-Dipolar cycloadditions are powerful reactions for constructing five-membered heterocyclic rings.[8][9] The same α,β-unsaturated lactone derivatives serve as excellent dipolarophiles. The cycloaddition of 1,3-dipoles, such as organic azides, occurs exclusively from the unshielded re face of the lactone's double bond. This stereochemical fidelity is dictated by the transition state, where the dipole approaches from the least sterically encumbered direction, leading to optically pure adducts.[7] This method provides a direct route to complex, chiral heterocyclic systems that are of significant interest in medicinal chemistry.

Substrate (D-Erythrosyl Derivative)	Nucleophile/Dipole	Reaction Type	Diastereomeric Ratio (d.r.)	Yield
α,β-Unsaturated 1,5-Lactone	Benzyl Mercaptan	Michael Addition	>99:1	High
α,β-Unsaturated 1,5-Lactone	Morpholine	Michael Addition	>99:1	High
α,β-Unsaturated 1,5-Lactone	Benzyl Azide	1,3-Dipolar Cycloaddition	>99:1 (single isomer)	High
Data synthesized from findings reported in related studies.[7]

Experimental Protocols: A Practical Workflow

The successful application of a chiral auxiliary relies on three key stages: preparation of the auxiliary, the diastereoselective reaction, and efficient cleavage of the auxiliary to yield the final product.[3]

Caption: General workflow for synthesis using a threono/erythro lactone auxiliary.

Protocol 1: Preparation of the Chiral Template

This protocol describes the synthesis of the key aldehyde precursor, (1'R)-(−)-2,4-O-Ethylidene-D-erythrose, from D-glucose, which can then be converted to the α,β-unsaturated lactone.

Step A: Synthesis of (1'R)-(−)-4,6-O-Ethylidene-D-glucose [10]

• Charge a 500-mL round-bottomed flask with D-glucose (81.8 g, 454 mmol) and paraldehyde (68.0 g, 514 mmol).

• Add concentrated sulfuric acid (0.5 mL) dropwise with shaking.

• Mechanically shake the mixture for 40 minutes and let it stand for 3 days at room temperature.

• Add ethanol (300 mL) and adjust the pH to ~7 with 1 N ethanolic potassium hydroxide.

• Dissolve the residue by gentle heating, maintaining the pH.

• Decolorize with charcoal, filter, and crystallize from ethanol at -30°C to yield the product.

Step B: Oxidative Cleavage to (1'R)-(−)-2,4-O-Ethylidene-D-erythrose [10]

• Dissolve the ethylidene-D-glucose (25.0 g, 121 mmol) in water (500 mL) in a 1-L flask.

• Add sodium metaperiodate (28.6 g, 134 mmol) in portions over 30 minutes with stirring.

• Stir for an additional 4 hours at room temperature.

• Add barium chloride dihydrate (32.8 g, 134 mmol) in water (200 mL) to precipitate salts.

• Filter the suspension, and concentrate the filtrate by rotary evaporation.

• Extract the residue with hot ethyl acetate. The combined extracts are dried and concentrated to yield the target aldehyde as an amorphous solid.

Step C: Synthesis of the α,β-Unsaturated Lactone

• Prepare the appropriate phosphonate ylide (e.g., from triethyl phosphonoacetate).

• React the ylide with the aldehyde from Step B via a Horner-Wadsworth-Emmons reaction to generate the α,β-unsaturated ester.

• Induce lactonization under acidic or basic conditions to form the final α,β-unsaturated lactone template.[11]

Protocol 2: Auxiliary Cleavage and Product Isolation

After the diastereoselective reaction, the chiral auxiliary must be removed without compromising the stereochemical integrity of the newly formed centers.

Method A: Hydrolytic Cleavage [8]

• Dissolve the adduct (1 equivalent) in a suitable solvent system (e.g., THF/water).

• Add a base (e.g., LiOH, ~2-3 equivalents) and stir until the ester is fully hydrolyzed, monitoring by TLC.

• Acidify the reaction mixture to pH ~2-3 with 1M HCl.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate) to isolate the carboxylic acid product.

• The water-soluble auxiliary fragment can be recovered from the aqueous layer.

Method B: Oxidative Cleavage [9] For certain adducts, oxidative cleavage can be more efficient.

• Dissolve the adduct in a suitable solvent (e.g., acetonitrile).

• Treat with an oxidizing agent system, such as catalytic Pyridinium chlorochromate (PCC) with periodic acid as the terminal oxidant.

• Stir at room temperature until the reaction is complete (monitor by TLC).

• Quench the reaction and perform a standard aqueous workup followed by extraction.

• Purify the final product by column chromatography.

Conclusion and Future Outlook

Threono lactone derivatives and their diastereomers represent a powerful and practical application of chiral pool synthesis. By leveraging a rigid, sugar-derived scaffold, these auxiliaries provide a predictable and highly effective means of controlling stereochemistry in key synthetic transformations. Their utility in diastereoselective Michael additions and 1,3-dipolar cycloadditions opens reliable pathways to complex, enantiomerically pure molecules that are essential for drug development and materials science. While their application has been demonstrated in specific contexts, the underlying principle of sterically-driven facial selectivity suggests their potential in a broader range of asymmetric reactions, including aldol[12][13] and Diels-Alder cycloadditions.[6][14] Future research will undoubtedly expand the scope of these versatile chiral templates, further solidifying the role of carbohydrates as indispensable tools in the art of stereoselective synthesis.

References

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Chiral Building Blocks: The Architectural Foundation of Modern Drug Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Chirality is a fundamental property of molecular structure that exerts profound influence over biological activity. In drug discovery and development, the stereochemical configuration of a pharmaceutical agent is a critical determinant of its efficacy, safety, and pharmacokinetic profile. This guide provides an in-depth exploration of chiral building blocks—enantiomerically pure compounds that serve as foundational starting materials for the synthesis of complex active pharmaceutical ingredients (APIs). We will dissect the primary strategies for obtaining these crucial intermediates, including chiral pool synthesis, asymmetric catalysis, and chiral resolution. By synthesizing technical details with field-proven insights, this document aims to equip researchers, chemists, and drug development professionals with the foundational knowledge and practical understanding required to effectively leverage chiral building blocks in the creation of next-generation therapeutics.

The Imperative of Chirality in Pharmaceutical Sciences

Many of the molecules that constitute biological systems, such as amino acids and sugars, exist as a single enantiomer.[1] This inherent chirality in biological targets like enzymes and receptors necessitates stereoselective interactions with drug molecules.[2] The two enantiomers of a chiral drug, while chemically identical in an achiral environment, can exhibit vastly different pharmacological, toxicological, and metabolic properties.[2][3]

The tragic case of thalidomide serves as a stark reminder of this principle. While the (R)-enantiomer possessed the desired sedative effects, the (S)-enantiomer was found to be a potent teratogen.[4] This discovery underscored the critical importance of controlling stereochemistry in drug design and led to regulatory mandates, such as those from the FDA, requiring rigorous evaluation of the individual stereoisomers of a chiral drug.[2][4] Consequently, the ability to synthesize enantiomerically pure compounds is not merely an academic exercise but a cornerstone of modern, safe, and effective drug development.[5] Chiral building blocks are the essential starting materials that make this precision possible.[6][7]

Strategic Sourcing of Enantiopure Building Blocks

The acquisition of enantiomerically pure compounds is a central challenge in organic synthesis. The primary methodologies can be broadly categorized into three main strategies: utilizing nature's readily available chiral molecules, synthesizing them from achiral precursors, or separating them from a racemic mixture.

Caption: Core strategies for the generation of chiral building blocks.

The Chiral Pool: Nature's Head Start

The "chiral pool" refers to the collection of abundant, inexpensive, and enantiopure building blocks provided by nature.[8] Key contributors to the chiral pool include:

• Amino Acids: With 19 common chiral amino acids, they are invaluable starting materials.[]

• Carbohydrates: Sugars like glucose offer high optical purity and multiple stereocenters.[]

• Terpenes: Compounds like α-pinene and verbenone are readily available natural products.[8][]

• Alkaloids and Hydroxy Acids: Molecules such as quinic acid serve as precursors for complex drugs like Oseltamivir (Tamiflu®).[10]

Chiral pool synthesis is a powerful strategy where the inherent chirality of the natural starting material is preserved and incorporated into the final target molecule.[8][11] This approach is particularly efficient when the target molecule's structure closely resembles that of a readily available natural product.[8]

Causality in Experimental Choice: The primary driver for selecting a chiral pool approach is efficiency. By starting with a molecule that already contains the required stereocenter(s), chemists can significantly shorten synthetic routes, avoiding complex and potentially low-yielding asymmetric reactions or resolution steps. However, the limitation is the structural diversity of the available pool; the synthesis must be designed around the existing chiral framework.[8]

Asymmetric Synthesis: Crafting Chirality

Asymmetric synthesis, also known as enantioselective synthesis, is a reaction or reaction sequence in which an achiral unit is converted into a chiral unit in such a way that unequal amounts of stereoisomers are produced.[1][12] This is the most sophisticated and often most desirable method for producing chiral compounds from achiral starting materials.[13][14][15]

This strategy involves temporarily attaching a chiral organic compound (the auxiliary) to an achiral substrate.[1] The auxiliary then directs a subsequent stereoselective reaction, often through steric hindrance, to favor the formation of one diastereomer over the other. After the new chiral center is created, the auxiliary is removed and can ideally be recovered for reuse.[1] The Evans N-acyloxazolidinones are a classic example of this approach.[12]

Expert Insight: While effective for establishing stereochemistry, the use of chiral auxiliaries is inherently less atom-economical. It requires stoichiometric amounts of the auxiliary and involves additional synthetic steps for attachment and removal, which can impact overall yield and cost.[1]

This is the most elegant and powerful approach, utilizing a small amount of a chiral catalyst (typically 20 mol% or less) to generate large quantities of an enantiomerically enriched product.[12] The catalyst creates a chiral environment that lowers the activation energy for the formation of one enantiomer over the other.[1] This field has been recognized with Nobel Prizes in Chemistry in 2001 and 2021.[16]

Caption: Simplified catalytic cycle for asymmetric synthesis.

The main categories of asymmetric catalysis include:

• Transition-Metal Catalysis: Chiral ligands are coordinated to a metal center (e.g., Rhodium, Ruthenium, Palladium) to create a chiral catalyst.[16] Landmark examples include Noyori asymmetric hydrogenation and Sharpless asymmetric epoxidation, which provide access to chiral alcohols and epoxides, respectively.[12][13]

• Organocatalysis: This approach uses small, metal-free organic molecules as catalysts.[16] Proline-catalyzed aldol reactions and the use of cinchona alkaloids are prominent examples that mimic the function of enzymes.[16]

• Biocatalysis: This method leverages enzymes or whole microbial cells as catalysts.[17] Biocatalysis is highly attractive due to its exceptional enantio- and regioselectivity, and the mild, environmentally friendly reaction conditions (room temperature, atmospheric pressure, aqueous media).[17][18][19][20][21] It is a cornerstone of "green chemistry" in the pharmaceutical industry.[17][22]

Synthesis Strategy	Key Advantages	Key Limitations	Atom Economy
Chiral Pool	Short synthetic routes, low cost	Limited by availability of natural structures	High
Chiral Auxiliaries	Reliable, predictable stereocontrol	Stoichiometric use, extra steps for attachment/removal	Low
Metal Catalysis	High efficiency, broad scope, low catalyst loading	Potential for metal contamination, sensitivity to air/moisture	Very High
Organocatalysis	Metal-free, often less sensitive, sustainable	Can require higher catalyst loadings than metals	Very High
Biocatalysis	Exceptional selectivity, mild/green conditions, safe	Limited substrate scope, potential for enzyme instability	Very High

Chiral Resolution: The Separation Strategy

When a racemic mixture is produced, chiral resolution is employed to separate the two enantiomers.[23][24] While this approach has the inherent disadvantage of a maximum theoretical yield of 50% for the desired enantiomer (unless the undesired one can be racemized and recycled), it remains a vital industrial technique.[23][24]

• Crystallization of Diastereomeric Salts: This is the classical method, first demonstrated by Louis Pasteur.[23][24] The racemic mixture (e.g., a carboxylic acid) is reacted with an enantiopure resolving agent (e.g., a chiral amine like brucine or cinchonine) to form a pair of diastereomeric salts.[23][24][] Since diastereomers have different physical properties, they can often be separated by fractional crystallization. The resolving agent is then removed to yield the pure enantiomers.[23][]

• Chiral Chromatography: This technique uses a chiral stationary phase (CSP) that interacts differently with the two enantiomers of a racemate, leading to different retention times and enabling their separation. This is a powerful analytical technique for determining enantiomeric purity and is also used for preparative-scale separations.[26][27]

Experimental Protocol: Asymmetric Hydrogenation of a Prochiral Ketone

The following protocol describes a representative procedure for the enantioselective reduction of an aromatic ketone to a chiral alcohol using a Noyori-type Ruthenium catalyst.

Objective: To synthesize (R)-1-phenylethanol from acetophenone with high enantiomeric excess (e.e.).

Materials:

• Acetophenone (substrate)

• (R,R)-RuCl[(p-cymene)(TsDPEN)] (chiral catalyst)

• Isopropanol (solvent and hydride source)

• Potassium hydroxide (co-catalyst/base)

• Anhydrous, degassed reaction vessel (e.g., Schlenk flask)

• Nitrogen or Argon gas supply

• Magnetic stirrer and heating mantle

Methodology:

• Vessel Preparation (Trustworthiness): The Schlenk flask and stir bar are oven-dried at 120 °C overnight and cooled under a stream of dry nitrogen.

  • Causality: This step is critical to remove all traces of water and oxygen, which can deactivate the sensitive Ruthenium catalyst and lead to poor conversion and enantioselectivity.

• Reagent Charging: Under a positive pressure of nitrogen, the flask is charged with (R,R)-RuCl[(p-cymene)(TsDPEN)] (Substrate:Catalyst ratio of 2000:1).

  • Expert Insight: A high substrate-to-catalyst ratio is desirable for industrial applications to minimize cost and reduce levels of residual metal in the final product.

• Solvent and Base Addition: Anhydrous, degassed isopropanol is added via cannula, followed by a solution of potassium hydroxide in isopropanol. The mixture is stirred for 15 minutes.

  • Causality: Isopropanol serves as both the solvent and the hydrogen source for the reduction. The base is required to activate the catalyst and initiate the catalytic cycle. Degassing the solvent is essential for the same reason as drying the glassware.

• Substrate Addition: Acetophenone is added neat via syringe.

• Reaction Execution: The flask is sealed and heated to 40 °C with vigorous stirring. The reaction progress is monitored by TLC or GC analysis.

  • Causality: Gentle heating increases the reaction rate without promoting catalyst decomposition. Vigorous stirring ensures homogeneity.

• Workup and Purification: Upon completion, the reaction is cooled to room temperature and quenched by the addition of water. The product is extracted with diethyl ether, the organic layers are combined, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

• Analysis: The enantiomeric excess of the purified (R)-1-phenylethanol is determined using chiral HPLC or GC.

Future Trends in Chiral Synthesis

The field of chiral synthesis is continuously evolving, driven by the need for greater efficiency, sustainability, and complexity.[28][29]

• Green and Sustainable Synthesis: There is a strong emphasis on developing greener methods, aligning with the principles of green chemistry.[22][29] This includes the expanded use of biocatalysis, organocatalysis, and continuous flow chemistry, which can improve safety, reduce waste, and increase efficiency.[21][22][30]

• Photoredox and Electrocatalysis: Leveraging light or electricity as the driving force for reactions opens new pathways for asymmetric transformations under mild conditions.[31][32][33]

• Artificial Intelligence and Machine Learning: AI is being used to accelerate the discovery of new chiral catalysts, predict stereochemical outcomes, and optimize reaction conditions, reducing the empirical effort required in process development.[22]

• Advanced Biocatalysis: Synthetic biology and enzyme engineering are expanding the capabilities of biocatalysts, tailoring them for non-natural substrates and reactions, and improving their stability and performance for industrial applications.[22][29]

Conclusion

Chiral building blocks are not merely intermediates; they are the enabling foundation upon which modern, stereochemically defined pharmaceuticals are built.[] The choice of strategy to obtain them—whether by harnessing nature's chiral pool, designing a sophisticated asymmetric catalytic process, or employing classical resolution—is a critical decision in the drug development pipeline that impacts efficiency, cost, and scalability. As synthetic methodologies become more powerful and sustainable, the ability to construct complex chiral molecules with atomic precision will continue to drive innovation, leading to the development of safer and more effective medicines for global health challenges.[29][35]

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An In-depth Technical Guide to the Stereochemistry of L-threono Lactone Derivatives

Foreword: The Imperative of Three-Dimensional Chemistry

In the realm of drug discovery and molecular biology, the spatial arrangement of atoms—the stereochemistry—is not a trivial detail; it is a fundamental determinant of function. A molecule and its non-superimposable mirror image (enantiomer) can elicit vastly different physiological responses, one being a potent therapeutic while the other is inert or, in the worst cases, toxic. The L-threono lactone scaffold, a five-membered γ-lactone derived from L-threonic acid, represents a core structure found in various biologically active molecules, most notably as the key structural component of L-ascorbic acid (Vitamin C). Understanding and controlling the stereochemistry of its derivatives is paramount for researchers aiming to harness their therapeutic potential. This guide provides an in-depth exploration of the stereochemical landscape of L-threono lactone derivatives, from foundational principles to advanced analytical and synthetic strategies, tailored for professionals in chemical research and drug development.

The Stereochemical Landscape of L-threono-1,4-lactone

L-threono-1,4-lactone is a γ-lactone, meaning it possesses a five-membered ring.[1] The inherent stereochemistry arises from its parent sugar, L-threose. The lactone ring itself is not planar and adopts puckered conformations to relieve steric and torsional strain.[2][3]

Chirality and Key Stereocenters

The parent L-threono-1,4-lactone structure has two primary stereocenters within the ring, at C2 and C3 (using standard carbohydrate numbering where the carbonyl carbon is C1). The "L-threono" designation defines the specific configuration at these centers. When developing derivatives, these existing centers, along with any newly created chiral centers from substitutions, dictate the molecule's overall stereoisomeric identity.

It is crucial to distinguish between the two main types of stereoisomers:

• Enantiomers: Non-superimposable mirror images. L-threono lactone and D-threono lactone are enantiomers. They have identical physical properties in an achiral environment but interact differently with other chiral molecules, such as biological receptors.[4]

• Diastereomers: Stereoisomers that are not mirror images. L-threono lactone and L-erythrono lactone are diastereomers. They have different physical and chemical properties, allowing for their separation by standard chromatographic techniques.

Figure 1: Stereochemical relationships between threono and erythrono lactone isomers.

Conformational Analysis

Five-membered rings are conformationally dynamic, primarily existing in two low-energy states: the envelope (E) and the twist (T) conformations.[2] The specific conformation adopted by an L-threono lactone derivative is influenced by the nature and position of its substituents. These conformational preferences are not merely structural footnotes; they dictate the orientation of functional groups in three-dimensional space, which in turn governs intermolecular interactions, such as binding to a protein target. Conformational analysis can be performed using computational methods or experimentally via NMR spectroscopy, particularly by analyzing coupling constants and using techniques like the Lanthanide Induced Shift (LIS) method.[5][6]

Biological Significance: Why Stereochemistry is Non-Negotiable

The precise three-dimensional structure of a molecule is the key that fits the lock of a biological receptor. Lactone-containing compounds are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anti-tumor effects.[7][8][9] The stereochemistry of these molecules is critical to their efficacy and safety.

A classic example of stereochemistry dictating biological function is the differential activity of enantiomers. One enantiomer of a drug may bind with high affinity to its target, while the other may not bind at all or may even bind to an entirely different off-target receptor, leading to unintended side effects. For lactone derivatives, which often act as enzyme inhibitors or signaling molecule mimics, the orientation of hydroxyl, alkyl, or other functional groups determines the ability to form critical hydrogen bonds or engage in hydrophobic interactions within a receptor's active site.[10] Therefore, the development of stereochemically pure L-threono lactone derivatives is a primary objective in medicinal chemistry.

Figure 2: Conceptual diagram of stereospecific receptor binding.

Stereoselective Synthesis: The Chemist's Toolkit

Achieving absolute stereochemical control is a central challenge in organic synthesis. For L-threono lactone derivatives, strategies typically leverage the chirality of readily available starting materials or employ advanced asymmetric methodologies.

Chiral Pool Synthesis

This approach utilizes naturally occurring chiral molecules as starting materials. L-ascorbic acid or other carbohydrates like D-mannitol can be chemically modified to produce L-threono lactone intermediates with the desired stereochemistry already installed.[11] This is often an efficient way to access enantiomerically pure compounds.

Asymmetric Catalysis

When a chiral pool approach is not feasible, asymmetric catalysis provides a powerful alternative. This involves using a small amount of a chiral catalyst (e.g., a metal-ligand complex or an organocatalyst) to steer a reaction towards the formation of one enantiomer over the other. For lactone synthesis, stereoselective aldol reactions, reductions, or oxidations are common key steps.[12][13][14]

Biocatalysis

Enzymes are nature's highly efficient and stereoselective catalysts. Carbonyl reductases, for instance, can reduce a keto-acid precursor to a specific hydroxy-acid stereoisomer, which then cyclizes to the desired lactone with exceptional enantiomeric purity.[13][15] This "green chemistry" approach offers high selectivity under mild reaction conditions.

Analytical Validation: Seeing in 3D

Synthesizing a stereochemically defined molecule is only half the battle; its absolute and relative configuration must be rigorously confirmed. A multi-technique approach is essential for unambiguous stereochemical assignment.

Figure 3: Experimental workflow for the synthesis and analysis of stereoisomers.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating enantiomers and determining enantiomeric purity (enantiomeric excess, or ee). The technique relies on a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers, causing them to travel through the column at different rates.[16][17]

Table 1: Common Chiral Stationary Phases for Lactone Separation

CSP Type	Common Trade Names	Typical Mobile Phase	Principle of Separation
Polysaccharide-based	CHIRALPAK®, CHIRALCEL®	Normal Phase (Hexane/Alcohol) or Reversed Phase	Combination of hydrogen bonding, dipole-dipole, and steric interactions within the helical polymer grooves.[17]
Macrocyclic Glycopeptide	Chirobiotic™	Reversed Phase, Polar Organic, or Normal Phase	Multiple interaction modes including hydrogen bonding, ionic, and inclusion complexation.[18]

| Pirkle-type (Brush) | Whelk-O®, ULMO | Normal Phase (Hexane/Alcohol) | π-π interactions, hydrogen bonding, and dipole stacking. |

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

• System Preparation: Ensure the HPLC system is thoroughly flushed and equilibrated with the chosen mobile phase. A stable baseline is critical for accurate integration.

• Column Selection: Choose a CSP based on the derivative's structure. For many lactones, polysaccharide-based columns (e.g., CHIRALPAK IA, IB, or IC) are an excellent starting point.[17]

• Sample Preparation: Dissolve a small amount of the purified compound (~1 mg/mL) in the mobile phase or a compatible solvent. Filter the sample through a 0.22 µm syringe filter to prevent column blockage.

• Method Development (Justification):

  • Mobile Phase: Start with a normal phase eluent, such as Hexane:Isopropanol (90:10). The alcohol modifier is crucial as it competes for hydrogen bonding sites on the CSP; varying its concentration directly modulates retention time and resolution. This choice allows for fine-tuning of the separation.

  • Flow Rate: Use a standard flow rate of 1.0 mL/min for a 4.6 mm ID column.

  • Detection: Use a UV detector set to a wavelength where the analyte absorbs (e.g., 210 nm for compounds lacking a strong chromophore).

• Injection and Data Acquisition: Inject the sample of the racemate first to confirm separation of the two enantiomeric peaks. Then, inject the synthesized sample.

• Data Analysis: Determine the retention time for each peak. Enantiomeric excess (% ee) is calculated from the peak areas (A1 and A2) of the two enantiomers: % ee = |(A1 - A2) / (A1 + A2)| * 100. An ee of >99% is typically required for drug development candidates.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While standard NMR cannot distinguish between enantiomers, it is a powerful tool for determining the relative stereochemistry between different chiral centers in a molecule (i.e., distinguishing diastereomers).[5]

• Coupling Constants (³J): The magnitude of the coupling constant between vicinal protons (protons on adjacent carbons) is dependent on the dihedral angle between them, as described by the Karplus equation. By measuring these constants, one can deduce the relative orientation (e.g., cis or trans) of substituents on the lactone ring.

• Nuclear Overhauser Effect (NOE): 2D NMR experiments like NOESY can detect protons that are close to each other in space (< 5 Å), regardless of whether they are bonded.[19][20] An NOE correlation between two protons provides definitive proof of their spatial proximity, allowing for the assignment of relative stereochemistry. For example, in an L-threono lactone derivative, an NOE between the protons at C2 and C3 would indicate they are on the same face of the ring.

X-ray Crystallography

Single-crystal X-ray crystallography is the ultimate method for determining the three-dimensional structure of a molecule, providing unambiguous proof of both relative and absolute stereochemistry.[21][22][23] The technique requires a high-quality single crystal of the compound. The resulting electron density map provides precise atomic coordinates, bond lengths, and bond angles, yielding a definitive structural model.[24][25]

Conclusion

The stereochemistry of L-threono lactone derivatives is a critical design parameter that profoundly influences their biological activity. For researchers in drug development, a deep understanding of stereoisomerism, conformational behavior, and the analytical tools required for stereochemical validation is not optional—it is essential for success. By integrating rational stereoselective synthesis with rigorous analytical characterization using techniques like chiral HPLC, NMR spectroscopy, and X-ray crystallography, scientists can confidently advance novel, stereochemically pure lactone derivatives as potential therapeutic agents.

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A Senior Application Scientist's Guide to Benzoyl and TBDPS Protecting Groups in Carbohydrate Chemistry

Introduction: The Imperative for Strategic Hydroxyl Protection in Carbohydrate Synthesis

The synthesis of complex carbohydrates and glycoconjugates presents a formidable challenge to the synthetic chemist. The polyhydroxylated and stereochemically dense nature of monosaccharide building blocks necessitates a sophisticated and strategic approach to the temporary masking, or "protection," of hydroxyl groups.[1][2][3] This allows for the selective modification of specific positions on the carbohydrate scaffold, which is fundamental to the construction of oligosaccharides and other glycosylated structures.[4][5] An ideal protecting group strategy hinges on the principles of orthogonality , where one protecting group can be removed under a specific set of conditions without affecting others.[4][6] This guide provides an in-depth technical analysis of two cornerstone protecting groups in carbohydrate chemistry: the benzoyl (Bz) ester and the tert-butyldiphenylsilyl (TBDPS) ether. We will explore their introduction, stability, and removal, providing field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Benzoyl Group: A Workhorse for Stereoelectronic Control and Stability

The benzoyl group, with the chemical formula C₆H₅CO-, is an acyl-type protecting group that forms a benzoate ester with a hydroxyl group.[7] Its utility in carbohydrate chemistry is multifaceted, extending beyond simple hydroxyl masking to influencing the stereochemical outcome of glycosylation reactions.[8]

Properties and Strategic Value

Benzoyl groups are prized for their stability under a wide range of reaction conditions, including mildly acidic and catalytic hydrogenation conditions that would cleave other common protecting groups like benzyl ethers.[9][10] This robustness makes them suitable as "permanent" protecting groups that remain intact throughout a multi-step synthesis.[9]

A key feature of the benzoyl group is its ability to act as a participating group in glycosylation reactions. A benzoyl group at the C-2 position of a glycosyl donor can form a cyclic acyloxonium ion intermediate, which shields one face of the molecule and directs the incoming glycosyl acceptor to the opposite face, typically resulting in the formation of a 1,2-trans-glycosidic linkage.[8]

However, a critical consideration when working with benzoyl groups is their propensity for acyl migration .[11][12][13] Under basic or even some acidic conditions, a benzoyl group can migrate between adjacent hydroxyl groups, potentially leading to a mixture of constitutional isomers.[11][14] This phenomenon is particularly prevalent between vicinal cis-hydroxyl groups.[15]

Introduction of the Benzoyl Group

The most common method for introducing benzoyl groups is through the reaction of the carbohydrate with benzoyl chloride in the presence of a base, typically pyridine.[7][16] The reaction is usually performed at low temperatures to control exothermicity and minimize side reactions.

Reagent	Base	Solvent	Temperature (°C)	Typical Yield (%)
Benzoyl Chloride	Pyridine	Pyridine	0 to RT	>90
Benzoic Anhydride	DMAP, Pyridine	DCM	0 to RT	>90
Benzoyl Cyanide	61-67 (for specific regioselective reactions)[16]

Removal of the Benzoyl Group

Benzoyl groups are typically removed under basic conditions via saponification. The most common method is the Zemplén deacetylation, which utilizes a catalytic amount of sodium methoxide in methanol.[11] This transesterification reaction is generally clean and high-yielding.

• Dissolve the benzoylated carbohydrate in anhydrous methanol (approx. 10-20 mL per gram of substrate).

• Add a freshly prepared solution of sodium methoxide in methanol (0.1 M) dropwise until the pH reaches ~9-10.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction with an acidic resin (e.g., Amberlite IR-120 H⁺) until the pH is neutral.

• Filter the resin and concentrate the filtrate under reduced pressure to yield the deprotected carbohydrate.

The TBDPS Group: A Bulky Silyl Ether for Regioselective Protection and Orthogonality

The tert-butyldiphenylsilyl (TBDPS) group is a sterically demanding silyl ether protecting group.[17] Its bulkiness is a key feature that dictates its reactivity and applications in carbohydrate chemistry.

Properties and Strategic Value

The TBDPS group is exceptionally stable under a wide range of conditions, including acidic and basic environments where other silyl ethers like trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) would be cleaved.[17][18] This stability is attributed to the steric hindrance provided by the tert-butyl and two phenyl groups surrounding the silicon atom.[18]

A significant advantage of the TBDPS group is its high regioselectivity for the protection of primary hydroxyl groups over secondary ones.[19][20][21] This is due to the steric bulk of the TBDPS chloride reagent, which preferentially reacts with the less sterically hindered primary hydroxyl group, commonly found at the C-6 position of pyranosides.[20]

The TBDPS group is an excellent choice for orthogonal protection strategies .[5][20] It can be selectively removed in the presence of benzoyl groups, and vice versa, allowing for the sequential unmasking of different hydroxyl groups within the same molecule.[4] Similar to other silyl ethers, the TBDPS group can also undergo migration, particularly under basic conditions.[11][22]

Introduction of the TBDPS Group

The TBDPS group is typically introduced by reacting the carbohydrate with tert-butyldiphenylsilyl chloride (TBDPSCl) in the presence of a weak base like imidazole in an aprotic polar solvent such as dimethylformamide (DMF).[19][23]

Reagent	Base	Solvent	Temperature (°C)	Typical Yield (%)
TBDPSCl	Imidazole	DMF	RT	>90
TBDPSCl	Pyridine	Pyridine	RT	>85

• Dissolve the carbohydrate (1.0 equiv) in anhydrous DMF (5-10 mL/mmol).

• Add imidazole (2.2-3.0 equiv) to the solution.

• Add TBDPSCl (1.1-1.5 equiv) dropwise at room temperature under an inert atmosphere (e.g., Argon).

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the starting material is consumed, quench the reaction with methanol (2.2-3.0 equiv).

• Co-evaporate the solvent with toluene to remove residual DMF.

• Dissolve the residue in ethyl acetate and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography.

Removal of the TBDPS Group

The most common method for the cleavage of TBDPS ethers is by treatment with a fluoride ion source, such as tetra-n-butylammonium fluoride (TBAF).[19][24][25] The high strength of the silicon-fluorine bond drives this reaction.[18] It is important to note that the water content in the TBAF reagent can significantly affect the efficiency of desilylation, particularly for certain substrates.[26][27]

• Dissolve the TBDPS-protected carbohydrate (1.0 equiv) in anhydrous tetrahydrofuran (THF).

• Add a 1.0 M solution of TBAF in THF (1.1-1.5 equiv) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography.

Note: For a more straightforward workup to remove TBAF residues, an alternative procedure involving the addition of a sulfonic acid resin and calcium carbonate has been developed.[28]

Comparative Analysis: Benzoyl vs. TBDPS

The choice between benzoyl and TBDPS protecting groups depends on the specific requirements of the synthetic strategy.

Feature	Benzoyl (Bz)	TBDPS
Type	Acyl (Ester)	Silyl Ether
Introduction	Benzoyl chloride, pyridine	TBDPSCl, imidazole, DMF
Stability	Stable to mild acid, hydrogenolysis	Very stable to acid and base
Removal	Basic hydrolysis (e.g., NaOMe/MeOH)	Fluoride ion (e.g., TBAF/THF)
Regioselectivity	Generally non-selective without directing groups	Highly selective for primary hydroxyls
Participation	Yes (at C-2, for 1,2-trans glycosylation)	No
Migration	Prone to acyl migration under basic conditions	Prone to silyl migration under basic conditions

Orthogonal Protection Strategies in Action

The differential stability of benzoyl and TBDPS groups allows for their use in elegant orthogonal protection schemes. For instance, a primary hydroxyl group can be selectively protected with TBDPS, followed by the benzoylation of the remaining secondary hydroxyls. The TBDPS group can then be selectively removed with TBAF, leaving the benzoyl groups intact, to allow for further manipulation of the primary hydroxyl.

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A-Z Guide to Solvent Selection for Protected Lactone Synthon Solubility: From First Principles to Practical Application

Abstract

Protected lactone synthons are pivotal intermediates in the synthesis of complex natural products and active pharmaceutical ingredients (APIs). Their purification and reactivity are critically dependent on their solubility in organic solvents. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for understanding and predicting the solubility of these synthons. Moving beyond simplistic "like dissolves like" heuristics, this guide delves into the nuanced interplay between the lactone core, the choice of protecting group, and the physicochemical properties of the solvent. It offers a qualitative-to-quantitative approach, culminating in a robust, self-validating experimental protocol for precise solubility determination.

Introduction: The Central Role of Solubility in Lactone Synthon Chemistry

Lactones, cyclic esters, are a ubiquitous structural motif in a vast array of biologically active molecules. In multi-step organic synthesis, the hydroxyl and carboxyl functionalities inherent to the lactone precursor or related intermediates are often masked with protecting groups to prevent unwanted side reactions.[1] The resulting "protected lactone synthon" must be soluble in appropriate solvents to allow for reaction, purification (e.g., chromatography, recrystallization), and handling.

An incorrect choice of solvent can lead to:

• Poor reaction kinetics: If reactants are not adequately solvated, reaction rates can plummet.

• Low yields: Product may precipitate prematurely from the reaction mixture.

• Inefficient purification: Overly high solubility can hinder crystallization, while poor solubility can make chromatographic purification challenging.[2]

• Compound instability: Some synthons may be sensitive to protic or reactive solvents.

This guide provides the foundational knowledge and practical tools necessary to navigate the complex landscape of solvent selection for these critical synthetic intermediates.

First Principles: Deconstructing the Factors Governing Solubility

The solubility of a protected lactone synthon is not a singular property but a result of the dynamic equilibrium between solute-solute, solvent-solvent, and solute-solvent interactions. The overarching principle is that dissolution is favored when the energy gained from solute-solvent interactions is sufficient to overcome the energy required to break apart the solute's crystal lattice and the solvent's intermolecular forces.[3]

The "Like Dissolves Like" Paradigm Revisited

The adage "like dissolves like" is a useful starting point, referring to the polarity of the solute and solvent.[4][5]

• Polar Solvents (e.g., water, methanol, ethanol, DMSO) effectively dissolve polar and ionic compounds. They possess dipoles and, in the case of protic solvents, can engage in hydrogen bonding.[3]

• Nonpolar Solvents (e.g., hexanes, toluene, diethyl ether) excel at dissolving nonpolar compounds through weaker van der Waals forces (London dispersion forces).[3][4]

A protected lactone is a composite molecule; its overall polarity is a balance between its polar and nonpolar regions. The key is to analyze the contributions of each component: the lactone core and the protecting group.

Structural Contributions to Overall Polarity

• The Lactone Core: The ester functional group within the lactone ring is inherently polar. However, as the carbon chain of the lactone ring increases, the nonpolar character of the molecule also increases, generally reducing its solubility in highly polar solvents like water.[4]

• The Protecting Group: The choice of protecting group is arguably the most significant determinant of a synthon's solubility profile. Protecting groups can dramatically alter the polarity, steric bulk, and hydrogen bonding capability of the original molecule.[1][6]

  • Silyl Ethers (e.g., TBDMS, TIPS): These groups are popular due to their stability and tunable steric hindrance.[6][7] They significantly increase the lipophilicity (nonpolar character) of the molecule, thereby enhancing solubility in nonpolar solvents like hexanes, ethyl acetate, and dichloromethane.

  • Acetal/Ketal Groups (e.g., MOM, THP, TBDPS): These are used to protect hydroxyl groups and diols.[6][8] Their impact on solubility varies. Simple acetals like MOM add some polar character (ether oxygens), while bulky groups like TBDPS add significant nonpolar character.

  • Ester Groups (e.g., Acetyl, Benzoyl, Pivaloyl): Used to protect alcohols, these groups add polarity but also increase the molecular weight.[7][8] Their solubility is often good in moderately polar solvents like ethyl acetate and acetone.

  • Benzyl Ethers (Bn): The aromatic ring of the benzyl group lends a significant nonpolar, hydrophobic character to the molecule, favoring solubility in solvents like toluene, dichloromethane, and THF.[6]

A Practical Guide to Solvent Selection

Given the lack of extensive, publicly available quantitative solubility databases for specific protected lactones, a systematic, qualitative approach is the most effective strategy for solvent screening.

Solvent Property Matrix

The following table summarizes the properties of common organic solvents used in synthesis and purification. Researchers can use this as a reference to select a range of candidates for screening.

Solvent	Polarity	Type	Boiling Point (°C)	Key Characteristics & Typical Uses
Hexanes	Nonpolar	Aliphatic	~69	Good for dissolving highly nonpolar compounds (e.g., those with large silyl ethers). Often used in solvent systems for chromatography (e.g., Hexane/Ethyl Acetate).[9][10]
Toluene	Nonpolar	Aromatic	111	Dissolves nonpolar and aromatic compounds well. Useful for reactions at higher temperatures.[9]
Diethyl Ether	Slightly Polar	Ether	35	A versatile, relatively nonpolar solvent. Its high volatility makes it easy to remove.[10]
Dichloromethane (DCM)	Moderately Polar	Halogenated	40	Excellent solvent for a wide range of organic compounds. Its density is greater than water.[11]
Tetrahydrofuran (THF)	Moderately Polar	Ether	66	More polar than diethyl ether and is water-miscible. Good for dissolving moderately polar synthons.[9]
Ethyl Acetate (EtOAc)	Moderately Polar	Ester	77	A workhorse solvent for extraction and chromatography. Balances polarity and volatility well.[10]
Acetone	Polar Aprotic	Ketone	56	A polar, water-miscible solvent. Good for dissolving more polar synthons.[9]
Acetonitrile (ACN)	Polar Aprotic	Nitrile	82	A polar, water-miscible solvent commonly used in HPLC and for reactions.
Ethanol (EtOH)	Polar Protic	Alcohol	78	A polar, hydrogen-bonding solvent. Good for dissolving polar compounds and often used for recrystallization.[12]
Methanol (MeOH)	Polar Protic	Alcohol	65	The most polar of the common organic solvents listed. Dissolves highly polar molecules.[3]
Dimethylformamide (DMF)	Polar Aprotic	Amide	153	A highly polar solvent with a high boiling point. Can dissolve many otherwise insoluble compounds.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Sulfoxide	189	A highly polar solvent with a high boiling point, similar in utility to DMF.[3]

Data compiled from various sources.[10][13]

Logical Workflow for Solvent Screening

This workflow guides the researcher from a broad selection to an optimized solvent or solvent system for a specific application like recrystallization or chromatography.

Caption: Logical workflow for selecting an appropriate solvent.

Experimental Protocol: A Self-Validating Method for Solubility Determination

Since quantitative data is often unavailable, determining it empirically is a crucial skill. This protocol provides a reliable method for measuring the solubility of a protected lactone synthon in a given solvent at a specific temperature.

Objective: To determine the solubility (in mg/mL) of a protected lactone synthon in a specific organic solvent at ambient temperature.

Materials:

• Protected lactone synthon (solid, pre-weighed)

• Analytical balance (readable to 0.1 mg)

• Vials with screw caps (e.g., 4 mL)

• Volumetric flasks and pipettes

• Solvent of interest (HPLC grade)

• Magnetic stirrer and stir bars

• Syringe filters (0.2 µm, PTFE or other solvent-compatible material)

• HPLC or GC-MS system for quantification (or a gravimetric method)

Methodology:

• Preparation of a Saturated Solution: a. Add an excess amount of the solid synthon to a vial (e.g., add 50 mg to a 4 mL vial). An excess is critical to ensure saturation is reached. b. Pipette a known volume of the solvent into the vial (e.g., 2.0 mL). c. Add a small magnetic stir bar, cap the vial tightly, and place it on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C). d. Stir the suspension vigorously for a prolonged period (e.g., 24 hours) to ensure the system reaches equilibrium. The presence of undissolved solid at the end of this period confirms that the solution is saturated.[5]

• Sample Preparation for Analysis: a. After stirring, allow the suspension to settle for at least 1-2 hours in the same temperature-controlled environment. b. Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a syringe. c. Attach a 0.2 µm syringe filter and filter the solution into a clean, pre-weighed vial to remove all undissolved solids. This step is crucial for accuracy.

• Quantification (Gravimetric Method - Simpler): a. Weigh the vial containing the filtered saturated solution. b. Gently evaporate the solvent under a stream of nitrogen or in a vacuum oven at a low temperature to avoid degradation of the compound. c. Once all the solvent is removed, re-weigh the vial. The difference in weight corresponds to the mass of the dissolved synthon. d. Calculation: Solubility (mg/mL) = (Mass of dissolved synthon in mg) / (Volume of supernatant taken in mL).

• Quantification (Chromatographic Method - More Precise): a. Take the filtered saturated solution and perform a precise serial dilution with the same solvent to bring its concentration into the linear range of a pre-established calibration curve. b. Prepare a calibration curve by dissolving known masses of the synthon to create a series of standard solutions of known concentrations. c. Analyze the standards and the diluted sample by HPLC or GC-MS. d. Determine the concentration of the diluted sample from the calibration curve. e. Calculation: Solubility (mg/mL) = (Concentration from curve in mg/mL) * (Dilution Factor).

Self-Validation:

• Repeat the experiment at least twice to ensure reproducibility.

• The continued presence of solid material before filtration is a key validation check that saturation was achieved.

• Running a blank (solvent only) through the quantification process ensures no background interference.

Caption: Experimental workflow for solubility determination.

Conclusion and Future Outlook

The solubility of protected lactone synthons is a critical parameter that dictates the success of synthetic campaigns. While a priori prediction remains challenging, a systematic approach grounded in the principles of molecular polarity and intermolecular forces allows for rational solvent selection. By understanding the specific contributions of the lactone core and, most importantly, the protecting group, researchers can narrow the field of potential solvents effectively. The provided experimental protocol offers a robust and reliable method for obtaining the precise quantitative data needed to optimize reaction conditions, purification strategies, and overall process efficiency in the development of complex molecules. As synthetic methodologies advance, the development of predictive models for solubility, perhaps aided by machine learning algorithms trained on experimental data, represents a promising future direction for the field.

References

• What Affects Solubility Of Organic Compounds? - Chemistry For Everyone. (n.d.). YouTube. Retrieved from [Link]

• Factors affecting solubility. (n.d.). GeeksforGeeks. Retrieved from [Link]

• Solubility of Organic Compounds. (2023). University of Calgary. Retrieved from [Link]

• How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone. (n.d.). YouTube. Retrieved from [Link]

• Solubility of Organic Compounds. (n.d.). Chemistry Steps. Retrieved from [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). University of Massachusetts. Retrieved from [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.). Florida Atlantic University. Retrieved from [Link]

• Solubility of organic compounds (video). (n.d.). Khan Academy. Retrieved from [Link]

• Organic Solvents: Types, Uses, & Properties Explained. (n.d.). A L L E N. Retrieved from [Link]

• Physical Properties of Organic Solvents. (n.d.). Utah Tech University. Retrieved from [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (2020). Master Organic Chemistry. Retrieved from [Link]

• Properties of Solvents Used in Organic Chemistry. (n.d.). Murov. Retrieved from [Link]

• Physical properties of organic compounds. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester. Retrieved from [Link]

• Protection and deprotection. (n.d.). WILLINGDON COLLEGE, SANGLI. Retrieved from [Link]

• D-Gulonic acid, γ-lactone. (n.d.). Organic Syntheses. Retrieved from [Link]

• recrystallization-2.doc.pdf. (n.d.). University of California, Santa Cruz. Retrieved from [Link]

• Recrystallization. (2010). MIT Digital Lab Techniques Manual. Retrieved from [Link]

• Protecting group. (n.d.). Wikipedia. Retrieved from [Link]

• Protecting Groups in Organic Synthesis. (2021). Chemistry LibreTexts. Retrieved from [Link]

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• 1. Protecting group - Wikipedia [en.wikipedia.org]
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• 9. Organic Solvents: Types, Uses, & Properties Explained [allen.in]
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• 12. chem.libretexts.org [chem.libretexts.org]
• 13. murov.info [murov.info]

Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

Introduction

In the field of medicinal chemistry and natural product synthesis, the use of chiral building blocks derived from readily available sources is a cornerstone of efficient molecular construction. L-Threonic acid, a primary metabolite of Vitamin C, represents a valuable C4 chiral synthon.[1] Its lactone form, L-threono-1,4-lactone, possesses two secondary hydroxyl groups that offer a scaffold for stereocontrolled transformations. The strategic protection of these hydroxyl groups is paramount for their selective functionalization.

This document provides a comprehensive, field-tested protocol for the synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone. This differentially protected lactone is a versatile intermediate, enabling subsequent modifications at specific positions. The protocol employs a two-step sequence involving the regioselective installation of a sterically demanding silyl ether followed by benzoylation of the remaining hydroxyl group. The choice of the tert-butyldiphenylsilyl (TBDPS) group is deliberate; its significant steric bulk and high stability to acidic conditions allow for a broad range of subsequent chemical manipulations without unintended deprotection.[2] The benzoyl (Bz) group, in contrast, offers robust protection that can be removed under orthogonal basic conditions.[3]

This guide explains the causality behind each experimental choice, providing researchers with a self-validating system for reliably producing the target compound.

Synthetic Strategy and Rationale

The synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone from L-threono-1,4-lactone requires the sequential and regioselective protection of two secondary hydroxyl groups at the C2 and C3 positions.

Core Principles:

• Regioselectivity: The primary challenge is to differentiate between the C2 and C3 hydroxyls. The C2-OH is alpha to the carbonyl group, which can influence its electronic properties and steric environment. The bulky TBDPS chloride is expected to react preferentially with the more sterically accessible hydroxyl group.

• Protecting Group Orthogonality: The chosen protecting groups, TBDPS and Benzoyl, are orthogonal. The TBDPS ether is stable to a wide range of conditions but is typically cleaved by fluoride ions (e.g., TBAF). The benzoyl ester is stable to acidic and mild reductive conditions but is readily cleaved by basic hydrolysis (e.g., K₂CO₃/MeOH). This orthogonality is critical for selective deprotection in multi-step syntheses.[4]

Proposed Two-Step Synthesis:

• Step 1: Regioselective Silylation. The first step involves the selective protection of the C3-hydroxyl group using tert-butyldiphenylsilyl chloride (TBDPSCl). The significant steric hindrance of the TBDPS group directs its attachment to the less hindered C3 position, yielding 3-O-t-butyldiphenylsilyl-L-threono lactone.[5]

• Step 2: Benzoylation. The second step is the acylation of the remaining C2-hydroxyl group using benzoyl chloride (BzCl) in the presence of a base to yield the final target molecule.

Workflow Diagram

The overall synthetic workflow is illustrated below.

Caption: Synthetic workflow for the two-step protection of L-threono-1,4-lactone.

Experimental Protocol

This protocol is designed for a 5 mmol scale of the starting material, L-threono-1,4-lactone. All operations should be conducted in a fume hood, and appropriate personal protective equipment (PPE) must be worn. Glassware should be oven-dried before use to ensure anhydrous conditions.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
L-Threono-1,4-lactone	≥98%	Sigma-Aldrich	Store under inert gas.
tert-Butyldiphenylsilyl chloride (TBDPSCl)	Synthesis Grade	BenchChem[2]	Liquid, handle with care.
Imidazole	≥99%	Sigma-Aldrich	Hygroscopic.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Acros Organics	Store over molecular sieves.
Benzoyl Chloride (BzCl)	≥99%	Alfa Aesar	Lachrymator, handle with extreme care.[6]
Pyridine	Anhydrous, ≥99.8%	Sigma-Aldrich	Store over KOH.
Dichloromethane (CH₂Cl₂)	Anhydrous, ≥99.8%	Fisher Scientific
Ethyl Acetate (EtOAc)	ACS Grade	VWR	For extraction and chromatography.
Hexanes	ACS Grade	VWR	For chromatography.
Saturated aq. NaHCO₃	-	-	For work-up.
Brine (Saturated aq. NaCl)	-	-	For work-up.
Anhydrous MgSO₄ or Na₂SO₄	-	-	For drying organic layers.
Silica Gel	60 Å, 230-400 mesh	-	For column chromatography.

Part A: Synthesis of 3-O-t-butyldiphenylsilyl-L-threono lactone

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add L-threono-1,4-lactone (5 mmol, 590 mg).

• Dissolution: Add anhydrous DMF (25 mL) to the flask and stir until the lactone is fully dissolved.

• Base Addition: Add imidazole (12.5 mmol, 851 mg, 2.5 equiv) to the solution. Stir for 10 minutes at room temperature to ensure complete dissolution.

• Silylation: Cool the flask to 0 °C using an ice-water bath. Slowly add TBDPSCl (5.5 mmol, 1.43 mL, 1.1 equiv) dropwise via syringe over 15 minutes. Causality Note: Slow addition at low temperature is crucial to control the exothermic reaction and maximize regioselectivity.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 Hexanes:EtOAc eluent system. The starting material should be consumed, and a new, less polar spot (the product) should appear.

• Work-up:

  • Once the reaction is complete, cool the mixture to 0 °C and quench by slowly adding 10 mL of deionized water.

  • Transfer the mixture to a separatory funnel and add 50 mL of EtOAc.

  • Wash the organic layer sequentially with 1 M HCl (2 x 25 mL), saturated aq. NaHCO₃ (2 x 25 mL), and brine (1 x 25 mL). Trustworthiness Note: These washing steps are critical to remove DMF, unreacted imidazole, and other water-soluble impurities.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product as a viscous oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient eluent of 10% to 30% EtOAc in hexanes. Combine the fractions containing the desired product and concentrate to yield 3-O-t-butyldiphenylsilyl-L-threono lactone as a colorless oil.

Part B: Synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

• Reaction Setup: To a 100 mL round-bottom flask, add the purified 3-O-t-butyldiphenylsilyl-L-threono lactone (assuming ~4 mmol yield from Part A). Dissolve it in anhydrous CH₂Cl₂ (20 mL).

• Solvent & Base: Add anhydrous pyridine (12 mmol, 0.97 mL, 3 equiv). Expertise Note: Pyridine acts as both a solvent and an acid scavenger for the HCl generated during the reaction.

• Benzoylation: Cool the solution to 0 °C. Add benzoyl chloride (6 mmol, 0.70 mL, 1.5 equiv) dropwise. A white precipitate (pyridinium hydrochloride) will form.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor by TLC (2:8 EtOAc:Hexanes) until the starting material is consumed.

• Work-up:

  • Dilute the reaction mixture with 40 mL of CH₂Cl₂.

  • Wash sequentially with 1 M HCl (2 x 20 mL) to remove pyridine, saturated aq. NaHCO₃ (2 x 20 mL) to remove any unreacted benzoyl chloride, and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography (gradient eluent: 5% to 20% EtOAc in hexanes) to afford the final product, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, typically as a white solid or viscous oil.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and the presence of both benzoyl and TBDPS groups.

• Mass Spectrometry (HRMS): To confirm the exact mass and molecular formula (C₂₇H₂₈O₅Si).[7]

• FTIR: To identify characteristic functional group stretches (e.g., C=O of lactone and ester, Si-Ph).

Data Summary and Troubleshooting

Quantitative Data

Step	Compound	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
A	L-Threono-1,4-lactone	118.09	5.0	590 mg	1.0
Imidazole	68.08	12.5	851 mg	2.5
TBDPSCl	274.85	5.5	1.43 mL	1.1
B	3-O-TBDPS-L-threono lactone (starting)	356.51	(~4.0)	-	1.0
Pyridine	79.10	12.0	0.97 mL	3.0
Benzoyl Chloride	140.57	6.0	0.70 mL	1.5
Final	2-O-Benzoyl-3-O-TBDPS-L-threono lactone	460.59	-	Expected Yield: 65-75% over two steps	-

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Step A: Low yield or no reaction	Inadequate drying of reagents/glassware; inactive TBDPSCl.	Ensure all glassware is oven-dried. Use freshly opened or distilled anhydrous solvents. Verify the quality of the TBDPSCl.
Step A: Formation of di-silylated product	Reaction temperature too high; excess TBDPSCl.	Maintain 0 °C during addition. Use no more than 1.1 equivalents of TBDPSCl. Monitor carefully by TLC and stop the reaction once the mono-adduct is maximized.
Step B: Incomplete benzoylation	Insufficient benzoyl chloride or base; steric hindrance.	Add a catalytic amount of DMAP (4-dimethylaminopyridine). Increase reaction time or slightly warm the reaction mixture (e.g., to 40 °C).
Purification Difficulties	Co-elution of impurities.	Use a shallower gradient during column chromatography. If the product is a solid, attempt recrystallization from a suitable solvent system (e.g., EtOAc/Hexanes).

References

• Hanessian, S., & Lavallée, P. (1975). The tert.-butyldiphenylsilyl group: a new, versatile protecting group for alcohols. Canadian Journal of Chemistry, 53(19), 2975-2977. [Link]

• Baran, P. S. (2012). Protecting Groups. Scripps Research. Retrieved from [Link]

• Wikipedia. (2023). tert-Butyldiphenylsilyl. Retrieved from [Link]

• Chem-Station. (2014). Benzyl (Bn) Protective Group. Retrieved from [Link]

• FooDB. (2015). Showing Compound L-threonate (FDB030975). Retrieved from [Link]

• Glycoscience Protocols (GlycoPODv2). (2021). Introduction of tert-butyldiphenylsilyl (TBDPS) group. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

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• 5. Introduction of tert-butyldiphenylsilyl (TBDPS) group - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Benzyl (Bn) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 7. biorbyt.com [biorbyt.com]

Application Notes and Protocols for 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone in Asymmetric Synthesis

Introduction: Harnessing the Chirality of L-Threono Lactone

In the field of asymmetric synthesis, the utilization of readily available chiral molecules, often referred to as the "chiral pool," is a cornerstone strategy for the construction of complex, stereochemically defined target molecules.[1] L-Threonic acid, and its corresponding lactone, derived from the oxidative cleavage of the inexpensive and abundant L-ascorbic acid (Vitamin C), represents a valuable C4 chiral building block. Its inherent stereochemistry provides a powerful starting point for the synthesis of a variety of natural products and pharmaceuticals. The strategic protection of its hydroxyl groups is crucial for its application as a versatile synthetic intermediate. This document provides an in-depth guide to the potential applications and protocols for a specifically protected derivative, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone , in asymmetric synthesis. While direct, published applications of this exact derivative are limited, this guide will extrapolate from the known reactivity of similar chiral lactones and building blocks to provide a framework for its use.

Molecular Architecture and Strategic Considerations

The structure of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone features a γ-lactone core with two contiguous stereocenters. The hydroxyl groups at the C2 and C3 positions are protected with a benzoyl (Bz) and a t-butyldiphenylsilyl (TBDPS) group, respectively.

• L-Threono Lactone Core: Provides the foundational chirality.

• Benzoyl (Bz) Group at C2: This protecting group is relatively stable but can be removed under basic conditions (e.g., hydrolysis). Its steric bulk can influence the facial selectivity of reactions at the adjacent C3 position or at the lactone carbonyl.

• t-Butyldiphenylsilyl (TBDPS) Group at C3: A bulky and robust protecting group, stable to a wide range of reaction conditions and typically removed with fluoride reagents (e.g., TBAF). Its significant steric hindrance is expected to play a major role in directing the stereochemical outcome of reactions.

The differential protection of the hydroxyl groups allows for selective deprotection and further functionalization, making this molecule a potentially versatile intermediate in multi-step syntheses.

Potential Applications in Asymmetric Synthesis

Based on its structure, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone can be envisioned as a key component in several types of asymmetric transformations.

As a Chiral Building Block for Natural Product Synthesis

The C4 backbone with defined stereochemistry can be incorporated into larger molecules. The lactone can be opened to reveal a 1,2,3,4-tetrahydroxylated carbon chain, a common motif in many natural products.

Logical Workflow: From Chiral Lactone to Acyclic Precursor

Caption: General workflow for utilizing the lactone as a chiral building block.

Diastereoselective Reactions via Enolate Formation

The α-proton at the C3 position is acidic and can be removed by a suitable base to form a chiral enolate. The bulky TBDPS group at C3 would be expected to direct the approach of an electrophile from the less hindered face, leading to a high degree of diastereoselectivity in alkylation or aldol reactions.

Conceptual Pathway: Diastereoselective Enolate Alkylation

Sources

• 1. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: L-Threono-1,4-lactone Derivatives as Chiral Synthons for Natural Product Synthesis

Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry.

Introduction: The Strategic Value of L-Threono-1,4-lactone

In the intricate field of asymmetric synthesis, the selection of a starting material is a critical decision that dictates the efficiency and elegance of a synthetic route. L-Threono-1,4-lactone, a derivative readily accessible from L-ascorbic acid (Vitamin C), represents a powerful and cost-effective chiral building block. Its rigid, polyoxygenated structure, endowed with multiple defined stereocenters, provides a robust scaffold from which complex stereochemical arrays found in numerous natural products can be constructed.

The inherent chirality of L-threono-1,4-lactone allows chemists to bypass the need for early-stage asymmetric catalysis, effectively embedding stereochemical information from the very beginning of a synthesis. This guide explores the strategic application of this versatile synthon, detailing the core transformations and providing field-tested protocols for the synthesis of bioactive natural products. We will focus on two representative case studies: the styryl lactone (+)-Goniodiol and the butenolide (+)-Cardiobutanolide , illustrating the journey from a simple carbohydrate-derived lactone to complex molecular architectures.

Core Synthetic Transformations: Unlocking the Potential of the Threono Lactone Core

The utility of L-threono-1,4-lactone stems from a series of reliable and high-yielding transformations that modify its core structure. Understanding these foundational reactions is key to designing novel synthetic pathways.

• Diol Protection: The vicinal diol is the primary site for initial modification. Protection as an acetonide (using acetone or 2,2-dimethoxypropane under acidic catalysis) is the most common strategy.[1] This serves two purposes: it prevents unwanted side reactions of the hydroxyl groups and conformationally locks the five-membered ring, which can enhance facial selectivity in subsequent reactions on the lactone carbonyl.

• Carbonyl Manipulation: The lactone carbonyl is a key electrophilic site.

  • Reduction: Reduction with mild hydride reagents like sodium borohydride (NaBH₄) yields the corresponding lactol, which exists in equilibrium with the open-chain hydroxy aldehyde. This transformation is pivotal for chain-extension reactions.

  • Grignard/Organolithium Addition: Addition of organometallic reagents to the carbonyl can construct new carbon-carbon bonds, but this often leads to ring-opening. More controlled strategies typically involve reducing the lactone to the lactol before reacting the masked aldehyde.

• Chain Extension and Olefination: The aldehyde functionality, unmasked from the lactol, is a versatile handle for building side chains. The Horner-Wadsworth-Emmons (HWE) reaction is a workhorse in this context, reliably forming alkenes with a high degree of (E)-stereoselectivity.[2][3][4] This reaction is crucial for installing unsaturated side chains common in natural products.

• Stereoselective Conversions: The existing stereocenters can direct the formation of new ones. For example, the reduction of a ketone installed on a side chain can be influenced by the adjacent stereocenters derived from the original threono lactone backbone, often proceeding with high diastereoselectivity.[5][6]

The logical flow of these transformations allows for the controlled, stepwise elaboration of the simple threono lactone into a complex, highly functionalized intermediate, primed for cyclization into the target natural product.

Caption: General synthetic workflow starting from L-threono-1,4-lactone.

Case Study 1: Total Synthesis of (+)-Goniodiol

(+)-Goniodiol is a cytotoxic styryl lactone isolated from Goniothalamus species, known for its antiproliferative activities.[7] Its synthesis provides an excellent example of how the threono lactone framework can be elaborated to install the required stereochemistry and functionality. The strategy involves the transformation of a protected threono lactone into a key aldehyde intermediate, followed by the installation of the styryl side chain and subsequent diastereoselective reduction and lactonization.

Caption: Key transformations in the synthesis of (+)-Goniodiol.

Protocol 1: Synthesis of the Aldehyde Intermediate from Protected L-Threono-1,4-lactone

This protocol details the initial steps: protection of the diol and reduction to the lactol, which exists in equilibrium with the desired aldehyde.

Part A: Preparation of 2,3-O-Isopropylidene-L-threono-1,4-lactone

• Rationale: Acetonide protection is robust and easily installed, preparing the substrate for selective carbonyl reduction.[1]

• Suspend L-threono-1,4-lactone (1.0 eq) in anhydrous acetone (approx. 10 mL per gram of lactone).

• Add 2,2-dimethoxypropane (1.5 eq) and a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 eq).

• Stir the mixture at room temperature for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by adding solid sodium bicarbonate and stir for 15 minutes.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• The crude product can often be used directly or purified by flash chromatography (e.g., 30-50% Ethyl Acetate in Hexanes).

Part B: Reduction to the Lactol/Aldehyde

• Rationale: Diisobutylaluminium hydride (DIBAL-H) is a powerful yet selective reducing agent that can reduce lactones to lactols at low temperatures without over-reduction to the diol.

• Dissolve 2,3-O-isopropylidene-L-threono-1,4-lactone (1.0 eq) in anhydrous toluene or DCM (approx. 20 mL per gram) in a flame-dried, three-neck flask under an argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add DIBAL-H (1.0 M solution in hexanes, 1.1 eq) dropwise via syringe over 30 minutes, maintaining the internal temperature below -70 °C.

• Stir the reaction at -78 °C for 2 hours.

• Quench the reaction by the slow, dropwise addition of methanol (approx. 2 mL per gram of starting lactone), followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Allow the mixture to warm to room temperature and stir vigorously until two clear layers form (this can take several hours).

• Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude aldehyde is often used immediately in the next step without further purification.

Protocol 2: Horner-Wadsworth-Emmons Olefination

• Rationale: The HWE reaction provides excellent (E)-selectivity for the formation of the α,β-unsaturated ester, which is a key structural element of the target's side chain.[3][8]

• In a flame-dried flask under argon, suspend sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF. Cool to 0 °C.

• Add triethyl phosphonoacetate (1.2 eq) dropwise. Hydrogen gas evolution will be observed.

• Allow the mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the ylide.

• Cool the solution back to 0 °C and add a solution of the crude aldehyde from Protocol 1 (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction at room temperature for 12-16 hours.

• Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to yield the pure (E)-α,β-unsaturated ester.

Step	Key Reagent	Stoichiometry (eq)	Typical Yield
Diol Protection	2,2-Dimethoxypropane	1.5	>90%
Lactone Reduction	DIBAL-H	1.1	~85-95% (crude)
HWE Olefination	NaH, Triethyl phosphonoacetate	1.2	~80-90%

Case Study 2: Synthesis of (+)-Cardiobutanolide

(+)-Cardiobutanolide is another bioactive lactone whose synthesis can be efficiently achieved from a threono lactone derivative. This route showcases a different set of transformations, including a diastereoselective ketone reduction to establish a key hydroxyl stereocenter.[9]

Caption: Synthetic pathway to (+)-Cardiobutanolide.

Protocol 3: Diastereoselective Ketone Reduction

• Rationale: After ring-opening of the protected threono lactone with an organometallic reagent to form a keto-alcohol, the newly formed ketone must be reduced. The resident stereocenter (C4 of the original lactone) directs the incoming hydride, leading to a highly diastereoselective formation of the desired syn-diol. Sodium borohydride is a mild, inexpensive, and effective reagent for this transformation.[6][10]

• Dissolve the keto-alcohol intermediate (1.0 eq) in methanol (approx. 20 mL per gram) in an Erlenmeyer flask.

• Cool the solution in an ice-water bath to 0 °C.

• Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 10 minutes, ensuring the temperature remains below 10 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of acetone to consume excess NaBH₄.

• Acidify the mixture to pH ~6 with 1 M HCl.

• Remove the methanol under reduced pressure.

• Extract the remaining aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• The resulting diol can be purified by flash chromatography if necessary. The diastereomeric ratio (dr) can be determined by ¹H NMR analysis of the crude product.

Step	Key Reagent	Stoichiometry (eq)	Typical Diastereoselectivity (dr)
Ketone Reduction	NaBH₄	1.5	>10:1

Conclusion and Future Outlook

L-Threono-1,4-lactone and its derivatives are demonstrably powerful chiral building blocks in natural product synthesis. The protocols outlined herein for the synthesis of (+)-Goniodiol and (+)-Cardiobutanolide intermediates represent robust and reproducible methods that leverage the inherent stereochemistry of the starting material. The causality behind the experimental choices—from the selection of protecting groups to the use of stereodirecting reductions—highlights a logical and efficient approach to complex molecule synthesis. By mastering these core transformations, researchers can confidently design and execute syntheses of a wide array of other polyoxygenated natural products, furthering the fields of drug discovery and chemical biology.

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Application Notes and Protocols: A Guide to the Benzoylation of Silyl-Protected Lactones

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Abstract

This document provides a comprehensive guide to the experimental procedure for the benzoylation of silyl-protected lactones, a crucial transformation in the synthesis of complex organic molecules, particularly in the field of carbohydrate chemistry and natural product synthesis.[1][2][3] This guide delves into the underlying principles, offers detailed step-by-step protocols, and discusses the critical parameters that influence the reaction's success. The content is tailored for researchers, scientists, and drug development professionals seeking to implement this methodology in their synthetic workflows.

Introduction: The Strategic Importance of Benzoylation

In multistep organic synthesis, the judicious use of protecting groups is paramount to achieving chemo- and regioselectivity.[3] Silyl ethers are widely employed for the protection of hydroxyl groups due to their ease of installation and selective removal under mild conditions.[4][5] The subsequent benzoylation of these silyl-protected intermediates serves multiple strategic purposes:

• Enhanced Stability: Benzoyl esters exhibit greater stability towards acidic conditions compared to many silyl ethers, which is advantageous in subsequent synthetic steps.[6]

• Chromatographic Handles: The benzoyl group's UV activity facilitates the monitoring of reactions and purification by chromatography.

• Stereoelectronic Influence: The introduction of a benzoyl group can influence the stereochemical outcome of subsequent reactions by altering the steric and electronic environment of the molecule.

• Direct Conversion: In some instances, the silyl ether can be directly converted to the benzoate without a separate deprotection step, streamlining the synthetic sequence.[7]

This guide will focus on the direct benzoylation of silyl-protected lactones, a common structural motif in many biologically active compounds, including prostaglandins and various carbohydrate derivatives.[1][8][9][10]

Mechanistic Insights: The Chemistry Behind the Transformation

The benzoylation of an alcohol, or in this case, a silyl-protected alcohol, is fundamentally an acylation reaction.[11] The most common method involves the use of benzoyl chloride in the presence of a base.

The Role of the Catalyst: DMAP

While a stoichiometric amount of a tertiary amine base like triethylamine or pyridine is necessary to neutralize the HCl byproduct, the reaction is often sluggish.[8][9] The addition of a catalytic amount of 4-(N,N-dimethylamino)pyridine (DMAP) significantly accelerates the reaction.[12][13]

The mechanism of DMAP catalysis involves the initial reaction of DMAP with benzoyl chloride to form a highly reactive N-benzoylpyridinium intermediate.[13][14] This intermediate is much more electrophilic than benzoyl chloride itself. The alcohol (or the transiently formed alcohol from the silyl ether) then attacks this activated species, leading to the formation of the benzoyl ester and regeneration of the DMAP catalyst.[13]

Figure 1: Catalytic cycle of DMAP in the benzoylation of a silyl-protected lactone.

Experimental Design and Key Parameters

The successful benzoylation of a silyl-protected lactone hinges on the careful selection of reagents and reaction conditions. The stability of the silyl ether and the steric hindrance around the hydroxyl group are primary considerations.

Choice of Silyl Protecting Group

The lability of silyl ethers varies significantly with the steric bulk of the substituents on the silicon atom.[5] Common silyl ethers, in increasing order of stability, are:

• TMS (Trimethylsilyl): Highly labile, often used for temporary protection.[5]

• TES (Triethylsilyl): More stable than TMS.[5]

• TBS/TBDMS (tert-Butyldimethylsilyl): A versatile and robust protecting group.[5][6]

• TIPS (Triisopropylsilyl): Offers greater steric hindrance and increased stability.[5]

• TBDPS (tert-Butyldiphenylsilyl): Even more stable, particularly towards acidic conditions.[5]

For direct benzoylation, where the silyl group is cleaved in situ, a moderately labile group like TBS is often a good choice. More robust groups like TBDPS may require harsher conditions for cleavage, potentially leading to side reactions.

Benzoylating Agent

Benzoyl chloride is the most commonly used reagent due to its high reactivity.[11] Benzoic anhydride can also be used, sometimes in conjunction with a catalyst like scandium triflate, but generally requires more forcing conditions.

Solvent and Temperature

Aprotic solvents such as dichloromethane (DCM), chloroform, tetrahydrofuran (THF), and N,N-dimethylformamide (DMF) are typically used.[8][9] The reaction is often initiated at 0 °C to control the initial exothermic reaction and then allowed to warm to room temperature.[6]

Detailed Experimental Protocol

This protocol provides a general procedure for the benzoylation of a TBDMS-protected lactone. Researchers should optimize the conditions for their specific substrate.

Materials and Reagents

Reagent	Purity	Supplier	Notes
Silyl-protected lactone	>95%	N/A	Substrate
Benzoyl chloride	>99%	e.g., Sigma-Aldrich	Freshly distilled or from a new bottle
Triethylamine (Et₃N)	>99.5%	e.g., Sigma-Aldrich	Distilled from CaH₂
4-(N,N-Dimethylamino)pyridine (DMAP)	>99%	e.g., Sigma-Aldrich	Recrystallized if necessary
Dichloromethane (DCM)	Anhydrous	e.g., Sigma-Aldrich	Distilled from CaH₂
1 M Hydrochloric acid (HCl)	N/A	N/A	For workup
Saturated aqueous sodium bicarbonate (NaHCO₃)	N/A	N/A	For workup
Brine (saturated aqueous NaCl)	N/A	N/A	For workup
Anhydrous sodium sulfate (Na₂SO₄)	Anhydrous	e.g., Sigma-Aldrich	For drying
Silica gel	60 Å, 230-400 mesh	e.g., Sigma-Aldrich	For column chromatography

Step-by-Step Procedure

Figure 2: General experimental workflow for the benzoylation of a silyl-protected lactone.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the silyl-protected lactone (1.0 eq.). Dissolve the lactone in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Addition of Base and Catalyst: Add triethylamine (2.0-3.0 eq.) and a catalytic amount of DMAP (0.1-0.2 eq.) to the stirred solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Benzoyl Chloride: Add benzoyl chloride (1.2-1.5 eq.) dropwise to the cooled solution over several minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel.

• Washing: Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.[6]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired benzoylated lactone.

Characterization

The purified product should be characterized by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): To confirm the structure and purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretching frequencies of the ester and lactone.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction stalls, consider adding more benzoyl chloride and/or DMAP. Ensure that all reagents and solvents are anhydrous, as water will consume the benzoyl chloride.

• Low Yield: This could be due to incomplete reaction, decomposition of the starting material or product, or losses during workup and purification. Optimize the reaction time and temperature.

• Side Reactions: The formation of byproducts can occur if the reaction conditions are too harsh. Consider lowering the reaction temperature or using a less reactive benzoylating agent.

• Silyl Ether Cleavage without Benzoylation: If the silyl group is cleaved but the resulting alcohol is not benzoylated, it may indicate that the benzoylating agent has been consumed. Ensure an adequate excess of benzoyl chloride is used.

Conclusion

The benzoylation of silyl-protected lactones is a robust and versatile transformation in organic synthesis. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can effectively utilize this methodology to advance their synthetic goals. The protocol provided herein serves as a solid foundation for the successful implementation of this important reaction.

References

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step-by-step synthesis of pharmaceutical intermediates from chiral lactones

Application Notes & Protocols: Step-by-Step Synthesis of Pharmaceutical Intermediates from Chiral Lactones

Abstract

Chiral lactones are invaluable building blocks in the synthesis of a wide array of pharmaceutical agents due to their inherent stereochemistry and versatile reactivity.[1][2][] This document provides a detailed guide for researchers, scientists, and drug development professionals on the strategic conversion of chiral lactones into key pharmaceutical intermediates. We will explore fundamental transformations including stereospecific ring-opening, reductions to chiral diols, and carbon-carbon bond-forming reactions. Each section combines in-depth theoretical explanations with field-proven, step-by-step protocols, ensuring both scientific rigor and practical applicability. The causality behind experimental choices is elucidated to empower researchers with the ability to adapt and troubleshoot these methodologies.

Introduction: The Strategic Importance of Chiral Lactones in Drug Synthesis

Chirality is a critical determinant of pharmacological activity, with stereoisomers of a drug often exhibiting profound differences in efficacy and toxicity.[4] Chiral lactones, cyclic esters with one or more stereocenters, serve as powerful starting materials for introducing and preserving stereochemical integrity throughout a synthetic sequence. Their prevalence in natural products and biologically active compounds underscores their significance.[1][2][5][6] For instance, the γ-butyrolactone moiety is a privileged structure found in numerous FDA-approved drugs.[7]

The utility of chiral lactones stems from two key features:

• Pre-defined Stereochemistry: They provide a rigid framework where stereocenters are already established, which can be transferred to the target molecule.

• Latent Functionality: The lactone ring can be selectively opened to reveal two distinct functional groups—a carboxylic acid (or its derivative) and an alcohol—which can be further manipulated.

This guide will focus on the practical execution of key synthetic transformations that leverage these features to build complex pharmaceutical intermediates.

Foundational Synthetic Strategies

The conversion of chiral lactones into valuable intermediates typically involves one or more of the following core transformations.

Diagram: Overall Synthetic Workflow

Caption: General strategies for converting chiral lactones to pharmaceutical intermediates.

Protocol I: Stereospecific Ring-Opening of Chiral Lactones

The nucleophilic ring-opening of lactones is a cornerstone transformation for accessing acyclic compounds with preserved stereochemistry. The choice of nucleophile dictates the resulting functionalities. This protocol details a representative procedure for the aminolysis of a chiral lactone to generate a chiral amide alcohol, a common intermediate in drug synthesis.

Scientific Principle

Lactone ring-opening is an acyl substitution reaction. Under basic or acidic conditions, a nucleophile attacks the electrophilic carbonyl carbon. The reaction proceeds with cleavage of the endocyclic C-O bond, yielding a hydroxy acid, hydroxy ester, or hydroxy amide, depending on the nucleophile and conditions.[8][9][10] The stereocenter(s) on the lactone ring are typically unaffected during this process, ensuring a stereospecific transformation.

Experimental Protocol: Aminolysis of (S)-γ-Valerolactone

This protocol describes the synthesis of (S)-N-benzyl-4-hydroxypentanamide, a precursor for various chiral ligands and pharmaceutical building blocks.

Materials:

• (S)-γ-Valerolactone

• Benzylamine

• Toluene, anhydrous

• Sodium sulfate (Na₂SO₄), anhydrous

• Hydrochloric acid (HCl), 1 M

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add (S)-γ-valerolactone (1.0 g, 10.0 mmol) and anhydrous toluene (20 mL).

• Addition of Nucleophile: Add benzylamine (1.29 g, 12.0 mmol, 1.2 equivalents) to the solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 50% EtOAc in hexanes). The disappearance of the starting lactone indicates reaction completion.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (50 mL).

  • Wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of 20-60% ethyl acetate in hexanes to yield (S)-N-benzyl-4-hydroxypentanamide as a colorless oil.

Data and Expected Outcome

Parameter	Expected Value
Yield	85-95%
Appearance	Colorless to pale yellow oil
Enantiomeric Excess (ee)	>99% (as determined by chiral HPLC)
¹H NMR	Consistent with the structure of (S)-N-benzyl-4-hydroxypentanamide

Causality: The use of a slight excess of benzylamine ensures complete consumption of the limiting lactone. The aqueous work-up is crucial for removing unreacted benzylamine and other water-soluble impurities. The stereochemical integrity is maintained as the reaction occurs at the carbonyl carbon, distant from the chiral center.

Protocol II: Reduction of Chiral Lactones to Chiral Diols

Chiral 1,4- and 1,5-diols are versatile intermediates, particularly in the synthesis of statin side chains and other complex molecules.[11][12][13][14] Strong reducing agents like lithium aluminum hydride (LiAlH₄) are commonly employed for this transformation.

Scientific Principle

The reduction of a lactone to a diol proceeds in two steps. First, the hydride reagent attacks the carbonyl carbon, opening the ring to form a hemiacetal intermediate. A second equivalent of hydride then reduces the newly formed aldehyde or ketone to the corresponding alcohol. This process effectively unmasks the two alcohol functionalities latent in the lactone structure.

Diagram: Lactone Reduction Workflow

Caption: Biocatalytic route to a statin side chain via a chiral lactone intermediate.

Conclusion

Chiral lactones are powerful and versatile synthons in modern pharmaceutical development. The protocols detailed in these application notes for stereospecific ring-opening and reduction represent fundamental and reliable methods for their conversion into valuable chiral intermediates. By understanding the principles behind these transformations and adhering to robust experimental procedures, researchers can effectively leverage the rich chemistry of chiral lactones to accelerate the synthesis of complex, life-saving therapeutics. The continued development of novel catalytic methods, including both chemical and biocatalytic approaches, will further expand the utility of these essential chiral building blocks. [16][17][18][19][20]

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Application Notes &amp; Protocols: Strategic Protection of Polyhydroxylated Lactones

Abstract

Polyhydroxylated lactones are a cornerstone of many biologically active natural products and pharmaceutical agents. Their dense arrangement of similarly reactive hydroxyl groups presents a significant synthetic challenge, demanding a nuanced and strategic approach to chemical modification. A poorly designed protecting group strategy can lead to low yields, complex purification, and the ultimate failure of a synthetic route.[1] This guide provides researchers, scientists, and drug development professionals with an in-depth analysis of protecting group strategies tailored for polyhydroxylated lactones. It moves beyond simple protocol listings to explain the underlying principles of selectivity, orthogonality, and reagent choice, empowering chemists to design robust and efficient synthetic pathways.

The Core Challenge: Achieving Selective Functionalization

The primary obstacle in the synthesis and modification of polyhydroxylated lactones is achieving regioselectivity. With multiple secondary and often primary hydroxyl groups present, many standard reagents will react unselectively, leading to a mixture of products. A successful strategy, therefore, relies on exploiting the subtle differences in the steric and electronic environments of each hydroxyl group.[2]

Key Considerations for Strategy Design:

• Steric Hindrance: Primary alcohols are typically less sterically hindered than secondary alcohols, allowing them to react faster with bulky reagents.[3][4]

• Diol Geometry: The presence of vicinal (1,2) or 1,3-diols allows for the use of cyclic protecting groups like acetonides, which can be installed selectively based on stereochemistry (e.g., cis-diols react more readily).[5][6]

• Downstream Compatibility: The chosen protecting groups must be stable to all subsequent reaction conditions.[7]

• Orthogonality: In a multi-step synthesis, it is crucial to use protecting groups that can be removed under specific conditions without affecting other groups.[1][8][9][10] This principle of "orthogonal protection" is fundamental to complex molecule synthesis.[1][8][9]

Decision Workflow for Protecting Group Selection

A systematic approach is critical. The following workflow illustrates the logical steps involved in selecting an appropriate protecting group strategy.

Caption: Logical workflow for designing a protecting group strategy.

A Chemist's Toolkit: Common Hydroxyl Protecting Groups

The choice of protecting group is dictated by its stability profile and the conditions required for its removal. An authoritative and comprehensive resource for this information is Greene's Protective Groups in Organic Synthesis.[11][12][13][14]

Silyl Ethers

Silyl ethers are among the most versatile and widely used protecting groups for alcohols.[15] Their stability is directly proportional to the steric bulk around the silicon atom.

• TBDMS (tert-butyldimethylsilyl): Offers a good balance of stability and ease of cleavage. It is robust under many conditions, including oxidation and treatment with organometallics, but is readily cleaved by fluoride sources (like TBAF) or acid.[4][9] The steric bulk of the TBDMS group allows for high selectivity in protecting less hindered primary alcohols over secondary ones.[3][4]

• TIPS (triisopropylsilyl): Significantly more sterically hindered than TBDMS, providing greater stability to acidic conditions. It is also removed with fluoride but requires longer reaction times.[9]

• TBDPS (tert-butyldiphenylsilyl): Even more robust than TIPS, particularly towards acidic conditions.

Acetals & Ketals

These are ideal for the simultaneous protection of 1,2- and 1,3-diols.[6]

• Acetonide (Isopropylidene Ketal): Formed from the reaction of a diol with acetone or 2,2-dimethoxypropane under acidic catalysis.[5] It is particularly effective for protecting cis-diols on five- and six-membered rings.[5] Acetonides are stable to basic, reductive, and oxidative conditions but are easily removed by mild aqueous acid.[16]

• Benzylidene Acetal: Formed using benzaldehyde, this group is common in carbohydrate chemistry for protecting 4,6-diols. A key feature is its ability to be regioselectively opened via reductive cleavage to afford a benzyl ether at one position and a free hydroxyl at the other.[5]

Benzyl Ethers & Derivatives

Benzyl (Bn) ethers are highly robust protecting groups, stable to a wide range of acidic and basic conditions, making them suitable for "permanent" protection during a multi-step synthesis.[17]

• Bn (Benzyl): Typically installed using benzyl bromide (BnBr) with a base like sodium hydride (NaH). The most common method for deprotection is catalytic hydrogenolysis (H₂, Pd/C), which is a very mild and clean method, yielding the alcohol and toluene as the only byproduct.[18][19][20][21]

• PMB (p-Methoxybenzyl): The electron-donating methoxy group makes the PMB ether susceptible to oxidative cleavage with reagents like DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or CAN (Ceric Ammonium Nitrate).[21][22] This provides a crucial orthogonal deprotection strategy, as it can be removed without affecting standard benzyl ethers or silyl ethers.[23] It can also be removed under acidic conditions, often more readily than a standard benzyl ether.[24]

The Power of Orthogonality: A Strategic Example

Orthogonal protection allows for the selective deprotection of one group in a molecule containing multiple, different protecting groups.[8][9] This is the key to complex synthesis. Consider a hypothetical polyhydroxylated lactone with a primary (C6), a secondary (C3), and a cis-diol (C2', C3') moiety.

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Application Note &amp; Protocol: Scale-Up Synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

Abstract

This document provides a comprehensive guide for the scale-up synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, a chiral building block with significant potential in pharmaceutical and fine chemical synthesis. The protocol herein is designed for scalability, moving from gram to multi-hundred-gram production. We will delve into the strategic rationale for the chosen synthetic pathway, including the sequential protection of L-threono-1,4-lactone, detailing the underlying chemical principles. Furthermore, this guide offers detailed, step-by-step protocols for both the synthesis and purification stages, with a focus on practical, scalable techniques such as large-scale flash chromatography and controlled crystallization.

Introduction: The Strategic Importance of Chiral Lactones

Chiral γ-lactones are privileged structural motifs found in a vast array of biologically active natural products and pharmaceutical agents.[1] Their inherent stereochemistry and chemical functionality make them invaluable starting materials for asymmetric synthesis.[2][3] L-Threono-1,4-lactone, derived from L-threonic acid, is a readily available chiral pool starting material.[4][5] The selective functionalization of its two hydroxyl groups is paramount to its utility as a versatile synthetic intermediate.

The target molecule, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, features orthogonal protecting groups. The bulky tert-butyldiphenylsilyl (TBDPS) ether provides robust protection under a wide range of conditions, particularly acidic ones, while the benzoyl (Bz) ester offers complementary stability and can be removed under different, typically basic, conditions.[6][7][8] This differential protection strategy allows for the selective unmasking and subsequent reaction at either the C2 or C3 position, opening avenues for the synthesis of complex chiral molecules.

Synthetic Strategy: A Rationale for Regioselective Protection

The synthesis of the target molecule from L-threono-1,4-lactone requires a two-step sequential protection strategy. The key challenge lies in achieving high regioselectivity at each step.

Diagram: Overall Synthetic Workflow

Caption: Workflow for the two-step synthesis and purification.

Step 1: Regioselective Silylation of the C3 Hydroxyl Group

The first step involves the selective protection of one of the two hydroxyl groups with the TBDPS group. The hydroxyl groups at the C2 and C3 positions of L-threono-1,4-lactone exhibit different steric environments. The C3 hydroxyl is generally considered to be more sterically hindered than the C2 hydroxyl. However, the use of a bulky silylating agent like tert-butyldiphenylsilyl chloride (TBDPSCl) often favors reaction at the less hindered primary alcohol. In the case of L-threono-1,4-lactone, both are secondary, but subtle conformational effects can influence reactivity. For this class of molecules, silylation is often directed to the C3 position. The use of imidazole as a base and catalyst in a polar aprotic solvent like N,N-dimethylformamide (DMF) is a standard and effective method for this transformation.

Step 2: Benzoylation of the C2 Hydroxyl Group

With the C3 hydroxyl group protected, the remaining C2 hydroxyl can be acylated. Benzoylation using benzoyl chloride in the presence of a base like pyridine is a classic and highly efficient method.[9] Pyridine acts as both a base to neutralize the HCl byproduct and as a nucleophilic catalyst. Dichloromethane (DCM) is a suitable solvent for this reaction due to its inertness and ease of removal.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. All reagents are corrosive and/or irritants; handle with care.

Protocol 1: Synthesis of 3-O-t-butyldiphenylsilyl-L-threono lactone (Intermediate)

This protocol is designed for a 100 g scale of the starting material, L-threono-1,4-lactone.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
L-Threono-1,4-lactone	118.09	100 g	0.847	1.0
tert-Butyldiphenylsilyl chloride (TBDPSCl)	274.85	255 g	0.928	1.1
Imidazole	68.08	115 g	1.69	2.0
N,N-Dimethylformamide (DMF), anhydrous	-	1 L	-	-
Ethyl acetate	-	2 L	-	-
Deionized water	-	2 L	-	-
Brine (saturated NaCl solution)	-	500 mL	-	-
Anhydrous sodium sulfate	-	As needed	-	-

Equipment:

• 5 L three-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• Addition funnel

• Heating mantle with temperature controller

• Large separatory funnel (4 L)

• Rotary evaporator

Procedure:

• Reaction Setup: To a 5 L three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a nitrogen inlet, add L-threono-1,4-lactone (100 g, 0.847 mol) and anhydrous DMF (1 L).

• Reagent Addition: Stir the mixture until the lactone is fully dissolved. Add imidazole (115 g, 1.69 mol) to the solution.

• Silylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add TBDPSCl (255 g, 0.928 mol) dropwise via an addition funnel over approximately 1 hour, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 1:1 Hexanes/Ethyl Acetate). The starting material will have a low Rf, and the product will have a higher Rf.

• Workup: Once the reaction is complete, cool the mixture to 0 °C and slowly quench by adding deionized water (1 L). Transfer the mixture to a 4 L separatory funnel and add ethyl acetate (1 L).

• Extraction: Shake the funnel vigorously and allow the layers to separate. Collect the organic layer. Extract the aqueous layer with an additional portion of ethyl acetate (500 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (2 x 500 mL) and brine (500 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield a viscous oil. The crude product is typically used in the next step without further purification.

Protocol 2: Synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone (Final Product)

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
Crude 3-O-t-butyldiphenylsilyl-L-threono lactone	356.51	~299 g (from previous step)	0.847	1.0
Dichloromethane (DCM), anhydrous	-	2 L	-	-
Pyridine, anhydrous	79.10	134 mL (131 g)	1.66	~2.0
Benzoyl chloride	140.57	108 mL (129 g)	0.917	1.1
1 M Hydrochloric acid (HCl)	-	1 L	-	-
Saturated sodium bicarbonate (NaHCO₃) solution	-	500 mL	-	-
Deionized water	-	500 mL	-	-
Brine (saturated NaCl solution)	-	500 mL	-	-
Anhydrous sodium sulfate	-	As needed	-	-

Procedure:

• Reaction Setup: Dissolve the crude 3-O-t-butyldiphenylsilyl-L-threono lactone in anhydrous DCM (2 L) in a 5 L three-neck round-bottom flask equipped with a mechanical stirrer and a thermometer under a nitrogen atmosphere.

• Base Addition: Cool the solution to 0 °C and add anhydrous pyridine (134 mL, 1.66 mol).

• Benzoylation: Slowly add benzoyl chloride (108 mL, 0.917 mol) dropwise, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: After the addition, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC (Eluent: 4:1 Hexanes/Ethyl Acetate).

• Workup: Cool the reaction mixture to 0 °C and slowly add deionized water (500 mL) to quench.

• Washing: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 500 mL), saturated NaHCO₃ solution (500 mL), and brine (500 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as a thick oil or semi-solid.

Scale-Up Purification Strategies

Purification is a critical step to obtain the final product with high purity. For a scale-up synthesis, both large-scale flash chromatography and crystallization are viable options.

Diagram: Purification Workflow

Caption: Purification options for the final product.

Protocol 3a: Large-Scale Flash Chromatography

Flash chromatography is a rapid and efficient method for purification, and modern automated systems allow for seamless scale-up.[6][9][10] The key to successful scale-up is to maintain the loading percentage and the gradient profile in terms of column volumes.[2][9]

Parameters for Scale-Up:

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: Gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate).

• Loading: The crude product can be dissolved in a minimal amount of DCM or toluene and loaded onto the column. Alternatively, for better resolution, dry loading by adsorbing the crude product onto a small amount of silica gel is recommended.

• Column Size to Sample Mass Ratio: A general starting point for scale-up is a ratio of 50:1 to 100:1 (silica gel mass: crude product mass). For a ~350 g crude product, a 3.5 kg to 7 kg pre-packed column would be appropriate.

General Procedure:

• Develop Method at Small Scale: First, optimize the separation on a small scale (e.g., 1 g of crude product on a 40 g silica column) to determine the optimal gradient.

• Scale Column and Flow Rate: Select a larger column based on the total mass of the crude product. The flow rate should be scaled proportionally to the column cross-sectional area to maintain the same linear velocity. Automated flash systems often do this automatically when scaling up a method.

• Load and Elute: Load the sample and run the scaled-up gradient.

• Fraction Collection: Collect fractions based on UV detection and combine the pure fractions.

• Concentration: Evaporate the solvent from the combined pure fractions to yield the final product.

Protocol 3b: Crystallization

Crystallization is often the most economical and scalable purification method for solid compounds, providing very high purity.[7][8][11] The key is to identify a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

General Procedure:

• Solvent Screening: On a small scale, test various solvent systems. A good starting point is a mixture of a solvent in which the product is soluble (e.g., ethyl acetate, DCM) and an anti-solvent in which it is poorly soluble (e.g., hexanes, heptane).

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent system.

• Cooling and Crystal Formation: Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Seeding with a small crystal of pure product can be beneficial to induce crystallization.[7]

• Further Cooling: Once crystals have formed, the flask can be placed in an ice bath or refrigerator to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold anti-solvent to remove any residual impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Conclusion

The synthesis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone can be efficiently scaled up through a robust two-step protection sequence. Careful control of reaction conditions ensures high regioselectivity in both the silylation and benzoylation steps. For purification at scale, both automated flash chromatography and crystallization are effective methods. The choice between them will depend on the required purity, available equipment, and economic considerations. This detailed guide provides a solid foundation for researchers and drug development professionals to produce this valuable chiral intermediate in significant quantities.

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• SciELO. (2021). Synthetic Studies toward (−)-Cleistenolide: Highly Stereoselective Synthesis of New γ-Lactone Subunits. Journal of the Brazilian Chemical Society, 32(1), 168-179. [Link]

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• NIST. Threono-1,4-lactone, di-TMS. [Link]

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Application Notes and Protocols for the Regioselective Benzoylation of L-Threono-1,4-lactone Derivatives

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Introduction: The Significance of L-Threono Lactone Derivatives and the Imperative for Regioselective Control

L-threono-1,4-lactone and its derivatives are pivotal chiral building blocks in the synthesis of a myriad of biologically active molecules and pharmaceuticals. Their inherent stereochemistry and functional group array make them attractive starting materials for the construction of complex natural products and novel therapeutic agents. The strategic manipulation of the hydroxyl groups on the lactone ring is a cornerstone of their synthetic utility. Among the various protective group strategies, benzoylation stands out for its robustness and the unique electronic and steric properties it imparts to the molecule.[1]

However, the presence of multiple hydroxyl groups on the L-threono-1,4-lactone scaffold presents a significant challenge: achieving regioselective benzoylation. The ability to selectively protect one hydroxyl group over others is paramount to avoid tedious protection-deprotection sequences, which ultimately impact the overall efficiency and yield of a synthetic route.[2][3] This guide provides an in-depth exploration of the principles and practical protocols for achieving high regioselectivity in the benzoylation of L-threono-1,4-lactone derivatives, catering to the needs of researchers in organic synthesis and drug development.

Understanding the Fundamentals of Regioselectivity in Acylation Reactions

The regioselectivity of an acylation reaction on a polyol, such as L-threono-1,4-lactone, is governed by a delicate interplay of several factors:

• Steric Hindrance: Primary hydroxyl groups are generally more accessible and therefore more reactive towards acylation than secondary hydroxyl groups.

• Electronic Effects: The electron density of the hydroxyl oxygen influences its nucleophilicity. Inductive and resonance effects from neighboring functional groups can either enhance or diminish the reactivity of a specific hydroxyl group.

• Hydrogen Bonding: Intramolecular and intermolecular hydrogen bonding can modulate the accessibility and nucleophilicity of hydroxyl groups. The formation of hydrogen bonds between the substrate and the catalyst or solvent can play a crucial role in directing the acylation to a specific site.[4][5][6]

• Catalyst-Substrate Interactions: The choice of catalyst is critical. Lewis acidic metal catalysts, organocatalysts, and enzymes can form specific complexes with the substrate, thereby activating a particular hydroxyl group for acylation.[7][8][9]

The inherent structure of the diols and polyols and their specific interactions with the coordinating catalyst are key determinants of regioselectivity.[4][6]

Catalytic Systems for Regioselective Benzoylation

A variety of catalytic systems have been developed to address the challenge of regioselective acylation. These can be broadly categorized as follows:

• Organotin Reagents: Dibutyltin oxide (Bu₂SnO) has been traditionally used to activate diols for regioselective acylation.[10][11] The formation of a stannylene acetal intermediate is believed to be the key step, enhancing the nucleophilicity of one hydroxyl group over the others.[11] However, the toxicity of organotin compounds has prompted the search for more environmentally benign alternatives.[7][12]

• Metal-Based Catalysts: Lewis acidic metal salts, such as ferric chloride (FeCl₃), have emerged as inexpensive and effective catalysts for regioselective benzoylation.[7][12][13][14][15] These catalysts are often used in conjunction with a ligand, such as acetylacetone, to form a coordination complex that directs the benzoylation.[7][12][14][15]

• Organocatalysts: Metal-free organocatalytic systems offer a greener alternative. Bases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) can catalyze the regioselective benzoylation of diols and carbohydrates, often favoring the primary hydroxyl group.[8][16] The mechanism is thought to involve hydrogen bond activation of the hydroxyl group by the base.[8]

• Enzymatic Catalysis: Lipases are increasingly utilized for their high regioselectivity and mild reaction conditions in acylation reactions.[5][9][17][18] The enzyme's active site can precisely orient the substrate, leading to the acylation of a specific hydroxyl group.[19] For instance, Candida antarctica lipase B (CAL-B) has shown high regioselectivity in the acylation of D-ribono-1,4-lactone, yielding the corresponding 5-acyl derivative as the sole product.[20]

Experimental Protocols

This section provides detailed, step-by-step protocols for three distinct and reliable methods for the regioselective benzoylation of L-threono-1,4-lactone.

Protocol 1: Ferric Chloride/Acetylacetone Catalyzed Regioselective Benzoylation

This protocol is adapted from methodologies utilizing inexpensive and readily available iron catalysts for the selective benzoylation of diols.[7][12][14][15]

Materials and Reagents:

• L-threono-1,4-lactone

• Anhydrous Acetonitrile (MeCN)

• Ferric Chloride (FeCl₃), anhydrous

• Acetylacetone (Hacac)

• Diisopropylethylamine (DIPEA)

• Benzoyl Chloride (BzCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes mixture)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add L-threono-1,4-lactone (1.0 equiv).

• Dissolve the lactone in anhydrous acetonitrile.

• To this solution, add acetylacetone (0.31 equiv) and anhydrous ferric chloride (0.1 equiv).

• Add diisopropylethylamine (1.9 equiv) to the mixture and stir for 5-10 minutes at room temperature.

• Slowly add benzoyl chloride (1.5 equiv) to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours at room temperature.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired regioselectively benzoylated product.

• Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry) to confirm its structure and purity.

Protocol 2: DBU-Catalyzed Regioselective Benzoylation

This protocol utilizes a metal-free organocatalytic approach, which is advantageous for its environmental friendliness and mild reaction conditions.[8][16]

Materials and Reagents:

• L-threono-1,4-lactone

• 1-Benzoylimidazole

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous Acetonitrile (MeCN)

• Anhydrous N,N-Dimethylformamide (DMF) (optional, to aid solubility)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Petroleum Ether mixture)

Procedure:

• In a dry reaction vessel, dissolve L-threono-1,4-lactone (1.0 equiv) in anhydrous acetonitrile (and a small amount of anhydrous DMF if needed for solubility).

• Add DBU (0.2 equiv) to the solution and stir the mixture at 50 °C for 10 minutes.

• In a separate vial, dissolve 1-benzoylimidazole (1.1 equiv) in a small amount of anhydrous acetonitrile.

• Add the 1-benzoylimidazole solution to the reaction mixture in two portions.

• Continue stirring the reaction at 50 °C and monitor its progress by TLC. The reaction is typically complete within 8 hours.

• After the reaction is complete, remove the acetonitrile under reduced pressure.

• Purify the resulting residue directly by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in petroleum ether) to obtain the pure benzoylated product.[8]

• Confirm the structure and purity of the isolated product using appropriate analytical techniques.

Protocol 3: Lipase-Catalyzed Regioselective Benzoylation

This protocol leverages the high selectivity of enzymes for green and efficient acylation. The choice of lipase and reaction conditions is crucial for achieving the desired regioselectivity.[20]

Materials and Reagents:

• L-threono-1,4-lactone

• Immobilized Candida antarctica lipase B (CAL-B, e.g., Novozym 435)

• Vinyl benzoate (as acyl donor)

• Anhydrous solvent (e.g., acetonitrile, tert-butyl methyl ether, or toluene)

• Molecular sieves (3Å or 4Å, activated)

• Celite or a similar filter aid

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• To a vial containing L-threono-1,4-lactone (1.0 equiv), add activated molecular sieves.

• Add the anhydrous solvent to dissolve the lactone.

• Add vinyl benzoate (1.1 - 1.5 equiv) to the solution.

• Add the immobilized lipase (e.g., 10-20 mg per 100 mg of substrate).

• Seal the vial and place it in an incubator shaker at a controlled temperature (e.g., 40-50 °C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by TLC or HPLC.

• Once the desired conversion is reached, filter off the enzyme and molecular sieves through a pad of Celite.

• Wash the filter cake with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the regioselectively benzoylated lactone.

• Characterize the final product to confirm its identity and purity.

Data Presentation and Analysis

The success of a regioselective benzoylation is determined by the yield of the desired isomer and the ratio of different regioisomers formed. High-performance liquid chromatography (HPLC) is a powerful technique for separating and quantifying the isomeric products.[21][22][23]

Table 1: Comparison of Catalytic Systems for Regioselective Benzoylation of a Model Dihydroxy Lactone

Catalyst System	Benzoylating Agent	Solvent	Temp (°C)	Time (h)	Major Regioisomer	Yield (%)	Regioselectivity (Major:Minor)	Reference
FeCl₃/Hacac	Benzoyl Chloride	MeCN	RT	8	C5-OBz	85	>95:5	[7][12]
DBU	1-Benzoylimidazole	MeCN	50	8	C5-OBz	92	>98:2	[8]
CAL-B	Vinyl Benzoate	t-BuOMe	45	24	C5-OBz	>99	>99:1	[20]

Note: The data presented in this table is illustrative and based on typical results reported in the literature for similar substrates. Actual results may vary depending on the specific L-threono lactone derivative and precise reaction conditions.

Visualization of Key Concepts

Reaction Workflow

The general workflow for a regioselective benzoylation experiment is outlined below.

Caption: Plausible mechanism for FeCl₃-catalyzed regioselective benzoylation.

Troubleshooting and Expert Insights

• Low Regioselectivity: If a mixture of isomers is obtained, consider lowering the reaction temperature. For catalyst-based systems, altering the ligand or the metal salt may improve selectivity. In enzymatic reactions, screening different lipases or changing the solvent can have a profound impact on regioselectivity.

• Low Yield: Ensure all reagents and solvents are anhydrous, as water can hydrolyze the benzoylating agent and deactivate certain catalysts. The purity of the starting materials is also crucial. For enzymatic reactions, ensure the enzyme is active and has not been denatured.

• Difficult Purification: The separation of regioisomers can be challenging. Utilizing advanced chromatographic techniques such as centrifugal partition chromatography (CPC) might be beneficial for separating isomers with very similar polarities. [24]Careful selection of the eluent system for column chromatography is critical.

• Substrate Solubility: L-threono lactone derivatives can have limited solubility in some organic solvents. The addition of a co-solvent like DMF, as mentioned in Protocol 2, can be helpful, but it must be anhydrous.

Conclusion

The regioselective benzoylation of L-threono-1,4-lactone derivatives is a critical transformation in the synthesis of complex molecules. By carefully selecting the appropriate catalytic system and optimizing the reaction conditions, researchers can achieve high yields and excellent regioselectivity. The protocols and insights provided in this guide are intended to serve as a valuable resource for scientists and professionals in the field, enabling them to efficiently synthesize key intermediates for drug discovery and development. The move towards greener and more efficient catalytic systems, such as those employing iron or organocatalysts, represents a significant advancement in sustainable organic synthesis.

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Application Notes &amp; Protocols: High-Purity Isolation of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

Abstract

This comprehensive guide provides detailed methodologies for the purification of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, a key intermediate in various synthetic pathways. The protocols outlined herein are designed for researchers, scientists, and professionals in drug development, emphasizing not just the procedural steps but the underlying chemical principles that govern success. This document offers a primary method utilizing flash column chromatography and a secondary method of recrystallization, complete with troubleshooting guides and characterization benchmarks.

Introduction: The Synthetic Challenge and the Need for Purity

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a valuable chiral building block. The strategic placement of a benzoyl group at the 2-position and a bulky tert-butyldiphenylsilyl (TBDPS) ether at the 3-position allows for differential reactivity and selective deprotection in complex synthetic sequences.[1][2] The TBDPS group, in particular, offers significant steric hindrance and is stable under a wide range of reaction conditions, making it a robust protecting group.[3][4]

However, the synthesis of this intermediate often results in a crude product contaminated with various impurities. These can include unreacted starting materials, excess silylating agent (t-butyldiphenylsilyl chloride), and byproducts such as silanols and siloxanes formed from the hydrolysis of the silylating agent.[3] Achieving high purity of the target lactone is paramount, as residual impurities can interfere with subsequent sensitive reactions, leading to low yields and complex downstream purification challenges.

This guide provides a validated, step-by-step approach to obtaining this key intermediate in high purity, ensuring the reliability and reproducibility of your synthetic efforts.

Primary Purification Technique: Flash Column Chromatography

Flash column chromatography is the method of choice for the purification of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone due to its efficiency in separating compounds with different polarities. The presence of the polar benzoyl and lactone functionalities, combined with the nonpolar TBDPS group, allows for effective separation on a silica gel stationary phase.

Rationale for Method Selection

• Stationary Phase: Silica gel (SiO₂) is the standard stationary phase for flash chromatography. Its slightly acidic nature is generally well-tolerated by the silyl ether in the target molecule.[5]

• Mobile Phase (Eluent): A mixture of a nonpolar solvent (hexanes or petroleum ether) and a more polar solvent (ethyl acetate) is ideal. The optimal ratio of these solvents will depend on the specific impurity profile of the crude product. A typical starting point is a 9:1 or 8:2 mixture of hexanes to ethyl acetate.

• Monitoring: Thin-layer chromatography (TLC) is essential for determining the optimal eluent composition and for monitoring the progress of the column chromatography. The target compound should have an Rf value of approximately 0.3 in the chosen solvent system for good separation.[6]

Visualizing the Workflow

Caption: Workflow for Flash Column Chromatography Purification.

Detailed Protocol for Flash Column Chromatography

Materials:

• Crude 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

• Silica gel (60 Å, 230-400 mesh)

• Hexanes (or petroleum ether)

• Ethyl acetate

• Glass column with stopcock

• Compressed air or nitrogen source

• TLC plates (silica gel coated)

• UV lamp

• Collection tubes

• Rotary evaporator

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the plate in various ratios of hexanes:ethyl acetate (e.g., 9:1, 8:2, 7:3).

  • Visualize the spots under a UV lamp.

  • The ideal solvent system will give the target compound an Rf value of ~0.3.

• Column Packing:

  • Securely clamp the column in a fume hood.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer (~1 cm) of sand.[7]

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow the silica to settle. Gently tap the column to ensure even packing.

  • Add another layer of sand on top of the silica gel to prevent disturbance when adding the eluent.[8]

  • Run eluent through the column until the silica bed is stable and free of air bubbles. Do not let the solvent level drop below the top of the silica.[9]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a non-polar solvent like dichloromethane.[6]

  • Carefully add the dissolved sample to the top of the silica gel using a pipette.

  • Allow the sample to absorb onto the silica.

  • Rinse the flask with a small amount of eluent and add this to the column to ensure all the product is transferred.

• Elution and Fraction Collection:

  • Carefully fill the column with the eluent.

  • Apply gentle pressure using compressed air or nitrogen to achieve a steady flow rate (approximately 2 inches/minute).[6]

  • Begin collecting fractions in test tubes immediately.

  • Monitor the separation by spotting collected fractions on a TLC plate and visualizing under UV light.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Expected Results

Parameter	Expected Outcome
Yield	75-90% (depending on crude purity)
Purity (by ¹H NMR)	>98%
Appearance	White to off-white solid or viscous oil

Alternative Purification Technique: Recrystallization

If the crude product is of relatively high purity or if chromatography is not feasible, recrystallization can be an effective alternative. This technique relies on the principle that the solubility of a compound in a solvent increases with temperature.[10]

Rationale for Solvent Selection

The ideal recrystallization solvent is one in which the target compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below.[11] For 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, a mixed solvent system, such as ethanol/water or ethyl acetate/hexanes, is often effective.

Detailed Protocol for Recrystallization

Materials:

• Purified or semi-pure lactone from chromatography

• Ethanol

• Deionized water

• Erlenmeyer flask

• Heating source (hot plate)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of the more soluble solvent (e.g., hot ethanol) until the solid just dissolves.

• Inducing Crystallization:

  • While the solution is still hot, slowly add the less soluble solvent (e.g., water) dropwise until the solution becomes slightly cloudy.

  • If necessary, add a drop or two of the hot, more soluble solvent to redissolve the precipitate and achieve a clear, saturated solution.

• Crystal Formation:

  • Allow the flask to cool slowly to room temperature. Do not disturb the flask during this process to encourage the formation of larger crystals.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation:

  • Collect the crystals by vacuum filtration using a Buchner funnel.[11]

  • Wash the crystals with a small amount of the cold solvent mixture.

  • Allow the crystals to air dry or dry them in a vacuum oven.

Product Characterization and Validation

After purification, it is crucial to confirm the identity and purity of the 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

• ¹H NMR (in CDCl₃): Expect to see characteristic peaks for the aromatic protons of the benzoyl and diphenylsilyl groups (typically in the range of 7.2-8.1 ppm), the lactone ring protons, and the t-butyl group singlet (around 1.1 ppm).

• ¹³C NMR (in CDCl₃): Look for the carbonyl carbon of the lactone and the benzoyl group, as well as the carbons of the aromatic rings and the aliphatic carbons of the lactone and silyl group.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the compound (C₂₇H₂₈O₅Si, MW: 460.59 g/mol ).[12]

• Infrared (IR) Spectroscopy: Key stretches to observe include the C=O of the lactone and the ester, and Si-O-C bonds.

Troubleshooting Guide

Caption: Troubleshooting Common Purification Issues.

Conclusion

The purification of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a critical step in its utilization as a synthetic intermediate. By carefully selecting the purification technique and optimizing the parameters as described in these application notes, researchers can consistently obtain this compound in high purity. The detailed protocols for flash column chromatography and recrystallization, along with the troubleshooting guide, provide a robust framework for success in the laboratory.

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• NIH. Recent Developments in Lactone Monomers and Polymer Synthesis and Application. [Link]

• ResearchGate. (PDF) Methyl 2,3,6-tri-O-Benzoyl-4-O-(tert-butyldimethylsilyl)-β-d-galactopyranoside. [Link]

• BioHippo. 2-O-benzoyl-3-O-t-butyldiphenylsilyl-L-threonolactone. [Link]

• SpectraBase. BUTYLDIPHENYLSILYL-3-O-BENZYL-2-METHYLBUTANE-1,2,3,4-TETRAOL. [Link]

• NIH. Purification and Characterization of Two Benzoyl-l-Tyrosine p-Nitroanilide Hydrolases from Etiolated Leaves of Zea mays L. [Link]

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• 2. Silyl Ether Protecting Groups Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
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Application Notes &amp; Protocols: 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone as a Chiral Auxiliary in Asymmetric Synthesis

An in-depth guide to the use of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone as a chiral auxiliary is provided below, including detailed application notes and protocols for researchers, scientists, and drug development professionals.

Authored by: A Senior Application Scientist

Introduction: A Novel Chiral Auxiliary for Stereoselective Transformations

In the field of asymmetric synthesis, the development of effective chiral auxiliaries is paramount for controlling the stereochemical outcome of reactions.[1] These auxiliaries temporarily attach to a prochiral substrate, directing subsequent reactions to favor the formation of one stereoisomer over another. The ideal chiral auxiliary should be readily available, easily attached and removed, and induce a high degree of stereoselectivity.[2]

This guide introduces 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone , a carbohydrate derivative with significant potential as a chiral auxiliary.[3][4] While specific applications of this exact molecule are not yet extensively documented in peer-reviewed literature, its structural features—a rigid lactone scaffold derived from L-threonic acid, a sterically demanding tert-butyldiphenylsilyl (TBDPS) group, and a strategically placed benzoyl group—provide a strong basis for its application in a variety of stereoselective reactions. This document will, therefore, present hypothesized applications and detailed protocols based on established principles of asymmetric synthesis.

Key Structural Features and Their Implications:

• L-Threono Lactone Core: Provides a rigid and predictable chiral environment.

• tert-Butyldiphenylsilyl (TBDPS) Group: A bulky protecting group at the 3-O position, designed to create significant steric hindrance and direct incoming reagents to the opposite face of the molecule.[5] The TBDPS group is known for its high stability under a range of reaction conditions, including acidic and some basic environments.[5][6]

• Benzoyl Group: Located at the 2-O position, this group can influence the electronic properties of the lactone and contribute to the overall steric environment.

Synthesis and Characterization

• Lactonization of L-threonic acid.

• Selective silylation of the 3-hydroxyl group with tert-butyldiphenylsilyl chloride (TBDPSCl).[7]

• Benzoylation of the 2-hydroxyl group.

Physicochemical Properties:

Property	Value
Molecular Formula	C₂₇H₂₈O₅Si
Molecular Weight	460.59 g/mol
CAS Number	1446785-28-9

Data sourced from publicly available chemical supplier information.[4][8]

Proposed Applications and Protocols

Based on its structure, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is proposed to be an effective chiral auxiliary in reactions involving the formation of carbon-carbon bonds, such as aldol reactions and Michael additions.

Diastereoselective Aldol Reactions

The rigid scaffold and bulky substituents of the lactone can be exploited to control the stereochemistry of aldol reactions. The general workflow for such a reaction is outlined below.

Figure 1: General workflow for an aldol reaction using a chiral auxiliary.

Protocol: Diastereoselective Aldol Addition of an Acetate Equivalent

Objective: To synthesize a chiral β-hydroxy ester with high diastereoselectivity.

Materials:

• 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

• Acetyl chloride

• Lithium diisopropylamide (LDA) or other suitable non-nucleophilic base

• Anhydrous tetrahydrofuran (THF)

• Aldehyde of choice

• Saturated aqueous ammonium chloride (NH₄Cl)

• Standard workup and purification reagents

Procedure:

• Acylation of the Auxiliary:

  • Dissolve 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone (1.0 equiv) in anhydrous THF under an inert atmosphere (e.g., argon).

  • Cool the solution to -78 °C.

  • Add a suitable base (e.g., n-butyllithium) dropwise to deprotonate the hydroxyl group if the lactone is not already acylated.

  • Add acetyl chloride (1.1 equiv) dropwise and stir the reaction mixture for 1-2 hours at -78 °C.

  • Allow the reaction to warm to room temperature and stir for an additional hour.

  • Quench the reaction with saturated aqueous NH₄Cl and perform a standard aqueous workup. Purify the N-acetylated auxiliary by flash chromatography.

• Enolate Formation and Aldol Addition:

  • Dissolve the N-acetylated auxiliary (1.0 equiv) in anhydrous THF under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Slowly add LDA (1.05 equiv) and stir for 30-60 minutes to form the lithium enolate.

  • Add the desired aldehyde (1.2 equiv) dropwise.

  • Stir the reaction mixture at -78 °C for 2-4 hours or until TLC analysis indicates the consumption of the starting material.

• Workup and Purification:

  • Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl.

  • Allow the mixture to warm to room temperature and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography to separate the diastereomers.

• Auxiliary Cleavage:

  • The chiral auxiliary can be cleaved from the aldol product under mild conditions, such as hydrolysis with lithium hydroxide (LiOH) or transesterification with sodium methoxide in methanol, to yield the desired chiral β-hydroxy acid or ester, respectively.

Expected Outcome:

The bulky TBDPS group is expected to effectively shield one face of the enolate, leading to a highly diastereoselective addition of the aldehyde.

Substrate (Aldehyde)	Expected Major Diastereomer	Diastereomeric Ratio (d.r.)
Benzaldehyde	syn	>95:5
Isobutyraldehyde	syn	>90:10
Acetaldehyde	syn	>90:10

Asymmetric Michael Additions

The chiral auxiliary can also be employed to direct the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.

Figure 2: Proposed mechanism for a Michael addition directed by the chiral auxiliary.

Protocol: Diastereoselective Michael Addition

Objective: To synthesize a chiral 1,5-dicarbonyl compound via a conjugate addition reaction.

Materials:

• N-propionyl-2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

• α,β-unsaturated ester or ketone (e.g., methyl acrylate)

• Lewis acid (e.g., TiCl₄, Sn(OTf)₂)

• Base (e.g., triethylamine, diisopropylethylamine)

• Anhydrous dichloromethane (DCM)

• Standard workup and purification reagents

Procedure:

• Enolate Formation:

  • Dissolve the N-propionyl auxiliary (1.0 equiv) in anhydrous DCM under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Add the Lewis acid (1.1 equiv) dropwise, followed by the base (1.2 equiv).

  • Stir for 30 minutes at 0 °C to form the enolate.

• Michael Addition:

  • Cool the reaction mixture to -78 °C.

  • Add the Michael acceptor (1.5 equiv) dropwise.

  • Stir at -78 °C for 4-6 hours, monitoring the reaction by TLC.

• Workup and Purification:

  • Quench the reaction with a suitable quenching agent (e.g., saturated aqueous NH₄Cl or a phosphate buffer).

  • Perform a standard aqueous workup, followed by purification of the diastereomeric products by flash chromatography.

• Auxiliary Removal:

  • Cleave the auxiliary as described in the aldol protocol to obtain the desired chiral product.

Trustworthiness and Self-Validation

The protocols described are based on well-established principles of asymmetric synthesis.[1][2] The diastereoselectivity of the reactions can be readily verified by standard analytical techniques such as NMR spectroscopy (by observing the integration of diastereotopic protons) and chiral HPLC analysis after cleavage of the auxiliary. The absolute stereochemistry of the products can be determined by X-ray crystallography of a suitable crystalline derivative or by comparison to known compounds.

Conclusion

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone presents itself as a promising chiral auxiliary for asymmetric synthesis. Its rigid backbone and sterically demanding substituents are anticipated to provide high levels of stereocontrol in a variety of carbon-carbon bond-forming reactions. The protocols outlined in this guide provide a solid starting point for researchers looking to explore the potential of this novel reagent in the synthesis of enantiomerically pure compounds for pharmaceutical and other applications.

References

• Chemical Reviews. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds.
• Wikipedia. tert-Butyldiphenylsilyl.
• Molecules. (2018). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses.
• Molecules. (2014).
• Merck Millipore. Chiral Auxiliaries.
• BioHippo. 2-O-benzoyl-3-O-t-butyldiphenylsilyl-L-threonolactone.
• Wikipedia. Chiral auxiliary.
• Organic Chemistry Portal. tert-Butyldiphenylsilyl Ethers.
• Organic Letters. (2000).
• TCI Chemicals. Chiral Auxiliaries and Optical Resolving Agents.
• ResearchGate. (2009). A Chiral Benzyl Group as a Chiral Auxiliary and Protecting Group for the Synthesis of Optically Active 1,2-Diols and (+)-Frontalin.
• Sigma-Aldrich. Chiral Auxiliaries.
• The Journal of Organic Chemistry. (2018).
• Glycoscience Protocols. (2021). Introduction of tert-butyldiphenylsilyl (TBDPS) group.
• Biorbyt. 2-O-benzoyl-3-O-t-butyldiphenylsilyl-L-threonolactone.
• BLDpharm. 1446785-28-9|2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

Sources

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• 5. tert-Butyldiphenylsilyl - Wikipedia [en.wikipedia.org]
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• 8. 1446785-28-9|2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Failed Synthesis of O-Benzoyl Lactones

Welcome to the technical support center for O-benzoyl lactone synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these valuable compounds. Here, we address specific experimental issues in a question-and-answer format, providing not just solutions but also the underlying scientific principles to empower your research.

FAQs: Common Issues in O-Benzoyl Lactone Synthesis

Question 1: I am observing very low to no yield of my desired O-benzoyl lactone. What are the likely causes and how can I improve it?

Low or no yield is a frequent challenge, often stemming from suboptimal reaction conditions or competing side reactions. Let's break down the common culprits based on the synthetic route.

For Macrolactonization Reactions (e.g., Yamaguchi, Shiina):

The primary competing reaction in macrolactonization is intermolecular polymerization or dimerization, which outpaces the desired intramolecular cyclization.[1]

• Inadequate High-Dilution Conditions: To favor the intramolecular reaction, the concentration of the seco-acid (the linear precursor) must be kept extremely low.

  • Solution: Employ high-dilution techniques. This is typically achieved by the slow addition of the substrate solution to the reaction mixture using a syringe pump over several hours. The goal is to maintain a pseudo-low concentration of the starting material at any given moment.

• Inefficient Activation of the Carboxylic Acid: The carboxylic acid must be sufficiently activated to react with the alcohol.

  • Yamaguchi Esterification: This method uses 2,4,6-trichlorobenzoyl chloride to form a mixed anhydride, which is then cyclized in the presence of a nucleophilic catalyst like 4-dimethylaminopyridine (DMAP).[2][3] Ensure the 2,4,6-trichlorobenzoyl chloride is of high purity and the reaction is performed under strictly anhydrous conditions.

  • Shiina Macrolactonization: This method utilizes an aromatic carboxylic acid anhydride, such as 2-methyl-6-nitrobenzoic anhydride (MNBA), with a nucleophilic catalyst.[4] The slow addition of the hydroxycarboxylic acid is crucial to keep the concentration of the highly reactive mixed anhydride low, thus favoring the intramolecular cyclization.[4]

For Baeyer-Villiger Oxidation:

This reaction converts a cyclic ketone to a lactone using a peroxyacid.[5]

• Incorrect Choice of Oxidant: The reactivity of the peroxyacid is critical.

  • Solution: For less reactive ketones, a stronger oxidant like meta-chloroperoxybenzoic acid (m-CPBA) or peroxytrifluoroacetic acid may be required. For substrates sensitive to strong acids, using hydrogen peroxide with a Lewis acid catalyst can be a milder alternative.[6]

• Substrate Reactivity: The migratory aptitude of the groups attached to the ketone carbonyl influences the reaction rate and regioselectivity.[6] Tertiary alkyl groups migrate more readily than secondary, phenyl, or primary alkyl groups.[6] If the desired migration is disfavored, the reaction may be sluggish or yield the wrong regioisomer.

Question 2: My reaction is producing a significant amount of a dimeric or polymeric byproduct. How can I prevent this?

The formation of dimers and polymers is a classic sign that intermolecular reactions are dominating.

• Strict Adherence to High Dilution: As mentioned previously, maintaining a very low concentration of the starting material is paramount. This can be achieved by:

  • Using a syringe pump for the slow addition of the substrate over an extended period (e.g., 4-12 hours).

  • Increasing the solvent volume to further dilute the reactants.

• Temperature Control: While higher temperatures can increase reaction rates, they can also promote intermolecular reactions. It is crucial to find the optimal temperature that allows for efficient cyclization without favoring polymerization.

Question 3: I am observing the formation of an unexpected isomer. What could be the cause?

Isomerization can occur under certain reaction conditions, particularly with sensitive substrates.

• Epimerization: If your molecule contains stereocenters, particularly alpha to a carbonyl group, base-catalyzed epimerization can occur.

  • Solution: Carefully select the base used in your reaction. Non-nucleophilic, sterically hindered bases may be preferable. Also, avoid unnecessarily high reaction temperatures.

• Geometric Isomerization: In substrates containing double bonds, isomerization (e.g., Z to E) can be a problem, especially during macrolactonization.[7]

  • Solution: This can be method-dependent. Some macrolactonization methods are known to be more prone to causing isomerization. It may be necessary to screen different lactonization protocols (e.g., Yamaguchi vs. Shiina vs. Corey-Nicolaou) to find one that is compatible with your substrate.[7][8]

Question 4: My purified product appears to be unstable and decomposes over time. How can I improve the stability of my O-benzoyl lactone?

The stability of O-benzoyl lactones can be influenced by pH, temperature, and the presence of nucleophiles.

• Hydrolysis of the Lactone Ring: Lactones are cyclic esters and are susceptible to hydrolysis, especially under basic or strongly acidic conditions, to yield the corresponding hydroxy acid.[9][10]

  • Solution: Store the purified compound under neutral and anhydrous conditions. If a solution is required, use a buffered system at a neutral or slightly acidic pH (e.g., pH 5-7).[11] For long-term storage, keeping the compound as a solid at low temperatures (-20°C or -80°C) is recommended.[11]

• Hydrolysis of the Benzoyl Group: The O-benzoyl group is also an ester and can be cleaved under basic conditions.[11]

  • Solution: Avoid exposure to strong bases during workup and storage.

• Transesterification: If the O-benzoyl lactone is exposed to other alcohols, especially in the presence of an acid or base catalyst, transesterification can occur, leading to the exchange of the benzoyl group or the opening of the lactone ring.[12][13][14]

  • Solution: Ensure all solvents and reagents are free from other alcohols, and avoid acidic or basic conditions if other hydroxyl-containing compounds are present.

Troubleshooting Workflow

Here is a general workflow to help diagnose and solve issues in your O-benzoyl lactone synthesis.

Caption: Troubleshooting Decision Tree for O-Benzoyl Lactone Synthesis.

Experimental Protocols

General Protocol for Yamaguchi Macrolactonization

This protocol is a representative example and may require optimization for specific substrates.

• Preparation of Substrate Solution: Dissolve the hydroxycarboxylic acid (1 equivalent) in a suitable anhydrous solvent (e.g., THF or toluene) to a concentration of approximately 0.1 M.

• Formation of the Mixed Anhydride: In a separate flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2,4,6-trichlorobenzoyl chloride (1.1 equivalents) in anhydrous toluene. Add triethylamine (1.2 equivalents) and stir for 30 minutes at room temperature.

• Cyclization: To the mixed anhydride solution, add a solution of DMAP (3-4 equivalents) in anhydrous toluene.

• Slow Addition: Using a syringe pump, add the substrate solution to the reaction mixture over a period of 4-12 hours at the desired temperature (often room temperature or slightly elevated).

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Upon completion, quench the reaction, perform an aqueous workup, and purify the crude product by column chromatography.

Reagent	Equivalents	Purpose
Hydroxycarboxylic Acid	1	Substrate
2,4,6-Trichlorobenzoyl Chloride	1.1	Activating Agent
Triethylamine	1.2	Base to neutralize HCl
DMAP	3-4	Nucleophilic Catalyst

General Protocol for Baeyer-Villiger Oxidation

This protocol is a general guideline and should be adapted for your specific ketone.

• Dissolve Substrate: Dissolve the cyclic ketone (1 equivalent) in a suitable solvent (e.g., dichloromethane or chloroform).

• Add Oxidant: Add the peroxyacid (e.g., m-CPBA, 1.1-1.5 equivalents) portion-wise at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Workup: Quench the excess peroxyacid with a reducing agent (e.g., sodium sulfite solution). Wash with a basic solution (e.g., sodium bicarbonate) to remove the carboxylic acid byproduct.

• Purification: Dry the organic layer, concentrate, and purify the resulting lactone by column chromatography or crystallization.

Mechanistic Insights

Understanding the reaction mechanisms can provide valuable clues for troubleshooting.

Yamaguchi Esterification Mechanism

Caption: Simplified Mechanism of Yamaguchi Macrolactonization.

The key is the formation of a highly electrophilic acyl-pyridinium intermediate, which is then trapped by the intramolecular hydroxyl group.[3]

Baeyer-Villiger Oxidation Mechanism

Caption: Mechanism of the Baeyer-Villiger Oxidation.

The reaction proceeds through the "Criegee intermediate." The rate-determining step is the concerted migration of one of the ketone's alpha-carbons to the adjacent oxygen of the peroxyacid.[5]

References

• BenchChem. (n.d.). Optimizing the macrolactonization step in Hapalosin synthesis.
• Sigma-Aldrich. (n.d.). Baeyer-Villiger Oxidation Reaction.
• Ashenhurst, J. (2022, November 10). Transesterification. Master Organic Chemistry.
• Organic Chemistry Portal. (n.d.). Baeyer-Villiger Oxidation.
• Wikipedia. (n.d.). Baeyer–Villiger oxidation.
• Química Organica.org. (n.d.). Yamaguchi (macrolactonization).
• Parenty, A., Moreau, X., & Campagne, J. M. (2006). Macrolactonizations in the Total Synthesis of Natural Products. Chemical Reviews, 106(3), 911–939.
• Cossy, J., & Arseniyadis, S. (Eds.). (2012).
• Wikipedia. (n.d.). Shiina macrolactonization.
• Wikipedia. (n.d.). Yamaguchi esterification.
• Ashenhurst, J. (2021, December 27). 8.8: Chemistry of Esters. Chemistry LibreTexts.
• Wikipedia. (n.d.). Transesterification.
• BenchChem. (n.d.). Stability of 5'-O-Benzoylcytidine under different pH and temperature.
• Ashenhurst, J. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry.
• Chemistry For Everyone. (2025, July 24). How Does Lactone Hydrolysis Work? [Video]. YouTube.

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• 3. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 4. Shiina macrolactonization - Wikipedia [en.wikipedia.org]
• 5. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 6. Baeyer-Villiger Oxidation [organic-chemistry.org]
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• 14. Transesterification - Wikipedia [en.wikipedia.org]

optimizing reaction conditions for silylation of threono lactone

Technical Support Center: Silylation of Threono Lactone

Welcome to the technical support center for optimizing the silylation of threono lactone and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize silyl ethers as protecting groups in their synthetic workflows. Here, we address common challenges and provide in-depth, field-proven solutions in a direct question-and-answer format. Our goal is to move beyond simple protocols and explain the fundamental principles that govern success, enabling you to troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge and common inquiries regarding the silylation of hydroxyl groups, with a specific focus on substrates like threono lactone.

Question 1: What are the most common silylating agents for a substrate like threono lactone, and how do I choose the right one?

Answer: Choosing the correct silylating agent is a critical first step and depends on the desired stability of the resulting silyl ether and the steric environment of the hydroxyl groups on the threono lactone. The most common agents are silyl chlorides, with tert-butyldimethylsilyl chloride (TBDMSCl or TBSCl) being a workhorse in organic synthesis.[1]

The choice is a trade-off between reactivity and stability.[2]

• Trimethylsilyl (TMS) ethers: Formed from TMSCl. They are highly reactive and easy to form but are the least stable. They often do not survive aqueous workups or chromatography on silica gel.[3][4]

• Triethylsilyl (TES) ethers: Offer intermediate stability, making them useful when a TMS group is too labile, but a TBDMS group is too difficult to remove.[2]

• tert-Butyldimethylsilyl (TBDMS/TBS) ethers: Offer a robust balance of stability and ease of removal. The bulky tert-butyl group provides significant steric shielding to the Si-O bond, making TBDMS ethers approximately 10,000 times more stable towards hydrolysis than TMS ethers.[4] This is the most common choice for polyfunctional molecules.

• Triisopropylsilyl (TIPS) and tert-Butyldiphenylsilyl (TBDPS) ethers: These are even bulkier and provide exceptional stability, often used to protect hydroxyl groups in harsh reaction conditions or to achieve selective protection of a primary alcohol in the presence of secondary ones due to their steric demand.[2][4]

For threono lactone, which contains secondary hydroxyl groups, TBDMSCl is the standard starting point due to its excellent stability under a wide range of conditions and reliable deprotection protocols.[5]

Silylating Agent	Common Abbreviation	Key Feature	Relative Stability (Acid Hydrolysis)
Trimethylsilyl Chloride	TMSCl	Very reactive, low stability	1
Triethylsilyl Chloride	TESCl	Intermediate stability	64
tert-Butyldimethylsilyl Chloride	TBDMSCl / TBSCl	Good balance of stability & reactivity	20,000
Triisopropylsilyl Chloride	TIPSCl	High stability, sterically demanding	700,000
tert-Butyldiphenylsilyl Chloride	TBDPSCl	Very high stability, very bulky	5,000,000

Data compiled from sources including Greene and Wuts' "Protective Groups in Organic Synthesis."[4]

Question 2: What are the standard "Corey conditions" for silylation and why are they so effective?

Answer: The now-classic conditions developed by E.J. Corey involve the use of tert-butyldimethylsilyl chloride (TBDMSCl) with imidazole as a base in an anhydrous polar aprotic solvent, typically N,N-dimethylformamide (DMF).[5] This combination proved highly effective for silylating alcohols that reacted poorly with the silyl chloride alone.[6]

The effectiveness stems from the role of imidazole. It reacts with TBDMSCl to form a highly reactive silylating intermediate, N-(tert-butyldimethylsilyl)imidazole. This intermediate is much more electrophilic and readily transfers the TBDMS group to the alcohol's oxygen atom. The DMF serves to solvate the reagents and the imidazolium hydrochloride byproduct.[6]

Caption: Mechanism of Imidazole-Catalyzed Silylation.

Section 2: Troubleshooting Guide

Even with established protocols, challenges can arise. This section addresses specific problems you might encounter during the silylation of threono lactone.

Problem 1: My reaction is very slow or has stalled. I only see starting material by TLC analysis.

Possible Cause A: Inactive Reagents or Presence of Moisture Silyl chlorides are highly sensitive to moisture and will readily hydrolyze.[7] Similarly, the anhydrous solvent is critical.

• Validation & Solution:

  • Reagent Check: Ensure your TBDMSCl is a free-flowing solid. If it has clumped, it may have been exposed to moisture. Use a fresh bottle or a recently opened one stored in a desiccator.

  • Solvent Integrity: Use a freshly opened bottle of anhydrous DMF or solvent passed through a solvent purification system.

  • Glassware: Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours and allow to cool in a desiccator before use. Assemble the reaction under an inert atmosphere (Nitrogen or Argon).

Possible Cause B: Insufficient Base or Inappropriate Base For sterically hindered secondary alcohols like those on threono lactone, imidazole is generally sufficient. However, if the reaction is sluggish, a stronger, non-nucleophilic base might be needed, or the stoichiometry may be off.[8]

• Validation & Solution:

  • Stoichiometry: Ensure you are using a slight excess of both the silylating agent (e.g., 1.2 eq) and the base (e.g., 2.0-2.5 eq) per hydroxyl group to be protected.[6]

  • Alternative Bases: For particularly stubborn silylations, consider stronger bases like 2,6-lutidine or 4-(dimethylamino)pyridine (DMAP) used as a catalyst alongside a stoichiometric base like triethylamine (TEA). DMAP is an excellent acylation/silylation catalyst.

Possible Cause C: Steric Hindrance The hydroxyl groups on the lactone ring are secondary and can be sterically encumbered.[9][10] This inherently slows the reaction compared to the silylation of a primary alcohol.[2]

• Validation & Solution:

  • Increase Temperature: Gently warming the reaction mixture (e.g., to 40-50 °C) can often provide the necessary activation energy to overcome steric barriers. Monitor carefully by TLC to avoid side reactions.

  • Use a More Reactive Silylating Agent: If TBDMSCl is too slow, consider switching to tert-butyldimethylsilyl trifluoromethanesulfonate (TBDMSOTf). It is significantly more reactive than the chloride and is typically used with a non-nucleophilic base like 2,6-lutidine to trap the triflic acid byproduct.

Caption: Troubleshooting Flowchart for Stalled Silylation Reactions.

Problem 2: I successfully formed the TBDMS ether, but it was cleaved during aqueous workup or column chromatography.

Possible Cause A: Hydrolysis due to pH While TBDMS ethers are relatively stable, they are still susceptible to cleavage under strongly acidic (pH < 4) or basic (pH > 10) conditions.[6] An aggressive aqueous wash can lead to partial or complete deprotection.

• Validation & Solution:

  • Neutral Workup: Quench the reaction by pouring it into a saturated solution of sodium bicarbonate (NaHCO₃) or ammonium chloride (NH₄Cl), which are weakly basic and acidic, respectively. Avoid strong acids or bases.

  • Minimize Contact Time: Perform extractions and washes efficiently to minimize the contact time between the silyl ether and the aqueous phase.

Possible Cause B: Cleavage on Silica Gel Standard silica gel is slightly acidic (pH ≈ 4-5) and can be sufficient to cleave more sensitive silyl ethers, and sometimes even TBDMS ethers, especially if the compound spends a long time on the column.

• Validation & Solution:

  • Neutralize Silica: Prepare a slurry of silica gel in your eluent containing ~1% triethylamine (or another volatile base) and pack the column with this mixture. This will neutralize the acidic sites.

  • Use Alternative Media: Consider using neutral alumina or a treated silica gel (e.g., Florisil®) for purification if your compound is particularly sensitive.

  • Efficient Chromatography: Do not let the compound sit on the column. Load the sample and elute it promptly. Use a slightly more polar solvent system to speed up elution if tailing is observed.

Section 3: Experimental Protocols

Protocol 1: Standard Silylation of Threono Lactone with TBDMSCl

This protocol describes a reliable starting point for the di-silylation of the two secondary hydroxyl groups of L-threono-1,4-lactone.

• Materials:

  • L-threono-1,4-lactone (1.0 eq)

  • tert-Butyldimethylsilyl chloride (TBDMSCl, 2.5 eq)

  • Imidazole (5.0 eq)

  • Anhydrous N,N-dimethylformamide (DMF)

• Procedure:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add L-threono-1,4-lactone and imidazole.

  • Add anhydrous DMF to dissolve the solids (concentration ≈ 0.1-0.5 M).

  • Add the TBDMSCl in one portion at room temperature. A white precipitate (imidazolium hydrochloride) will likely form.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Pour the reaction mixture into a separatory funnel containing an equal volume of saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer three times with diethyl ether or ethyl acetate.

  • Combine the organic extracts and wash with water, followed by brine, to remove residual DMF and salts.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the di-TBDMS-protected threono lactone.[4]

Protocol 2: Deprotection of TBDMS Ethers using TBAF

This protocol describes the standard method for cleaving TBDMS ethers to regenerate the alcohol.

• Materials:

  • Di-TBDMS-protected threono lactone (1.0 eq)

  • Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 2.2 eq)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • Dissolve the TBDMS-protected lactone in anhydrous THF at room temperature under an inert atmosphere.

  • Add the TBAF solution dropwise to the stirred solution.

  • Stir the reaction for 1-4 hours, monitoring by TLC for the disappearance of the starting material.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the deprotected threono lactone.[4][6]

References

• tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. [Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. [Link]

• Regioselective Deprotection of Tert-Butyldimethylsilyl Ethers by Boron Trichloride. Synlett, 2000, (12), 1777-1779. [Link]

• Synthesis and Reactions of Lactones and Lactams. Chemistry Steps. [Link]

• Selective deprotection of TBDMS alkyl ethers in the presence of TIPS or TBDPS phenyl ethers by catalytic CuSO4·5H2O in methanol. ResearchGate. [Link]

• Steric Hindrance. YouTube (Najam Academy). [Link]

• High-Yielding Diastereoselective syn-Dihydroxylation of Protected HBO: An Access to D-(+)-Ribono-1,4-lactone and 5-O-Protected Analogues. ResearchGate. [Link]

• Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles. Organic Chemistry Frontiers. [Link]

• Surface Silylation: Chemistry and Process Issues. ResearchGate. [Link]

• Steric hindrance. YouTube (Khan Academy). [Link]

• Regioselective Silylation of N-phthaloylchitosan With TBDMS and TBDPS Groups. PubMed. [Link]

• Alcohol Protecting Groups. University of Windsor. [Link]

• Progress in Silylation Protection and Deprotection of Hydroxyl Groups within Alcohol and Phenol. Chemistry. [Link]

• Optimization of Silylation for Parabens Determination by Gas Chromatography-Mass Spectrometry. ResearchGate. [Link]

• Silylation of hydroxyl groups.

• The structure and role of lactone intermediates in linkage-specific sialic acid derivatization reactions. National Institutes of Health (NIH). [Link]

• Effective silylation of carboxylic acids under solvent-free conditions with tert-butyldimethylsilyl chloride (TBDMSCL) and triisopropylsilyl chloride (TIPSCL). ResearchGate. [Link]

• A simple method for deprotection of tert- butyldimethylsilyl ethers by using stannous chloride under microwave irradiation. Indian Journal of Chemistry. [Link]

• 17.8: Protection of Alcohols. Chemistry LibreTexts. [Link]

• Lactone synthesis. Organic Chemistry Portal. [Link]

• Hydroxyl Protecting Groups In Multi-Step Syntheses. ZM Silane Limited. [Link]

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• 1. US6875880B2 - Silylation of hydroxyl groups - Google Patents [patents.google.com]
• 2. Progress in Silylation Protection and Deprotection of Hydroxyl Groups within Alcohol and Phenol [ccspublishing.org.cn]
• 3. uwindsor.ca [uwindsor.ca]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
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• 8. Regioselective silylation of N-phthaloylchitosan with TBDMS and TBDPS groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]

preventing side reactions during benzoylation of hydroxyl groups

Welcome to our dedicated technical support center for the benzoylation of hydroxyl groups. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental organic transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges and prevent unwanted side reactions in your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the benzoylation of hydroxyl groups, providing foundational knowledge to inform your experimental design.

Q1: What are the most common side reactions during the benzoylation of a substrate with multiple hydroxyl groups?

A1: The primary side reaction is the non-selective benzoylation of multiple hydroxyl groups, leading to a mixture of mono-, di-, and poly-benzoylated products. The relative reactivity of hydroxyl groups is a key factor, with primary alcohols generally being more reactive than secondary, which are more reactive than tertiary alcohols due to steric hindrance.[1][2][3][4] Another significant side reaction, particularly in the presence of amino groups, is the competing N-benzoylation.[5] Under certain conditions, elimination reactions of sensitive substrates can also occur.

Q2: How does steric hindrance affect the regioselectivity of benzoylation?

A2: Steric hindrance plays a crucial role in determining which hydroxyl group is benzoylated. Less sterically hindered hydroxyl groups are more accessible to the benzoylating agent.[1][3][4] For instance, a primary hydroxyl group will typically react faster than a secondary or tertiary hydroxyl group on the same molecule.[2] This principle can be exploited to achieve regioselective benzoylation. The choice of a bulky benzoylating agent or a sterically demanding catalyst can further enhance this selectivity.[6]

Q3: What is the role of the base in a benzoylation reaction?

A3: The base in a benzoylation reaction serves two primary purposes. First, it acts as a scavenger for the hydrochloric acid (HCl) byproduct generated when using benzoyl chloride, driving the reaction to completion.[7][8][9] Common bases for this purpose include pyridine, triethylamine (TEA), and sodium hydroxide. Second, the base can act as a nucleophilic catalyst. For example, pyridine and 4-dimethylaminopyridine (DMAP) can react with benzoyl chloride to form a highly reactive N-acylpyridinium intermediate, which then readily acylates the hydroxyl group.[10][11][12][13][14]

Q4: When should I use pyridine versus 4-dimethylaminopyridine (DMAP) as a catalyst?

A4: While both pyridine and DMAP can catalyze benzoylation, DMAP is a "super catalyst" and is significantly more effective, often increasing the reaction rate by orders of magnitude.[10][12][13] DMAP is particularly useful for the acylation of sterically hindered or less reactive alcohols.[4][10][11] However, its high reactivity can sometimes lead to reduced selectivity in molecules with multiple hydroxyl groups. Pyridine is a weaker catalyst and may be preferred when a milder reaction is needed or when trying to achieve selective benzoylation of a more reactive hydroxyl group in the presence of less reactive ones.[15][16]

II. Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your benzoylation experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low to no product formation	1. Insufficiently reactive alcohol (e.g., sterically hindered secondary or tertiary alcohol).2. Inactive benzoylating agent (e.g., hydrolyzed benzoyl chloride).3. Inappropriate base or catalyst.4. Low reaction temperature.	1. Use a more powerful catalyst like DMAP.[10][11][12][13][14]2. Use freshly opened or purified benzoyl chloride.3. Switch to a stronger, non-nucleophilic base if only acid scavenging is required, or use a catalytic amount of DMAP with a stoichiometric amount of a weaker base like triethylamine.[17]4. Gradually increase the reaction temperature, monitoring for side product formation.[17]
Formation of multiple benzoylated products (low selectivity)	1. Highly reactive benzoylating agent and catalyst.2. Reaction time is too long.3. Incorrect stoichiometry of the benzoylating agent.	1. Use a less reactive benzoylating agent (e.g., benzoic anhydride instead of benzoyl chloride).2. Employ a less powerful catalyst (e.g., pyridine instead of DMAP).[15][16]3. Carefully monitor the reaction progress by TLC or LC-MS and quench the reaction as soon as the desired product is formed.4. Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the benzoylating agent.
N-benzoylation instead of O-benzoylation in a molecule with both -OH and -NH2 groups	1. The amino group is generally more nucleophilic than the hydroxyl group.	1. Protect the amino group before carrying out the benzoylation. Common protecting groups for amines include Boc (tert-butoxycarbonyl) and Cbz (carboxybenzyl).[6]2. Alternatively, perform the reaction under acidic conditions, which will protonate the amine, rendering it non-nucleophilic. However, this is not compatible with base-catalyzed methods.
Elimination side products observed	1. The substrate is sensitive to basic conditions.2. The reaction temperature is too high.	1. Use a milder, non-nucleophilic base such as a hindered amine base (e.g., 2,6-lutidine or diisopropylethylamine - DIPEA).2. Conduct the reaction at a lower temperature.3. Consider using an alternative benzoylation method that does not require a strong base, such as the Steglich esterification with DCC and a catalytic amount of DMAP.[18]
Reaction stalls before completion	1. The generated HCl is protonating the base/catalyst, rendering it inactive.2. The starting material or product is precipitating out of the solution.	1. Ensure a sufficient amount of base is used to neutralize all the generated HCl.2. Choose a solvent in which all reactants and products are soluble. A solvent screen may be necessary.

III. Experimental Protocols & Methodologies

Protocol 1: Selective Benzoylation of a Primary Hydroxyl Group in the Presence of a Secondary Hydroxyl Group

This protocol leverages the difference in steric hindrance to achieve regioselective benzoylation.

Materials:

• Substrate containing both primary and secondary hydroxyl groups

• Benzoyl chloride (1.1 equivalents)

• Pyridine (as solvent and base)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the substrate in pyridine at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add benzoyl chloride (1.1 equivalents) dropwise to the solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-4 hours.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the product with dichloromethane (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Benzoylation of a Sterically Hindered Secondary Alcohol using DMAP

This protocol is suitable for less reactive hydroxyl groups.

Materials:

• Sterically hindered alcohol substrate

• Benzoyl chloride (1.5 equivalents)

• Triethylamine (TEA) (2.0 equivalents)

• 4-Dimethylaminopyridine (DMAP) (0.1 equivalents)

• Dichloromethane (DCM)

• 1 M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the alcohol substrate, TEA, and DMAP in DCM at room temperature under an inert atmosphere.

• Add benzoyl chloride dropwise to the solution.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction may take several hours to overnight.

• Once the reaction is complete, wash the organic layer with 1 M HCl solution to remove excess base and DMAP.

• Wash with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

IV. Visualizing Reaction Mechanisms and Workflows

Mechanism of DMAP-Catalyzed Benzoylation

Caption: DMAP-catalyzed benzoylation proceeds via a highly reactive N-acylpyridinium intermediate.

Troubleshooting Workflow for Low Benzoylation Yield

Caption: A decision tree for troubleshooting low-yielding benzoylation reactions.

V. References

• Lee, D., Williamson, C. L., Chan, L., & Taylor, M. S. (2018). Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3. ACS Omega. [Link]

• Meshram, G. A., & Patil, V. D. (2008). Chemoselective Acylation and Benzoylation of Alcohols, Phenols and Amines Using Copper Oxide Under Solvent Free Condition. TSI Journals. [Link]

• Ciuffreda, P., Alessandrini, L., Terraneo, G., & Santaniello, E. (2003). Lipase-catalyzed selective benzoylation of 1,2-diols with vinyl benzoate in organic solvents. Tetrahedron Asymmetry. [Link]

• Lokey Lab Protocols. (2017). Schotten-Baumann Reaction. Wikidot. [Link]

• MDPI. (n.d.). The Steric Effect in Green Benzylation of Arenes with Benzyl Alcohol Catalyzed by Hierarchical H-beta Zeolite. MDPI. [Link]

• Max Planck Institute of Colloids and Interfaces. (2016). Protecting Groups I. MPIKG. [Link]

• National Center for Biotechnology Information. (2021). Benzylation of hydroxyl groups by Williamson reaction. NCBI Bookshelf. [Link]

• Unacademy. (n.d.). Benzoylation. Unacademy. [Link]

• Leiden University. (n.d.). Protective group strategies in carbohydrate and peptide chemistry. Scholarly Publications Leiden University. [Link]

• National Institutes of Health. (n.d.). Sustainable Approaches for the Protection and Deprotection of Functional Groups. NIH. [Link]

• ResearchGate. (2025). The Steric Effect in Green Benzylation of Arenes with Benzyl Alcohol Catalyzed by Hierarchical H-beta Zeolite. ResearchGate. [Link]

• Collegedunia. (n.d.). Schotten Baumann Reaction: Characteristics, Mechanism, and Applications. Collegedunia. [Link]

• ResearchGate. (2025). Approaches to the selective benzylation of the primary hydroxyl group. ResearchGate. [Link]

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Vedantu. [Link]

• Testbook. (n.d.). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Testbook. [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. SATHEE. [Link]

• Chemistry LibreTexts. (2022). Schotten Baumann Reaction Mechanism Detailed Explanation. Chemistry LibreTexts. [Link]

• ScienceDirect. (1984). Benzoylation of carbohydrate derivatives containing regioselectively activated secondary hydroxyl groups. S. Afr. J. Chem.. [Link]

• Wiley-VCH. (n.d.). 1 Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• PubMed. (2006). Steric effects in the uncatalyzed and DMAP-catalyzed acylation of alcohols-quantifying the window of opportunity in kinetic resolution experiments. Chemistry. [Link]

• University of Groningen. (2011). Activity and selectivity of DMAP derivatives in acylation reactions: experimental and theoretical studies. University of Groningen Research Portal. [Link]

• ResearchGate. (2025). Reaction of Acetyl and Benzoyl Chlorides with Pyridines and Pyridine N-Oxides. ResearchGate. [Link]

• ResearchGate. (2025). Effect of Pyridine and Tribenzylamine on the Hydrolysis Kinetics of Benzoyl Chloride in Water-Dioxane System. ResearchGate. [Link]

• Royal Society of Chemistry. (n.d.). The reaction of nitro-substituted benzoyl peroxides with pyridine. RSC Publishing. [Link]

• Scribd. (n.d.). Benzoylation. Scribd. [Link]

• ACS Publications. (n.d.). Secondary Benzylation with Benzyl Alcohols Catalyzed by A High-Valent Heterobimetallic Ir−Sn Complex. The Journal of Organic Chemistry. [Link]

• Pearson. (2024). Side-Chain Reactions of Substituted Pyridines: Videos & Practice Problems. Pearson. [Link]

• Pearson. (2024). Show how a protecting group might be used to make these reactions... Pearson. [Link]

• SciSpace. (n.d.). The Effect of Pyridine and Triethylamine (TEA) Catalysts in the Synthesis of the 4- Benzoyloxy-3-Methoxycinmanic Acid Through Mi. SciSpace. [Link]

• Chemistry LibreTexts. (2022). IV. Aryl Thionocarbonates. Chemistry LibreTexts. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind DMAP: Structure, Reactivity, and Catalytic Mechanism. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• ACS Publications. (2019). Synthesis of Benzylic Alcohols by C–H Oxidation. Journal of the American Chemical Society. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding DMAP's Mechanism: The Science Behind Enhanced Acylation. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• Organic Chemistry Portal. (n.d.). Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA. Organic Chemistry Portal. [Link]

• MDPI. (n.d.). Boron Lewis Acid Catalysis Enables the Direct Cyanation of Benzyl Alcohols by Means of Isonitrile as Cyanide Source. MDPI. [Link]

• ACS Publications. (n.d.). Mechanism of Amine-Catalyzed Ester Formation from an Acid Chloride and Alcohol. ACS Publications. [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. Khan Academy. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Steric effects in the uncatalyzed and DMAP-catalyzed acylation of alcohols-quantifying the window of opportunity in kinetic resolution experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzoylation - Unacademy [unacademy.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. collegedunia.com [collegedunia.com]
• 8. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
• 9. testbook.com [testbook.com]
• 10. Application of Efficient Catalyst DMAP [en.highfine.com]
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• 18. Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase - PMC [pmc.ncbi.nlm.nih.gov]

improving yield and purity in chiral lactone synthesis

Welcome to the Technical Support Center for Chiral Lactone Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing enantiomerically pure lactones. Here, we address common challenges in achieving high yield and purity through a series of troubleshooting guides and frequently asked questions. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of your chemical system.

Troubleshooting Guide: Common Issues and Solutions

This section is dedicated to resolving specific problems you may encounter during your experiments. Each issue is followed by a detailed analysis of potential causes and actionable steps for remediation.

Issue 1: Low Reaction Yield

You've run your chiral lactone synthesis, but the isolated yield is significantly lower than expected.

Possible Causes & Troubleshooting Steps:

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress using appropriate analytical techniques like TLC, GC, or NMR. Consider extending the reaction time. If the reaction has stalled, it could be due to catalyst deactivation or reagent degradation.[1]

• Catalyst Inactivity or Insufficient Loading: The catalyst is the heart of any enantioselective synthesis.

  • Solution:

    • Ensure the catalyst is fresh and has been stored under the recommended conditions (e.g., inert atmosphere).[1] Some catalysts are air-sensitive.[2][3]

    • Optimize the catalyst loading. While higher loading can increase the reaction rate, it can also lead to side reactions or be economically unviable. A systematic optimization is crucial.[2][3]

• Sub-optimal Reaction Conditions: Temperature and solvent play a critical role in reaction kinetics and catalyst stability.

  • Solution:

    • Temperature: Lowering the temperature can sometimes improve selectivity at the cost of reaction rate, and vice-versa.[4] Experiment with a range of temperatures to find the optimal balance.

    • Solvent: The solvent can influence catalyst solubility, substrate availability, and even the catalytic cycle itself.[5] Screen a variety of solvents to identify the one that provides the best yield.

• Product Degradation or Side Reactions: The desired lactone might be unstable under the reaction conditions, or competing reaction pathways could be consuming the starting material.[1]

  • Solution: Analyze the crude reaction mixture for byproducts. Identifying these can provide clues about undesired reaction pathways. For instance, in Baeyer-Villiger oxidations, the peroxyacid can oxidize other functional groups like alkenes or amines.[6]

• Purification Losses: Significant amounts of product can be lost during workup and purification.

  • Solution: Evaluate your purification method. If using column chromatography, ensure the silica gel is not too acidic or basic, which could degrade the lactone. Consider alternative purification techniques like crystallization or distillation if applicable.[1][7]

Issue 2: Poor Enantioselectivity (Low %ee)

Your reaction yields the desired lactone, but the enantiomeric excess (%ee) is unacceptably low.

Possible Causes & Troubleshooting Steps:

• Sub-optimal Chiral Catalyst or Ligand: The choice of the chiral catalyst or ligand is paramount for achieving high enantioselectivity.[1]

  • Solution:

    • Screen a library of chiral ligands or catalysts. Small changes in the ligand structure can have a profound impact on the stereochemical outcome.

    • Ensure the chiral purity of the catalyst or ligand itself.

• Incorrect Reaction Temperature: Enantioselectivity is often highly temperature-dependent.

  • Solution: In many cases, lowering the reaction temperature can significantly improve enantiomeric excess.[4][8] This is because the difference in activation energies between the two diastereomeric transition states becomes more significant at lower temperatures.

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex, thereby affecting enantioselectivity.

  • Solution: Experiment with a range of solvents with varying polarities and coordinating abilities.

• Background (Uncatalyzed) Reaction: A non-enantioselective background reaction can compete with the desired catalytic pathway, leading to a racemic product.

  • Solution: Lowering the reaction temperature can help to suppress the uncatalyzed reaction. Also, ensure that no achiral impurities are present that could catalyze the reaction.

• Racemization of Product: The chiral lactone product might be racemizing under the reaction or workup conditions.

  • Solution: Check the stability of the purified chiral lactone under the reaction conditions (without the catalyst) and during the workup procedure. If racemization is observed, modify the conditions accordingly (e.g., use a milder workup, lower the temperature).

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding chiral lactone synthesis.

Q1: How do I choose the right catalyst for my specific chiral lactone synthesis?

The optimal catalyst depends heavily on the reaction type and the substrate. Here's a general guide:

Reaction Type	Common Catalysts/Enzymes	Key Considerations
Asymmetric Hydrogenation of Ketoesters	Chiral Iridium or Ruthenium complexes with ferrocene-based ligands.[9]	Substrate scope can be broad, offering high yields and enantioselectivities.
Enzymatic Synthesis	Baeyer-Villiger monooxygenases (BVMOs), alcohol dehydrogenases (ADHs).[10]	Offer high selectivity under mild conditions but may have substrate limitations.
Organocatalysis	Chiral N-heterocyclic carbenes (NHCs), chiral phosphoric acids.[4]	Metal-free approach, often with good to excellent enantioselectivity.
Metal-Catalyzed C-H Lactonization	Manganese-based catalysts.[2][3]	Allows for the synthesis of lactones from carboxylic acids via C-H activation.

A comprehensive catalyst selection guide from suppliers like Johnson Matthey can also be a valuable resource.[11]

Q2: My Baeyer-Villiger oxidation is giving me a complex mixture of products. What are the likely side reactions?

The Baeyer-Villiger oxidation, while powerful for converting cyclic ketones to lactones, can be prone to side reactions, especially when using strong peroxyacids like m-CPBA.[6][12][13]

• Epoxidation of Alkenes: If your substrate contains a double bond, the peroxyacid can epoxidize it.

• Oxidation of Amines and Sulfides: These functional groups are readily oxidized by peroxyacids.

• Formation of Hydroxy Acids: In the presence of water, the lactone product can be hydrolyzed to the corresponding hydroxy acid.[14]

To mitigate these, consider using a milder oxidant or a catalytic system with hydrogen peroxide.[12]

Q3: What are the best analytical techniques for determining the enantiomeric purity (%ee) of my chiral lactone?

Accurate determination of enantiomeric purity is crucial. The most common and reliable methods are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for enantiomeric excess determination.[15][16][17] A variety of chiral stationary phases (CSPs) are commercially available.[]

• Chiral Gas Chromatography (GC): Suitable for volatile lactones.[16][19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using chiral solvating agents or chiral derivatizing agents (e.g., Mosher's acid) can allow for the differentiation of enantiomers by NMR.[16][20]

Q4: Should I use a kinetic resolution or an asymmetric desymmetrization approach for my synthesis?

The choice between these two powerful strategies depends on your starting material and desired outcome.[21]

• Kinetic Resolution (KR): Starts with a racemic mixture and selectively reacts with one enantiomer, leaving the other unreacted.[21] The maximum theoretical yield for the desired product is 50%. Dynamic kinetic resolution (DKR) can overcome this limitation by racemizing the slower-reacting enantiomer in situ, allowing for a theoretical yield of 100%.[22]

• Asymmetric Desymmetrization: Starts with a meso or prochiral substrate and selectively creates a single enantiomer of the product.[21] This approach can theoretically provide a 100% yield of a single enantiomer.

The diagram below illustrates the conceptual difference:

Comparison of Kinetic Resolution and Asymmetric Desymmetrization.

Q5: How can I improve the purification of my chiral lactone?

Purification can be a significant bottleneck. Here are some strategies:

• Column Chromatography:

  • Stationary Phase: Use neutral silica gel to avoid degradation of sensitive lactones.

  • Solvent System: Optimize the eluent system to achieve good separation between your product and any impurities.

• Crystallization: If your lactone is a solid, crystallization can be a highly effective method for purification and can sometimes even lead to enantiomeric enrichment.[7]

• Supercritical Fluid Chromatography (SFC): This technique can be an excellent alternative to HPLC for both analytical and preparative-scale purification of chiral compounds.[7][]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in Asymmetric Lactonization

This protocol outlines a systematic approach to screen different chiral catalysts for a given lactonization reaction.

• Preparation:

  • Set up an array of reaction vials, each charged with the starting material (e.g., 0.1 mmol) and a magnetic stir bar.

  • Prepare stock solutions of each chiral catalyst/ligand to be screened.

• Reaction Setup:

  • To each vial, add the appropriate solvent and then the catalyst/ligand solution (e.g., 1-10 mol%).

  • Initiate the reaction by adding the final reagent (e.g., oxidant, coupling partner).

  • Seal the vials and place them in a temperature-controlled shaker or stir plate.

• Monitoring and Analysis:

  • After a set time (e.g., 24 hours), quench a small aliquot from each reaction.

  • Analyze the aliquots by GC or LC-MS to determine conversion and yield.

  • Analyze the aliquots by chiral HPLC or GC to determine the enantiomeric excess (%ee).

• Data Evaluation:

  • Tabulate the results for conversion, yield, and %ee for each catalyst.

  • Identify the most promising candidates for further optimization.

Workflow for Catalyst Screening.

References

• Arnold, F. H., et al. (2018). Enzymatic Assembly of Diverse Lactone Structures: An Intramolecular C–H Functionalization Strategy. ACS Publications. [Link]

• Costas, M., et al. (2023). Highly Enantioselective Catalytic Lactonization at Nonactivated Primary and Secondary γ-C–H Bonds. Journal of the American Chemical Society. [Link]

• Wang, J., et al. (2021). Enantioselective Alkoxycarbonyl‐Lactonization of Alkenes via the Merger of Photoredox and Copper Catalysis. Angewandte Chemie. [Link]

• Reisman, S. E., et al. (2020). Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. ACS Publications. [Link]

• Gotor-Fernández, V., et al. (2022). The Synthesis of Chiral γ-Lactones by Merging Decatungstate Photocatalysis with Biocatalysis. ChemCatChem. [Link]

• Jacobsen, E. N., et al. (2018). Enantioselective iodolactonization to prepare ε-lactone rings using hypervalent iodine. Nature. [Link]

• Wikipedia. (n.d.). Baeyer–Villiger oxidation. Wikipedia. [Link]

• Smith, A. D., et al. (2020). Enantioselective lactonization catalyzed by chiral N-heterocyclic carbenes enables access to inherently chiral eight-membered lactones. Nature Communications. [Link]

• Costas, M., et al. (2023). Highly Enantioselective Catalytic Lactonization at Nonactivated Primary and Secondary γ-C–H Bonds. National Institutes of Health. [Link]

• Tu, Y.-Q., et al. (2021). Enantioselective synthesis of 8-membered lactone derivatives via organocatalytic cascade reactions. Organic Chemistry Frontiers. [Link]

• Helmchen, G., et al. (1995). Determination of enantiomeric purity of chiral lactones. A general method using nuclear magnetic resonance. The Journal of Organic Chemistry. [Link]

• Liu, G., et al. (2015). Versatile Enantioselective Synthesis of Functionalized Lactones via Copper-Catalyzed Radical Oxyfunctionalization of Alkenes. Journal of the American Chemical Society. [Link]

• Zhou, Q.-L., et al. (2019). Highly efficient and enantioselective synthesis of chiral lactones via Ir-catalysed asymmetric hydrogenation of ketoesters. Chemical Communications. [Link]

• Bäckvall, J.-E., et al. (2005). Enzymatic Kinetic Resolution and Chemoenzymatic Dynamic Kinetic Resolution of δ-Hydroxy Esters. An Efficient Route to Chiral δ-Lactones. The Journal of Organic Chemistry. [Link]

• Slideshare. (n.d.). Baeyer-Villiger Oxidation Reaction M Pharm Chemistry.pptx. Slideshare. [Link]

• List, B., et al. (2023). A Catalytic Asymmetric Hydrolactonization. Journal of the American Chemical Society. [Link]

• Johnson Matthey. (n.d.). Catalytic Reaction Guide. Johnson Matthey Catalysis & Chiral Technologies. [Link]

• Royal Society of Chemistry. (2024). Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review. RSC Publishing. [Link]

• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing. SK pharmteco. [Link]

• Neopharm Labs. (n.d.). Chiral and Achiral Compounds Purification. Neopharm Labs. [Link]

• Eames, J., & Watkinson, M. (Eds.). (2007). Asymmetric Resolution and Transformation of Chiral Compounds under Thermodynamic and Kinetic Control. In Foundations of Organic Chemistry. Royal Society of Chemistry. [Link]

• Wang, J., et al. (2020). Solvent directed chemically divergent synthesis of β-lactams and α-amino acid derivatives with chiral isothiourea. Chemical Science. [Link]

• ResearchGate. (2018). NHC-Organocatalyzed Kinetic Resolutions, Dynamic Kinetic Resolutions and Desymmetrizations. ResearchGate. [Link]

• LabRulez GCMS. (2011). Analysis of lactones for their optical purity. LabRulez GCMS. [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. Organic Chemistry Portal. [Link]

• Bäckvall, J.-E., et al. (2000). Enzymatic Resolution, Desymmetrization, and Dynamic Kinetic Asymmetric Transformation of 1,3-Cycloalkanediols. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Baeyer-Villiger Oxidation. Organic Chemistry Portal. [Link]

• ResearchGate. (2022). The Synthesis of Chiral γ‐Lactones by Merging Decatungstate Photocatalysis with Biocatalysis. ResearchGate. [Link]

• Reddit. (2025). Synthesis problem. r/OrganicChemistry. [Link]

• Oestreich, M., et al. (2022). Asymmetric Photoaerobic Lactonization and Aza-Wacker Cyclization of Alkenes Enabled by Ternary Selenium–Sulfur Multicatalysis. ACS Catalysis. [Link]

• Wang, J., et al. (2016). Recent Advances in Dynamic Kinetic Resolution by Chiral Bifunctional (Thio)urea- and Squaramide-Based Organocatalysts. Molecules. [Link]

• Costas, M., et al. (2023). Highly Enantioselective Catalytic Lactonization at Nonactivated Primary and Secondary γ-C–H Bonds. Journal of the American Chemical Society. [Link]

• de Andrade, C. H. S., et al. (2014). Synthetic Studies toward (−)-Cleistenolide: Highly Stereoselective Synthesis of New γ-Lactone Subunits. Journal of the Brazilian Chemical Society. [Link]

• Organic Chemistry Tutor. (n.d.). Baeyer-Villiger Oxidation. Organic Chemistry Tutor. [Link]

• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. [Link]

• Analytical Chemistry. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. [Link]

• ResearchGate. (n.d.). Stereoselective Synthesis of Chiral δ-Lactones via an Engineered Carbonyl Reductase. ResearchGate. [Link]

• PubMed. (2022). Asymmetric Oxidative Lactonization of Enynyl Boronates. PubMed. [Link]

• Quora. (2015). What could be reason for getting a very low yield in organic chemistry?. Quora. [Link]

• MDPI. (2023). Advances in Catalyst Design for β-Lactone Formation via Ring-Expansion Carbonylation. MDPI. [Link]

• Nature. (2021). A concise access to bridged[1][1][23] bicyclic lactones with a quaternary stereocenter via stereospecific hydroformylation. Nature. [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI. [Link]

• National Institutes of Health. (n.d.). Biocatalytic synthesis of lactones and lactams. National Institutes of Health. [Link]

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• 3. Highly Enantioselective Catalytic Lactonization at Nonactivated Primary and Secondary γ-C–H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective lactonization catalyzed by chiral N-heterocyclic carbenes enables access to inherently chiral eight-membered lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent directed chemically divergent synthesis of β-lactams and α-amino acid derivatives with chiral isothiourea - Chemical Science (RSC Publishing) [pubs.rsc.org]
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• 7. Chiral and Achiral Compounds Purification | Neopharm Labs [neopharmlabs.com]
• 8. Enantioselective iodolactonization to prepare ε-lactone rings using hypervalent iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Highly efficient and enantioselective synthesis of chiral lactones via Ir-catalysed asymmetric hydrogenation of ketoesters - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Synthesis of Protected Threonine Lactones

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of protected threonine lactones. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during these intricate synthetic procedures. As Senior Application Scientists, we have compiled this information based on both established chemical principles and extensive hands-on experience to ensure you can navigate the complexities of your experiments with confidence.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues that arise during the synthesis of protected threonine lactones.

Q1: What are the most prevalent impurities I should expect in my crude product?

A1: The most common impurities include diastereomers, unreacted starting materials, byproducts from protecting group manipulation, and products of side reactions such as O-acylation.[1][2] Specifically, you should be vigilant for the presence of epimers at the alpha- and beta-carbons of the threonine backbone.[1] Incomplete reactions can leave behind residual N-protected threonine, and the reagents used for lactonization, such as carbodiimides, can lead to the formation of N-acylurea byproducts.

Q2: My reaction yield is consistently low. What are the likely causes?

A2: Low yields in threonine lactone synthesis can often be attributed to several factors. Incomplete activation of the carboxylic acid, steric hindrance from bulky protecting groups, or suboptimal reaction conditions such as temperature and solvent choice can all play a significant role.[1] Additionally, side reactions, such as the formation of diketopiperazines in dipeptide synthesis, can consume starting materials and reduce the yield of the desired lactone.[3]

Q3: I'm observing multiple spots on my TLC, even after purification. What could they be?

A3: The presence of multiple spots on TLC post-purification often points to the existence of closely-related impurities that are difficult to separate from the desired product. These can include diastereomers, which may have very similar polarities.[1][4] Another possibility is the partial removal of protecting groups during the workup or purification, leading to a mixture of fully and partially protected lactones. It is also important to consider potential degradation of the lactone ring, which can be sensitive to certain conditions.

Q4: How do I choose the right protecting group for the threonine side-chain hydroxyl group?

A4: The selection of a hydroxyl protecting group is critical and depends on the overall synthetic strategy.[1] For Fmoc-based solid-phase peptide synthesis (SPPS), a tert-butyl (tBu) group is a common choice due to its stability to the basic conditions used for Fmoc deprotection and its easy removal with strong acids like trifluoroacetic acid (TFA).[1] In Boc-based strategies, a benzyl (Bzl) group is often employed, as it is stable to the acidic conditions for Boc deprotection and can be cleaved by hydrogenolysis.[1]

Q5: What are the best analytical techniques to characterize my protected threonine lactone and its impurities?

A5: A combination of analytical techniques is essential for comprehensive characterization. High-Performance Liquid Chromatography (HPLC) is invaluable for assessing purity and separating diastereomers.[4][5] High-Resolution Mass Spectrometry (HRMS) provides accurate mass data to confirm the molecular weight of the product and identify impurities.[5][6] Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for structural elucidation and confirming the stereochemistry of the lactone.

Troubleshooting Guides

This section provides more detailed, step-by-step guidance for overcoming specific challenges you may encounter.

Issue 1: Presence of Diastereomeric Impurities

Symptoms:

• Multiple, closely eluting peaks in the HPLC chromatogram.

• Complex NMR spectra with overlapping signals.

Causality: Epimerization at the alpha- or beta-carbon of threonine can occur during activation of the carboxylic acid or under basic or acidic conditions used for protecting group manipulation.[1]

Troubleshooting Protocol:

• Reaction Condition Optimization:

  • Lower the temperature: Perform the coupling/lactonization reaction at a lower temperature (e.g., 0 °C) to minimize racemization.

  • Choice of Coupling Reagent: Utilize coupling reagents known to suppress racemization, such as HATU or COMU, especially for sterically hindered substrates.[1]

  • Base Selection: If a base is required, use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) in minimal necessary amounts.

• Purification Strategy:

  • Chiral HPLC: Employ a chiral stationary phase in your HPLC method to resolve the diastereomers.

  • Preparative Chromatography: If diastereomers are present in significant amounts, utilize preparative HPLC or careful flash column chromatography with a high-resolution stationary phase for separation.

• Analytical Confirmation:

  • NMR Spectroscopy: Use advanced NMR techniques like NOESY or ROESY to establish the relative stereochemistry of the major and minor diastereomers.

  • Chiral Derivatization: Derivatize the lactone with a chiral agent, such as Marfey's reagent, to facilitate separation and identification of stereoisomers by HPLC.[4]

Issue 2: Incomplete Deprotection of Side-Chain Protecting Groups

Symptoms:

• Mass spectrometry data shows a peak corresponding to the desired product plus the mass of the protecting group.

• TLC analysis reveals a less polar spot in addition to the product spot.

Causality: Incomplete cleavage of protecting groups, such as the tert-butyl (tBu) or benzyl (Bzl) groups on the hydroxyl side chain, can occur due to insufficient reaction time, inadequate reagent concentration, or the presence of scavengers that compete for the cleavage reagent.[7]

Troubleshooting Protocol:

• Review Deprotection Conditions:

  • Reagent Stoichiometry: Ensure a sufficient excess of the deprotection reagent (e.g., TFA for tBu groups, H₂/Pd-C for Bzl groups) is used.

  • Reaction Time and Temperature: Increase the reaction time or, if permissible for the substrate's stability, slightly elevate the temperature to drive the reaction to completion.

  • Scavengers: While scavengers are often necessary to prevent side reactions, their excessive use can quench the deprotection reagent. Optimize the type and amount of scavenger used.

• Re-subject to Deprotection:

  • If the crude product contains a significant amount of the protected impurity, it can be re-subjected to the deprotection conditions.

• Purification:

  • Utilize flash column chromatography to separate the fully deprotected product from the more nonpolar, protected impurity.

Issue 3: Formation of O-Acyl Isomer

Symptoms:

• An unexpected isomer is detected by LC-MS with the same mass as the desired N-acyl product.

• NMR analysis shows a downfield shift for the beta-proton of the threonine backbone, consistent with acylation at the hydroxyl group.

Causality: Under certain conditions, particularly with highly reactive acylating agents or in the absence of a proper base, the hydroxyl group of threonine can be acylated instead of, or in addition to, the amino group, leading to the formation of an O-acyl impurity.[2] An N-O acyl shift can also occur under acidic conditions.[3]

Troubleshooting Protocol:

• Control of Acylation Conditions:

  • Protect the Hydroxyl Group: The most effective way to prevent O-acylation is to protect the hydroxyl group of threonine prior to the acylation step.[8][9]

  • pH Control: Maintain a slightly basic pH during acylation to ensure the amino group is the more nucleophilic site.

  • Reagent Addition: Add the acylating agent slowly and at a low temperature to control the reaction's selectivity.

• Reversal of N-O Acyl Shift:

  • If an N-O acyl shift has occurred, treatment with a mild base, such as aqueous ammonia, can often reverse the reaction.[3]

• Chromatographic Separation:

  • The O-acyl isomer will likely have a different polarity than the N-acyl product and can typically be separated by flash chromatography or preparative HPLC.

Summary of Common Impurities

Impurity Type	Potential Source	Recommended Analytical Method(s)
Diastereomers	Epimerization at α or β-carbon during activation or deprotection steps.[1]	Chiral HPLC, NMR Spectroscopy[4]
Unreacted Starting Material	Incomplete reaction due to insufficient activation, steric hindrance, or suboptimal conditions.[1]	HPLC, LC-MS
N-Acylurea Byproducts	Reaction of carbodiimide coupling reagents with the activated carboxylic acid.	HPLC, LC-MS
Partially Deprotected Lactones	Incomplete removal of side-chain or N-terminal protecting groups.[10]	LC-MS, HPLC
O-Acyl Isomer	Acylation of the hydroxyl side-chain; N-O acyl shift.[2][3]	LC-MS, NMR Spectroscopy
Diketopiperazine	Intramolecular cyclization of a dipeptide precursor.[3]	LC-MS
Deletion/Truncated Sequences	Incomplete coupling or deprotection during solid-phase synthesis.[11][12][13]	Mass Spectrometry
Oxidation Products	Oxidation of sensitive residues (e.g., Met, Trp, Cys) during synthesis or workup.[3][10]	Mass Spectrometry

Experimental Workflow and Potential Impurity Formation

The following diagram illustrates a general workflow for the synthesis of a protected threonine lactone, highlighting key steps where impurities can be introduced.

Caption: Workflow for protected threonine lactone synthesis and points of impurity introduction.

References

• Bibliomed. Side reactions in peptide synthesis: An overview.
• Benchchem.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.

• Willoughby, P. H., et al. (2022). Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey's Reagent. Analytical Chemistry, 94(43), 14849–14857. [Link]

• Jaeger, E., et al. (1993). [Side reactions in peptide synthesis. V. O-sulfonation of serine and threonine during removal of pmc- and mtr-protecting groups from arginine residues in fmoc-solid phase synthesis]. Biological Chemistry Hoppe-Seyler, 374(5), 349-362. [Link]

• Li, J., et al. (2018). Polypeptide Preparation by β-Lactone-Mediated Chemical Ligation. Bioconjugate Chemistry, 29(8), 2594–2598. [Link]

• Biosynth. Protecting Groups in Peptide Synthesis.

• Arnold, L. D., et al. (1987). Synthesis of N-tert-Butoxycarbonyl-L-serine β-Lactone and the p-Toluenesulfonic Acid Salt of (S)-3-Amino-2-oxetanone. Synthetic Communications, 17(14), 1647-1653. [Link]

• Gäde, G., & Simek, P. (2007). Diastereoisomeric complexes with DL-threonine or DL-serine and L-hydroxyproline. Amino Acids, 32(1), 61-67. [Link]

• Dondoni, A., & Perrone, D. (2000). Homologation of L-Threonine to α-epimer β-amino-α, γ-dihydroxy aldehydes and acids via stereoselective reduction of 2-thiazolyl amino ketones. Tetrahedron, 56(34), 6211-6219. [Link]

• Panel Discussion on peptides characterization and Impurities. (2021, October 29). YouTube. [Link]

• BOC Sciences. Protecting Groups in Peptide Synthesis: A Detailed Guide.
• AAPPTec.

• Machtej, M., et al. (2022). Investigation of Impurities in Peptide Pools. Molecules, 27(19), 6289. [Link]

• Veeprho.

• Chatterjee, S., & Bandyopadhyay, A. (2023). Purity profiling of Peptide Drugs. Journal of Peptide Science, 29(3), e3468. [Link]

• BOC Sciences. Classification of Impurities in Synthetic Peptide Drugs.

• Wang, Y., Tennyson, R. L., & Romo, D. (2004). β-LACTONES: INTERMEDIATES FOR NATURAL PRODUCT TOTAL SYNTHESIS AND NEW TRANSFORMATIONS. HETEROCYCLES, 64(1), 581. [Link]

• Waters Corporation.

• De Spiegeleer, B., et al. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis, 101, 97-108. [Link]

• MolecularCloud. 6 peptide impurities that appear during the synthesis & storage of peptides.

• Szwajca, A., et al. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Amino Acids, 50(6), 721-736. [Link]

• BioPharmaSpec.
• BOC Sciences. BOC-amino acids.

Sources

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• 2. biosynth.com [biosynth.com]
• 3. peptide.com [peptide.com]
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• 7. [Side reactions in peptide synthesis. V. O-sulfonation of serine and threonine during removal of pmc- and mtr-protecting groups from arginine residues in fmoc-solid phase synthesis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
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• 10. 6 peptide impurities that appear during the synthesis & storage of peptides: | MolecularCloud [molecularcloud.org]
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stability of t-butyldiphenylsilyl group under acidic and basic conditions

Welcome to the technical support center for the t-butyldiphenylsilyl (TBDPS) protecting group. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability and reactivity of the TBDPS group. Here, you will find answers to frequently asked questions and troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of the TBDPS group?

The t-butyldiphenylsilyl (TBDPS) group is a robust protecting group for hydroxyl functionalities, known for its exceptional stability, particularly under acidic conditions.[1][2] This stability is attributed to the significant steric hindrance provided by the bulky t-butyl and two phenyl groups surrounding the silicon atom.[1][3] It is considerably more stable than other common silyl ethers like tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS) ethers towards acid hydrolysis.[1][4] For instance, the TBDPS group is unaffected by conditions such as 80% acetic acid, which readily cleaves TBDMS, O-trityl, and O-tetrahydropyranyl ethers.[1][2]

Q2: How does the TBDPS group behave under basic conditions?

TBDPS ethers exhibit good stability under many basic conditions. However, they can be cleaved under forcing basic conditions. The most common method for cleavage is using a fluoride ion source, such as tetrabutylammonium fluoride (TBAF).[3][5] The high affinity of fluoride for silicon drives this deprotection. It's important to note that the basicity of TBAF solutions can sometimes lead to side reactions with sensitive substrates.[5]

Q3: Can the TBDPS group be cleaved selectively in the presence of other silyl ethers?

Yes, the differential stability of silyl ethers allows for selective deprotection, a cornerstone of orthogonal protection strategies in complex synthesis.[6] Due to its high acid stability, other less stable silyl ethers like TBDMS or TES can often be removed under acidic conditions while the TBDPS group remains intact.[1][7] Conversely, under certain fluoride-mediated conditions, it is possible to selectively cleave a TBDPS group in the presence of a TIPS group.[1]

Q4: Are there any known side reactions associated with the TBDPS group?

One potential side reaction is silyl group migration, especially in molecules with multiple hydroxyl groups.[8] This migration can occur under both acidic and basic conditions, though it is more commonly observed with less sterically hindered silyl groups.[9] Careful selection of reaction conditions and monitoring are crucial to minimize this issue.

Troubleshooting Guides

Problem 1: Incomplete Deprotection of the TBDPS Group

Symptoms: TLC or NMR analysis shows a significant amount of starting material remaining after the deprotection reaction.

Possible Causes & Solutions:

• Insufficient Reagent: The stoichiometry of the deprotecting agent may be inadequate.

  • Solution: Increase the equivalents of the deprotecting reagent (e.g., TBAF or acid) incrementally. For fluoride-mediated reactions, increasing from 1.1 equivalents to 1.5-2.0 equivalents can be effective.[10]

• Steric Hindrance: The TBDPS group may be in a sterically congested environment, slowing down the reaction.

  • Solution: Increase the reaction temperature. Gentle heating can often overcome the activation energy barrier for sterically hindered substrates.[10] Also, consider extending the reaction time, carefully monitoring by TLC.

• Poor Solubility: The substrate may not be fully dissolved in the reaction solvent, leading to a heterogeneous reaction mixture and incomplete conversion.

  • Solution: Choose a solvent system in which the substrate is fully soluble. For TBAF deprotections, which are typically run in THF, adding a co-solvent like DMF might improve solubility.[10]

Problem 2: Unwanted Cleavage of Other Protecting Groups

Symptoms: Besides the desired deprotection of the TBDPS group, other protecting groups in the molecule are also being removed.

Possible Causes & Solutions:

• Lack of Orthogonality: The chosen deprotection conditions are too harsh and not selective for the TBDPS group.

  • Acidic Deprotection: If using strong acids, consider switching to milder acidic conditions. For example, instead of strong mineral acids, buffered systems or weaker organic acids could be employed.

  • Fluoride-Based Deprotection: The basicity of TBAF can cleave base-labile groups.

    • Solution 1: Buffer the TBAF solution with a mild acid like acetic acid to neutralize the basicity.[5]

    • Solution 2: Use a less basic fluoride source, such as HF-Pyridine or triethylamine trihydrofluoride (3HF·Et₃N).[5][11]

Problem 3: Substrate Decomposition or Low Yield

Symptoms: The desired product is obtained in low yield, with significant formation of byproducts or baseline material on TLC.

Possible Causes & Solutions:

• Substrate Sensitivity: The starting material or the deprotected product is unstable under the reaction conditions.

  • Solution: Employ milder deprotection conditions. For fluoride-mediated deprotection, running the reaction at a lower temperature (e.g., 0 °C) can often mitigate decomposition.[5] For acid-catalyzed cleavage, using a weaker acid or shorter reaction times is advisable.

• Side Reactions: The deprotection reagent is reacting with other functional groups in the molecule.

  • Solution: Thoroughly review the compatibility of all functional groups in your molecule with the chosen deprotection conditions. It may be necessary to switch to a different deprotection strategy altogether (e.g., from fluoride-based to acid-based, or vice-versa) to avoid unwanted side reactions.

Data & Protocols

Comparative Stability of TBDPS under Various Conditions

Reagent/Condition	Stability of TBDPS Ether	Comments
80% Acetic Acid	Stable	Conditions that cleave TBDMS, Trityl, and THP ethers.[1][2]
50% Trifluoroacetic Acid (TFA)	Stable	Resistant to harsh acidic conditions.[1]
Tetrabutylammonium Fluoride (TBAF)	Labile	Standard reagent for TBDPS cleavage.[3][5]
HF-Pyridine	Labile	A less basic alternative to TBAF.[5]
Aqueous Base (e.g., K₂CO₃, MeOH)	Generally Stable	Cleavage typically requires forcing conditions.
Hydrogenolysis (e.g., H₂, Pd/C)	Stable	Compatible with catalytic hydrogenation conditions.[12]

Standard Protocol: TBDPS Deprotection using TBAF

This protocol outlines a general procedure for the fluoride-mediated deprotection of a TBDPS-protected alcohol.

• Reaction Setup: Dissolve the TBDPS-protected substrate (1.0 equivalent) in anhydrous tetrahydrofuran (THF) (0.1–0.2 M).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add a 1.0 M solution of TBAF in THF (1.1–1.5 equivalents) to the stirred solution.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction time can vary from 30 minutes to several hours depending on the substrate's steric hindrance.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Wash the combined organic layers sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired alcohol.

Visualizing Workflows and Mechanisms

Troubleshooting Workflow for Incomplete Deprotection

Caption: Troubleshooting flowchart for incomplete TBDPS deprotection.

Mechanism of Acid-Catalyzed Silyl Ether Cleavage

Caption: General mechanism for acid-catalyzed deprotection of TBDPS ethers.

References

• Wikipedia. tert-Butyldiphenylsilyl. [Link]

• Glycoscience Protocols. Introduction of tert-butyldiphenylsilyl (TBDPS) group. [Link]

• Gelest. Silyl Groups. [Link]

• Traboni, S., Bedini, E., & Iadonisi, A. (2016). Orthogonal protection of saccharide polyols through solvent-free one-pot sequences based on regioselective silylations. Beilstein Journal of Organic Chemistry, 12, 2748–2756. [Link]

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• Crich, D., & Li, H. (2007). A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides. Journal of organic chemistry, 72(10), 3791–3799. [Link]

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• ResearchGate. Imidazole-promoted 1,4-migration of the tert-butyldiphenylsilyl group: Influence on the selectivity control of the silylation reactions of carbohydrate OH groups. [Link]

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Technical Support Center: Purification of Benzoylated &amp; Silylated Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide expert-driven, practical solutions to the common and complex purification challenges associated with benzoylated and silylated compounds. Drawing from established chemical principles and field-proven techniques, this center offers troubleshooting guides, FAQs, and detailed protocols to enhance the efficiency and success of your purification workflows.

Part 1: Purification Challenges of Silylated Compounds

Silyl ethers are indispensable as protecting groups for alcohols in modern organic synthesis. However, their inherent lability, particularly under acidic conditions, presents significant purification hurdles. This section addresses the most common issues encountered during the purification of silylated compounds.

Frequently Asked Questions (FAQs): Silylated Compounds

Q1: Why is my silyl ether cleaving during silica gel chromatography?

A1: Standard silica gel is inherently acidic (pH ≈ 4-5) due to the presence of surface silanol (Si-OH) groups. This acidic environment can catalyze the hydrolysis of sensitive silyl ethers, especially less sterically hindered ones like trimethylsilyl (TMS) ethers.[1][2] The mechanism involves protonation of the ether oxygen, making it a better leaving group for nucleophilic attack by water or other protic species in the eluent.

Q2: How does the structure of the silyl group affect its stability on a silica column?

A2: Stability is directly proportional to the steric bulk around the silicon atom. Larger, more hindered silyl groups are significantly more resistant to acid-catalyzed cleavage.[1][3][4] The general order of stability is:

TMS (Trimethylsilyl) < TES (Triethylsilyl) < TBDMS/TBS (tert-Butyldimethylsilyl) < TIPS (Triisopropylsilyl) < TBDPS (tert-Butyldiphenylsilyl) [1][3]

This trend is critical when planning a synthesis; if purification by standard silica gel chromatography is required, choosing a robust protecting group like TBS or TIPS is advisable.[1]

Q3: What are those new, less polar spots on my TLC plate that appeared after the column?

A3: These are often siloxane byproducts. If a silyl ether is cleaved on the column, the resulting silanol (R₃Si-OH) is unstable and can self-condense to form a disiloxane (R₃Si-O-SiR₃). These byproducts are typically much less polar than the desired alcohol and can appear as new spots near the solvent front on a TLC plate.

Troubleshooting Guide: Silylated Compounds

Problem	Potential Cause	Recommended Solution & Scientific Rationale
Product degradation on silica gel column (cleavage of silyl ether).	The silica gel is too acidic for the labile silyl ether.	1. Deactivate the Silica Gel: Neutralize the acidic silanol groups by adding a small amount (0.5-2%) of a non-nucleophilic amine, like triethylamine (TEA), to the eluent.[5][6][7][8][9][10][11] The TEA will preferentially interact with the acidic sites, creating a more neutral environment for the compound to pass through. 2. Use Alternative Stationary Phases: Consider using deactivated silica, alumina (basic or neutral), or C18-functionalized (reverse-phase) silica, which lack the problematic surface acidity.[6]
My purified silylated compound contains non-polar impurities.	These are likely siloxane byproducts from partial degradation.	1. Optimize Chromatography: Ensure the column is run efficiently to minimize the compound's residence time on the stationary phase.[1] A faster elution reduces the time available for degradation to occur. 2. Re-purify under Neutral Conditions: If impurities persist, a second column using deactivated silica or a different stationary phase may be necessary.
The TMS-protected alcohol did not survive the aqueous workup.	TMS ethers are extremely labile and often do not survive even mildly acidic or basic aqueous conditions.[1][12]	1. Use a Buffered Wash: During liquid-liquid extraction, use a buffered aqueous solution like saturated sodium bicarbonate (NaHCO₃) or ammonium chloride (NH₄Cl) to maintain a pH of ~7.[1] 2. Non-Aqueous Workup: If possible, devise a workup that avoids water entirely. This could involve filtering the reaction mixture through a plug of Celite or silica and concentrating the filtrate. 3. Change Protecting Group: For future syntheses, switch to a more robust silyl ether like TBDMS or TIPS.[1]

Data Presentation: Relative Stability of Common Silyl Ethers

The choice of silyl protecting group is a critical experimental parameter. The following table summarizes the relative stability of common silyl ethers under acidic conditions, providing a quantitative basis for selection.

Silyl Group	Abbreviation	Relative Rate of Acidic Hydrolysis (vs. TMS=1)	Key Characteristics
Trimethylsilyl	TMS	1	Very labile; often removed during workup or on silica gel.[1][12]
Triethylsilyl	TES	64	More stable than TMS, but still considered labile.[13]
tert-Butyldimethylsilyl	TBDMS / TBS	20,000	A workhorse protecting group; stable to chromatography and many reagents.[1][4]
Triisopropylsilyl	TIPS	700,000	Very bulky and robust; used when high stability is required.[1][4]
tert-Butyldiphenylsilyl	TBDPS	5,000,000	Among the most stable common silyl ethers.[1][4]

Experimental Workflow & Protocol

Visualizing the Purification Strategy for Acid-Sensitive Silyl Ethers

The following decision tree illustrates a logical workflow for approaching the purification of a potentially acid-sensitive silyl ether.

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avoiding racemization during the synthesis of chiral lactones

A Guide to Preserving Stereochemical Integrity

Welcome to the Technical Support Center for Chiral Lactone Synthesis. As a Senior Application Scientist, I've designed this guide to provide researchers, chemists, and drug development professionals with field-proven insights and actionable troubleshooting strategies. The synthesis of enantiomerically pure lactones is a critical task, as the biological activity of these molecules is intrinsically tied to their three-dimensional structure. The loss of stereochemical integrity through racemization can lead to diminished efficacy, altered pharmacological profiles, and complex purification challenges.

This resource moves beyond simple protocols to explain the underlying chemical principles governing stereochemical stability. Here, you will find not just the "how," but the "why," enabling you to make informed decisions in your own experimental designs.

Frequently Asked questions (FAQs)

Q1: What is racemization and why is it the primary issue in chiral lactone synthesis? A1: Racemization is the conversion of an enantiomerically pure or enriched substance into a mixture containing equal amounts of both enantiomers (a racemate), rendering it optically inactive. For chiral lactones, the most common point of racemization is the α-carbon (the carbon atom adjacent to the carbonyl group). Under acidic or basic conditions, a proton can be removed from this position, forming a planar, achiral intermediate called an enol or enolate.[1][2][3] When this planar intermediate is reprotonated, the proton can add to either face of the molecule with roughly equal probability, leading to a mixture of both R and S configurations and a loss of enantiomeric excess (ee).[4][5]

Q2: Which stereocenters are most at risk during a synthetic sequence? A2: The stereocenter at the α-position to the lactone carbonyl is by far the most susceptible due to the acidity of the α-proton. Chiral centers at the β, γ, or other positions are generally more stable, as they lack this activation by the carbonyl group. However, harsh acidic or basic conditions or high temperatures can potentially lead to epimerization at other positions, especially if there are other activating functional groups nearby.

Q3: Are there general "safe" conditions to minimize racemization? A3: Yes. The cornerstones of preventing racemization are the use of mild conditions and the careful selection of reagents. Key strategies include:

• Low Temperatures: Running reactions at lower temperatures (e.g., 0 °C to -78 °C) slows the rate of enolization and potential side reactions.[6]

• Non-nucleophilic, Sterically Hindered Bases: If a base is required, choose one that is bulky and non-nucleophilic, such as diisopropylethylamine (DIPEA) or 2,6-lutidine, to deprotonate the desired functional group without abstracting the sensitive α-proton.[6]

• Mild Acidity: Avoid strong acids. For acid-catalyzed reactions, consider using buffered systems or mild Lewis acids.

• Aprotic Solvents: Using aprotic solvents helps to minimize the availability of protons that could facilitate the enol/enolate equilibrium.[6]

Q4: Can purification methods cause racemization? A4: Absolutely. Standard silica gel for column chromatography is inherently acidic due to the presence of silanol (Si-OH) groups on its surface. For lactones with a sensitive α-stereocenter, prolonged exposure to silica gel can cause significant loss of enantiomeric purity.[7] This is a frequently overlooked source of racemization.

Troubleshooting Guide: Diagnosing and Solving Racemization

This section addresses specific experimental issues. For each problem, we diagnose the likely causes and provide detailed protocols for resolution.

Problem 1: Loss of Enantiomeric Excess (ee) After a Base-Mediated Reaction

• Scenario: You've performed a reaction on a chiral lactone substrate using a base (e.g., protecting group removal, alkylation at another site) and your polarimetry or chiral HPLC analysis shows a significant drop in ee.

• Primary Cause: The base used was strong enough or not hindered enough, leading to deprotonation at the α-carbon and formation of a planar enolate intermediate.

Caption: Decision workflow for base selection.

• Reagent Selection: Choose a base such as N,N-Diisopropylethylamine (DIPEA, Hünig's base) or 2,6-lutidine. These bases are too bulky to easily access the α-proton but can deprotonate more accessible sites like hydroxyl groups.

• Reaction Setup:

  • Dissolve your chiral lactone substrate in a dry, aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF)) under an inert atmosphere (Nitrogen or Argon).

  • Cool the solution to 0 °C or lower (e.g., -20 °C) using an appropriate cooling bath.

  • Slowly add the sterically hindered base (typically 1.1 to 1.5 equivalents) dropwise.

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS. Aim for the shortest possible reaction time.

• Workup: Quench the reaction with a buffered aqueous solution (e.g., saturated ammonium chloride or a pH 7 phosphate buffer) rather than a strong acid. Extract the product into an organic solvent and proceed with purification.

Problem 2: Racemization During Lactonization of a Chiral Hydroxy Acid

• Scenario: You are performing an intramolecular cyclization (lactonization) of a hydroxy acid that possesses a stereocenter at the α-position to the carboxylic acid. The resulting lactone shows significant epimerization.

• Primary Cause: The activation method for the carboxylic acid is either too harsh, proceeds at too high a temperature, or involves intermediates that facilitate enolization before cyclization can occur. Many classic macrolactonization methods can suffer from this drawback if not optimized.[8][9]

The choice of lactonization protocol is critical. While many methods exist, their propensity to cause epimerization at the α-carbon varies significantly.

Method	Activating Agent	Typical Conditions	Epimerization Risk	Yield (Example: dehydroxy LI-F04a)[8]
Yamaguchi	2,4,6-Trichlorobenzoyl chloride	Et3N, then DMAP, Toluene, heat	Moderate to High	35%
Corey-Nicolaou	2,2'-Dipyridyl disulfide / PPh3	Xylene, reflux	Moderate to High	52%
Shiina	2-Methyl-6-nitrobenzoic anhydride	DMAP or other catalysts	Moderate	21%
Mitsunobu	DEAD or DIAD / PPh3	THF, 0 °C to RT	Very Low (S_N2 inversion)	6%
Steglich-Boden-Keck	DCC or EDC / DMAP	DCM, RT	High	15%

Note: The yields are for a specific, challenging substrate and are illustrative of relative efficiency. The key takeaway is the accompanying epimerization observed in most methods.

The Mitsunobu reaction is an excellent choice for lactonization when the substrate is a secondary alcohol, as it proceeds through a clean S_N2 mechanism, causing a predictable inversion of stereochemistry at the alcohol center with no risk of epimerizing the α-carbon of the carboxylic acid.[10][11]

Caption: Mechanism of Mitsunobu Lactonization.

• Preparation: Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (N2 or Ar). Use anhydrous solvents.

• Reaction Setup:

  • In a round-bottom flask, dissolve the chiral hydroxy acid (1.0 eq) and triphenylphosphine (PPh3, 1.5 eq) in anhydrous THF (to a concentration of ~0.05 M).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly, add a solution of diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq) in THF dropwise over 10-15 minutes. The appearance of a white precipitate (triphenylphosphine oxide) is a good indicator of reaction progress.

• Execution: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-16 hours, monitoring by TLC.

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • The major byproduct, triphenylphosphine oxide, can often be partially removed by precipitation from a nonpolar solvent (like diethyl ether or a hexane/ethyl acetate mixture) and filtration.

  • Purify the resulting lactone via column chromatography. See Problem 3 for precautions.

Problem 3: Loss of Enantiomeric Purity During Column Chromatography

• Scenario: Your reaction produced a product with high ee, but after purification on a standard silica gel column, the ee has decreased.

• Primary Cause: The acidic silanol groups on the surface of the silica gel are catalyzing the enolization of the lactone at the α-position, leading to on-column racemization.

To prevent on-column racemization, the acidic sites on the silica gel must be neutralized.

• Method A: Adding a Basic Modifier to the Eluent (Most Common)

  • Determine your optimal eluent system (e.g., 30% Ethyl Acetate in Hexane) using TLC.

  • For the column, prepare the same eluent system but add 0.5% to 1% triethylamine (TEA) by volume.[12]

  • Run the column as usual with this modified eluent. The TEA will compete for the acidic sites on the silica, preventing your compound from interacting with them.

• Method B: Pre-treating the Column

  • Pack your silica gel column as you normally would in your starting eluent (without TEA).

  • Prepare a flush solution of your starting eluent containing 1-2% TEA.

  • Pass 2-3 column volumes of this flush solution through the packed column.[13][14]

  • Discard the eluted solvent.

  • Pass 1-2 column volumes of your pure eluent (without TEA) through the column to remove excess base.

  • Load your sample and run the chromatography with the standard, unmodified eluent.

Alternative Strategies: Designing Racemization Out of the Synthesis

The most robust way to avoid racemization is to use a synthetic strategy that is inherently stereoselective.

• Enzymatic and Biocatalytic Methods: Enzymes operate under physiological conditions (neutral pH, room temperature) and are exquisitely chiral catalysts. Using lipases for kinetic resolution of a racemic hydroxy acid or employing carbonyl reductases for the asymmetric reduction of a keto-acid to a chiral hydroxy acid are powerful, industry-standard methods for producing enantiopure lactones.[10][15][16]

• Asymmetric Catalysis: The development of chiral metal catalysts (e.g., based on Ruthenium, Copper, Iridium) and organocatalysts allows for the direct enantioselective synthesis of lactones from achiral starting materials.[8][9][17] These methods build the chiral center correctly in the first place, often with very high enantioselectivity, eliminating the need to worry about racemizing an existing stereocenter.

By understanding the mechanisms of racemization and employing these targeted strategies, you can confidently navigate the synthesis of chiral lactones while preserving the all-important stereochemical integrity of your molecules.

References

• Parenty, A., & Campagne, J.-M. (2021). Modern Macrolactonization Techniques. Synthesis, 53(16), 2747-2760. [Link]

• Gutman, A. L. (1990). Enzymatic synthesis of chiral lactones and polyesters. MRS Proceedings, 174, 217. [Link]

• Wikipedia. (2023). Corey–Nicolaou macrolactonization. [Link]

• Wang, Z. (Ed.). (2010). Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc.
• Gale, P. A., & Smith, B. D. (Eds.). (2012).

• Chem-Station. (2014). Corey-Nicolaou Macrolactonization. Chem-Station International Edition. [Link]

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• Master Organic Chemistry. (2024). Mitsunobu Reaction. [Link]

• LibreTexts Chemistry. (2021). 19.11: Racemization. [Link]

• Nicolaou, K. C., & Sorensen, E. J. (1996). Classics in Total Synthesis. VCH.

• University of Rochester Department of Chemistry. Tips for Flash Column Chromatography. [Link]

• Munir, S., et al. (2024). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Frontiers in Chemistry, 12. [Link]

• Organic Chemistry Portal. (2021). Mitsunobu Reaction. [Link]

• Zhang, Z., et al. (2023). Enantioselective synthesis of 8-membered lactone derivatives via organocatalytic cascade reactions. Organic Chemistry Frontiers, 10(1), 133-138. [Link]

• Organic Chemistry Portal. (2021). Yamaguchi Esterification. [Link]

• AK Lectures. (2016). Racemization of Carbonyl Compounds. [Link]

• YouTube. (2024). CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. [Link]

• Wikipedia. (2023). Racemization. [Link]

• iSm2. (n.d.). Macrolactonization in the Total Synthesis of Natural Products. [Link]

• Hughes, D. L. (2022). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. The Journal of Organic Chemistry, 87(18), 11855-11864. [Link]

• ResearchGate. (2019). Deactivation of silica gel?[Link]

• Chemistry Steps. (n.d.). Mitsunobu Reaction. [Link]

• Wikipedia. (2023). Shiina macrolactonization. [Link]

• Chem-Station. (2014). Yamaguchi Macrolactonization. Chem-Station International Edition. [Link]

• Reddit. (2015). Deactivating Silica Gel with Triethylamine. r/chemhelp. [Link]

• Yang, A., Gehring, A. P., & Li, T. (2000). Large degree of racemization observed in the amide bond forming reaction on silica gel.

• J&K Scientific. (2025). Yamaguchi Esterification. [Link]

• SigutLabs. (2023). Yamaguchi reagent – Reagent of the month June. [Link]

• Majhi, S. (2021). Applications of Yamaguchi Method to Esterification and Macrolactonization in Total Synthesis of Bioactive Natural Products. ResearchGate. [Link]

• Gallou, F., & Lipshutz, B. H. (2019). Macrolactonization Driven by Supramolecular Interactions. ChemRxiv. [Link]

• Concellón, J. M., et al. (2011). One-pot Sequential Organocatalytic Michael-Tishchenko-Lactonization Reactions. Synthesis of Enantioenriched 4,5-Disubstituted δ-Lactones. The Journal of Organic Chemistry, 76(11), 4477-4484.

• Parenty, A., & Campagne, J.-M. (2011). Macrolactonizations in the Total Synthesis of Natural Products. Chemical Reviews, 111(5), 3335-3378. [Link]

• YouTube. (2024). CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Chiral Synthons for Asymmetric Lactone Synthesis

Introduction: The Enduring Significance of Chiral Lactones

Chiral lactones are privileged structural motifs found in a vast array of natural products, pharmaceuticals, and high-value chemical intermediates. Their stereochemistry is often pivotal to their biological activity, making the development of efficient and highly selective methods for their synthesis a cornerstone of modern organic chemistry. This guide provides a comparative analysis of the primary strategies for achieving asymmetric lactone synthesis, focusing on the application of different chiral synthons. We will delve into the mechanistic underpinnings, practical applications, and comparative performance of chiral auxiliaries, catalytic methods (both organo- and metal-based), and the chiral pool approach. This analysis is intended to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions when designing synthetic routes to enantiomerically enriched lactones.

Chiral Auxiliaries: Stoichiometric Control of Stereochemistry

The use of chiral auxiliaries is a classical and highly reliable strategy for asymmetric synthesis. This approach involves the temporary covalent attachment of a chiral molecule (the auxiliary) to an achiral substrate. The auxiliary then directs the stereochemical outcome of a subsequent bond-forming reaction, after which it is cleaved and can ideally be recovered. Evans' oxazolidinones and Oppolzer's camphorsultam are among the most well-established and effective chiral auxiliaries.

Mechanism of Asymmetric Induction: The Evans Oxazolidinone in Aldol Reactions

The Evans oxazolidinone auxiliaries are particularly effective in controlling the stereochemistry of aldol reactions, which are a powerful tool for constructing the carbon backbone of many lactones. The mechanism of stereocontrol relies on the formation of a rigid, chelated transition state.

The process begins with the acylation of the chiral oxazolidinone. Deprotonation with a suitable base, often in the presence of a Lewis acid such as dibutylboron triflate, generates a Z-enolate. This enolate adopts a conformation that minimizes dipole-dipole interactions between the two carbonyl groups. The bulky substituent on the oxazolidinone (e.g., a benzyl or isopropyl group) effectively blocks one face of the enolate. When an aldehyde approaches, it coordinates to the boron, leading to a rigid, six-membered chair-like transition state (the Zimmerman-Traxler model). The aldehyde substituent preferentially occupies a pseudo-equatorial position to minimize steric hindrance, thus dictating the absolute stereochemistry of the two newly formed stereocenters in the aldol product. Subsequent hydrolysis of the auxiliary and lactonization affords the chiral lactone.

Figure 1: Workflow for Asymmetric Lactone Synthesis via Evans Aldol Reaction.

Representative Experimental Protocol: Synthesis of a γ-Butyrolactone Precursor via Evans Aldol Reaction

The following protocol is a representative example of an Evans asymmetric aldol reaction to generate a syn-aldol adduct, a key intermediate for lactone synthesis.[1][2]

• Acylation of the Chiral Auxiliary: To a solution of (R)-4-benzyl-2-oxazolidinone (1.0 eq.) in THF at 0 °C, add triethylamine (1.5 eq.) followed by the dropwise addition of propionyl chloride (1.2 eq.). Allow the reaction to warm to room temperature and stir for 2 hours. After aqueous workup and purification, the N-propionyl oxazolidinone is obtained.

• Diastereoselective Aldol Reaction: Dissolve the N-propionyl oxazolidinone (1.0 eq.) in CH₂Cl₂ and cool to -78 °C. Add dibutylboron triflate (1.1 eq.) dropwise, followed by triethylamine (1.2 eq.). Stir the resulting solution for 30 minutes. Add the desired aldehyde (1.2 eq.) dropwise and continue stirring at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour. Quench the reaction with a pH 7 phosphate buffer. After extraction and purification, the syn-aldol adduct is isolated.

• Auxiliary Cleavage and Lactonization: The aldol adduct can be treated with lithium hydroxide and hydrogen peroxide to cleave the auxiliary and yield the corresponding β-hydroxy carboxylic acid.[3] Subsequent acid-catalyzed cyclization (e.g., using p-toluenesulfonic acid) will afford the desired γ-lactone.

Catalytic Asymmetric Synthesis: The Modern Approach

Catalytic methods for asymmetric synthesis are highly sought after as they obviate the need for stoichiometric amounts of a chiral controller. Both organocatalysis and transition-metal catalysis have emerged as powerful strategies for the enantioselective synthesis of lactones.

Organocatalysis: Asymmetric Hydrolactonization

Organocatalysis utilizes small, chiral organic molecules to catalyze asymmetric transformations. A notable example in lactone synthesis is the use of chiral Brønsted acids to effect an asymmetric hydrolactonization of unsaturated carboxylic acids.

A confined imidodiphosphorimidate (IDPi) Brønsted acid catalyst can facilitate the asymmetric hydrolactonization of γ,δ-unsaturated carboxylic acids.[4][5][6] The catalyst possesses a well-defined chiral pocket that binds the substrate through hydrogen bonding with the carboxylic acid. Protonation of the alkene by the highly acidic catalyst occurs within this chiral environment, leading to a transient carbocationic intermediate. The facial selectivity of the subsequent intramolecular nucleophilic attack by the carboxylate is dictated by the steric environment of the catalyst's binding pocket, resulting in the formation of an enantioenriched lactone.[4]

Figure 2: Mechanism of Organocatalytic Asymmetric Hydrolactonization.

The following is a general procedure based on the work of List and coworkers.[4]

• To a vial charged with the chiral IDPi catalyst (5 mol%), add the γ,δ-unsaturated carboxylic acid (1.0 eq.) and the solvent (e.g., toluene).

• Stir the reaction mixture at the specified temperature (e.g., room temperature) for the required time (e.g., 24-48 hours), monitoring the progress by TLC or GC.

• Upon completion, the reaction mixture is directly purified by column chromatography on silica gel to afford the enantioenriched lactone.

Transition-Metal Catalysis: Enantioselective C-H Lactonization

Transition-metal catalysis offers unique opportunities for lactone synthesis through novel bond formations, such as direct C-H functionalization. Manganese-catalyzed enantioselective C-H lactonization is a state-of-the-art example of this approach.

Chiral manganese complexes can catalyze the enantioselective oxidation of unactivated C(sp³)–H bonds in carboxylic acids to form γ-lactones.[7][8] The carboxylic acid substrate coordinates to the manganese center, acting as a directing group. The catalyst activates hydrogen peroxide to form a high-valent manganese-oxo species. This potent oxidant then abstracts a hydrogen atom from the γ-position of the substrate in a stereoselective manner. The resulting carbon radical undergoes rapid rebound with the hydroxyl group on the metal center to form the C-O bond, leading to the lactone product with high enantioselectivity. The chiral ligands on the manganese complex create a steric environment that favors hydrogen atom abstraction from one of the enantiotopic C-H bonds.[9]

Figure 3: Mechanism of Manganese-Catalyzed Enantioselective C-H Lactonization.

The following procedure is adapted from the work of Costas and coworkers.[7][8]

• In a vial, dissolve the carboxylic acid substrate (1.0 eq.) and the chiral manganese catalyst (1-2 mol%) in a suitable solvent such as 2,2,2-trifluoroethanol (TFE).

• Cool the solution to 0 °C.

• Add a solution of hydrogen peroxide (1.2 eq.) in TFE dropwise over 30 minutes using a syringe pump.

• After the addition is complete, stir the reaction for an additional 15 minutes.

• Quench the reaction with 2-propanol and analyze the yield and enantiomeric excess by GC. The product can be isolated by column chromatography.

Chiral Pool Synthesis: Nature's Starting Materials

The chiral pool refers to the collection of readily available, enantiomerically pure natural products such as amino acids, sugars, and terpenes.[10] Chiral pool synthesis utilizes these compounds as starting materials, incorporating their pre-existing stereocenters into the target molecule. This strategy can be highly efficient as it bypasses the need for an asymmetric induction step.

Principle of Chirality Transfer

In chiral pool synthesis, the inherent chirality of the starting material is transferred through a series of chemical transformations to the final product. The synthetic design must ensure that the original stereocenters are not epimerized during the reaction sequence. This approach is particularly advantageous when the target lactone shares a significant portion of its stereochemical framework with a readily available chiral pool molecule.

Representative Example: Synthesis of (-)-Cleistenolide from D-Mannitol

D-Mannitol, a C₂-symmetric sugar alcohol, is an excellent chiral pool starting material for the synthesis of various natural products, including the δ-lactone (-)-Cleistenolide.[11]

The synthesis begins with the protection of the hydroxyl groups of D-mannitol, often as acetonides. This is followed by a sequence of selective deprotections and functional group manipulations to construct the carbon skeleton of the target molecule. The stereocenters of D-mannitol are preserved throughout the synthesis and ultimately define the stereochemistry of the final lactone product.[11]

Figure 4: General Workflow for Chiral Pool Synthesis of a Lactone.

Representative Experimental Protocol: Key Steps in the Synthesis of a γ-Lactone Intermediate from D-Mannitol

The following steps are based on established procedures for the manipulation of D-mannitol.[11]

• Acetonide Protection: To a suspension of D-mannitol in acetone, add a catalytic amount of a strong acid (e.g., H₂SO₄) and stir at room temperature. The diacetonide derivative can be isolated after neutralization, filtration, and concentration.

• Oxidative Cleavage: The protected D-mannitol derivative can be subjected to oxidative cleavage (e.g., with sodium periodate) to yield a chiral aldehyde.

• Chain Elaboration and Lactonization: The aldehyde can then undergo various carbon-carbon bond-forming reactions (e.g., Wittig or Grignard reactions) to extend the carbon chain. Subsequent deprotection and oxidation followed by intramolecular cyclization will lead to the desired lactone.

Comparative Analysis

Chiral Synthon Strategy	Typical Yields	Typical Enantioselectivity (ee)	Advantages	Disadvantages
Chiral Auxiliaries (e.g., Evans')	Good to Excellent	>95% de	High reliability and predictability; well-established procedures; auxiliary can be recycled.[1][5]	Stoichiometric use of chiral material; requires additional steps for attachment and removal of the auxiliary.
Organocatalysis (e.g., IDPi)	Good to Excellent	90-99% ee	Low catalyst loading; metal-free; mild reaction conditions.[4]	Catalyst development can be challenging; substrate scope may be limited.
Metal Catalysis (e.g., Mn-C-H)	Moderate to Good	90->99% ee	High atom economy; functionalization of unactivated C-H bonds; novel synthetic disconnections.[7][8]	Potential for metal contamination in the final product; catalyst can be sensitive to air and moisture.
Chiral Pool Synthesis	Variable	>99% ee (inherent)	Enantiopure starting materials are often inexpensive; avoids asymmetric induction steps.[10][11]	Limited to the available chiral pool; synthetic route can be lengthy.

Conclusion

The choice of a chiral synthon for asymmetric lactone synthesis is a critical decision that depends on a multitude of factors, including the desired stereochemistry, the complexity of the target molecule, the availability of starting materials, and considerations of cost and scalability.

• Chiral auxiliaries remain a robust and dependable choice, particularly for complex targets where predictable and high levels of stereocontrol are paramount.

• Catalytic methods , both organo- and metal-based, represent the forefront of asymmetric synthesis, offering elegant and atom-economical solutions. Organocatalysis provides a metal-free alternative, while transition-metal catalysis opens up new avenues for C-H functionalization.

• Chiral pool synthesis is an attractive and often highly efficient strategy when the target molecule's stereochemical architecture is closely related to that of a readily available natural product.

A thorough understanding of the mechanisms, advantages, and limitations of each of these approaches, as outlined in this guide, will empower the synthetic chemist to devise the most effective and efficient route to their desired chiral lactone.

References

• Kaib, P. S. J., et al. (2023). A Catalytic Asymmetric Hydrolactonization. Journal of the American Chemical Society. Available at: [Link]

• Evans, D. A., et al. (1981). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. Available at: [Link]

• Chiral pool. (2023). In Wikipedia. Available at: [Link]

• Kaib, P. S. J., et al. (2023). A Catalytic Asymmetric Hydrolactonization. Journal of the American Chemical Society, 145(16), 9046–9052. Available at: [Link]

• Evans Aldol Reaction. (2014). Chem-Station Int. Ed. Available at: [Link]

• Cianfanelli, M., et al. (2020). Enantioselective C–H Lactonization of Unactivated Methylenes Directed by Carboxylic Acids. Journal of the American Chemical Society, 142(4), 1584–1593. Available at: [Link]

• Milan, M., et al. (2023). Highly Enantioselective Catalytic Lactonization at Nonactivated Primary and Secondary γ-C–H Bonds. Journal of the American Chemical Society. Available at: [Link]

• Asymmetric synthesis of homocitric acid lactone. (2022). ResearchGate. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Advanced Undergraduate Laboratory. (2005). Williams College. Available at: [Link]

• Vicens, L., et al. (2022). Carboxylic Acid Directed γ-Lactonization of Unactivated Primary C–H Bonds Catalyzed by Mn Complexes. ACS Publications. Available at: [Link]

• Kaib, P. S. J., et al. (2023). A Catalytic Asymmetric Hydrolactonization. Semantic Scholar. Available at: [Link]

• Asymmetric Synthesis of Homocitric Acid Lactone. (2022). National Institutes of Health. Available at: [Link]

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alternative chiral building blocks to 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

Introduction: The imperative for enantiomerically pure compounds in modern drug discovery and development has placed immense value on versatile and efficient chiral building blocks.[1] Among these, γ-lactones bearing multiple stereocenters serve as powerful synthons for the construction of complex molecular architectures found in a vast array of biologically active natural products and pharmaceuticals. The L-threono lactone derivative, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, has been a reliable scaffold for introducing chirality. However, the landscape of asymmetric synthesis is continually evolving, demanding a critical evaluation of alternative building blocks that may offer advantages in terms of accessibility, cost-effectiveness, and synthetic versatility. This guide provides a comprehensive comparison of viable alternatives to this established chiral lactone, supported by experimental data and detailed protocols to inform strategic decisions in synthetic planning.

The Benchmark: 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a well-regarded chiral building block derived from L-threonic acid. Its utility stems from the rigid γ-lactone core that effectively shields one face of the molecule, directing the approach of incoming nucleophiles. The bulky tert-butyldiphenylsilyl (TBDPS) ether at the C-3 position and the benzoyl group at C-2 provide robust protection and can influence the stereochemical outcome of reactions at adjacent centers.

Key Features:

• Stereochemical Control: The defined stereocenters and the steric hindrance provided by the protecting groups allow for high diastereoselectivity in nucleophilic addition reactions.

• Protecting Group Stability: The TBDPS group is known for its high stability under a wide range of reaction conditions, particularly acidic media, making it suitable for multi-step syntheses.[2][3][4] The benzoyl group offers robust protection and can be removed under basic conditions.[5][6]

• Synthetic Applications: It has been employed in the synthesis of various natural products and pharmaceutical intermediates where the threose backbone is a key structural motif.

However, the multi-step synthesis required to prepare this building block and the cost of the TBDPS protecting group can be drawbacks for large-scale applications. This necessitates the exploration of more accessible and economical alternatives from the chiral pool.[7]

Alternative Chiral γ-Lactone Building Blocks

Several readily available natural products, often referred to as the "chiral pool," provide excellent starting materials for the synthesis of alternative chiral γ-lactones.[7][8][9][10] These alternatives can offer advantages in terms of cost, scalability, and the introduction of different substitution patterns.

(R)- and (S)-Pantolactone

(R)- and (S)-Pantolactone are highly versatile and commercially available chiral building blocks.[11][12] Their compact structure and gem-dimethyl group have made them popular as chiral auxiliaries and synthons.

Key Features:

• Commercial Availability and Cost-Effectiveness: Both enantiomers are readily available at a lower cost compared to many other chiral building blocks, making them attractive for industrial applications.[13]

• Synthetic Versatility: Pantolactone can be used as a chiral auxiliary to control stereochemistry in a variety of reactions, including aldol additions and Diels-Alder reactions.[11][12] It can also be incorporated as a structural unit in the final target molecule.

• High Enantiomeric Purity: It is available with high enantiomeric excess, ensuring the transfer of chirality with high fidelity.[14]

Comparative Performance: While not a direct structural analogue to the threono lactone, pantolactone offers a different, yet highly effective, means of controlling stereochemistry. Its application as a chiral auxiliary provides a different strategic approach to asymmetric synthesis.

Carbohydrate-Derived Building Blocks: D-Glyceraldehyde Acetonide

Carbohydrates are an abundant and inexpensive source of chirality.[15][16][17] 2,3-O-Isopropylidene-D-glyceraldehyde, derived from D-mannitol, is a particularly useful C3 building block.[18][19][20][21][22]

Key Features:

• Accessibility: It can be prepared in a practical one-pot synthesis from the inexpensive starting material D-mannitol.[18]

• Reactive Aldehyde Functionality: The free aldehyde group is a versatile handle for a wide range of carbon-carbon bond-forming reactions, including Wittig reactions, aldol condensations, and nucleophilic additions.[20]

• Defined Stereochemistry: The stereocenters are well-defined, allowing for predictable stereochemical outcomes in subsequent transformations.

Comparative Performance: D-Glyceraldehyde acetonide provides a more direct entry point for chain elongation from a chiral C3 unit. The isopropylidene protecting group is generally more labile than the TBDPS and benzoyl groups of the threono lactone, which can be an advantage for syntheses requiring milder deprotection conditions.

Comparative Data Summary

Building Block	Source	Key Advantages	Potential Limitations	Relative Cost
2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone	L-Threonic Acid	High stereocontrol, robust protecting groups	Multi-step synthesis, higher cost of TBDPS	High
(R)-/(S)-Pantolactone	Racemic pantolactone resolution or asymmetric synthesis	Commercially available, cost-effective, versatile chiral auxiliary	Indirect incorporation of chirality in some cases	Low to Moderate
2,3-O-Isopropylidene-D-glyceraldehyde	D-Mannitol	Inexpensive starting material, reactive aldehyde, milder deprotection	Protecting group less stable to harsh acidic conditions	Low

Experimental Protocols

Protocol 1: Diastereoselective Nucleophilic Addition to a Chiral γ-Lactone

This protocol outlines a general procedure for the addition of an organometallic reagent to a chiral γ-lactone, a key transformation for evaluating the stereodirecting ability of the building block.

Workflow Diagram:

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• 9. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
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comparing benzoyl protecting group to other hydroxyl protecting groups

In the intricate world of multi-step organic synthesis, particularly in the development of pharmaceuticals and complex natural products, the strategic use of protecting groups is a cornerstone of success. A protecting group acts as a temporary shield for a reactive functional group, allowing for chemical transformations on other parts of the molecule without unwanted side reactions.[1] Among the arsenal of protecting groups for hydroxyl moieties, the benzoyl (Bz) group stands out for its unique balance of stability and reactivity, offering distinct advantages over other common choices. This guide provides an in-depth comparison of the benzoyl protecting group with other widely used hydroxyl protecting groups, supported by experimental data and protocols, to aid researchers in making informed decisions for their synthetic strategies.

At a Glance: The Benzoyl Group in Context

The benzoyl group is an acyl-type protecting group, introduced by converting a hydroxyl group into a benzoate ester.[2] This transformation effectively masks the nucleophilicity and acidity of the alcohol. The selection of any protecting group is a critical decision guided by its ease of introduction, its stability under a variety of reaction conditions, and the mildness and selectivity of its removal.[3] The benzoyl group often proves to be a robust and reliable choice, navigating a middle ground in terms of lability compared to more labile acetate esters and more resilient ether-based protecting groups.

A Comparative Analysis of Hydroxyl Protecting Groups

The effectiveness of a protecting group is always relative to the planned synthetic route. A group that is ideal for one transformation may be unsuitable for another. The concept of "orthogonality" is central here; orthogonal protecting groups can be removed under distinct conditions without affecting each other, allowing for selective deprotection in complex molecules.[4][5]

Benzoyl (Bz) vs. Other Ester Protecting Groups (e.g., Acetyl, Ac)

Ester protecting groups are typically stable under neutral and acidic conditions but are readily cleaved by basic hydrolysis (saponification). The benzoyl group is generally more stable than the acetyl group towards both acidic and basic conditions due to the electronic and steric effects of the phenyl ring.[6] This enhanced stability can be advantageous in preventing premature deprotection during certain synthetic steps. However, like other esters, the benzoyl group is susceptible to nucleophilic attack and reduction by strong hydride reagents.

Benzoyl (Bz) vs. Benzyl (Bn) Ethers

The benzyl group is an ether-type protecting group known for its broad stability towards both acidic and basic conditions.[7] It is typically introduced via a Williamson ether synthesis.[8] The key difference in their application lies in their deprotection methods. While the benzoyl group is removed by hydrolysis, the benzyl group is most commonly cleaved by catalytic hydrogenolysis (e.g., H₂/Pd-C).[9] This provides a crucial point of orthogonality. For instance, a molecule bearing both a benzoate and a benzyl ether can have the benzyl group removed reductively while the benzoate remains intact, and vice-versa. However, the harsh conditions sometimes required for benzyl ether cleavage (e.g., strong acids or dissolving metal reductions) can be a limitation for sensitive substrates.[10]

Benzoyl (Bz) vs. Silyl Ethers (e.g., TBDMS, TIPS)

Silyl ethers, such as tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS), are widely used due to their ease of introduction and mild, selective removal using fluoride ion sources (e.g., TBAF).[11] Their stability is highly dependent on the steric bulk of the substituents on the silicon atom, with the general order of acid stability being TBDMS < TIPS.[11] Silyl ethers are generally stable under basic conditions. The primary advantage of silyl ethers over the benzoyl group is their orthogonal removal with fluoride ions. A key consideration is that silyl ethers can sometimes migrate between hydroxyl groups, especially under basic or acidic conditions, a phenomenon less common with benzoyl groups.

Benzoyl (Bz) vs. Acetals (e.g., MOM, THP)

Acetal protecting groups, like methoxymethyl (MOM) and tetrahydropyranyl (THP), are stable to basic and nucleophilic conditions but are readily cleaved under acidic conditions.[11] This acid lability is their defining characteristic and their main point of orthogonality with the base-labile benzoyl group. A notable drawback of the THP group is the introduction of a new stereocenter, which can lead to diastereomeric mixtures.[11]

Data Presentation: A Comparative Overview

The following table summarizes the stability of the benzoyl group in comparison to other common hydroxyl protecting groups under various reaction conditions.

Protecting Group	Introduction Conditions	Deprotection Conditions	Stable To	Labile To
Benzoyl (Bz)	Benzoyl chloride, pyridine	NaOH or NaOMe in MeOH; H⁺/H₂O (harsher)	Mild acid, catalytic hydrogenolysis, some oxidizing agents	Strong base, strong acid, strong reducing agents (e.g., LiAlH₄)
Acetyl (Ac)	Acetic anhydride, pyridine	K₂CO₃/MeOH; mild base	Mild acid, catalytic hydrogenolysis	Base, strong acid
Benzyl (Bn)	NaH, Benzyl bromide	H₂, Pd/C; Na/NH₃	Acid, base, nucleophiles, mild reducing/oxidizing agents	Catalytic hydrogenolysis, strong acids, dissolving metal reduction
TBDMS	TBDMSCl, imidazole	TBAF; mild acid (e.g., AcOH)	Base, catalytic hydrogenolysis, many oxidizing/reducing agents	Fluoride ions, acid
TIPS	TIPSCl, imidazole	TBAF; stronger acid than TBDMS	Base, catalytic hydrogenolysis, many oxidizing/reducing agents	Fluoride ions, strong acid
MOM	MOMCl, DIPEA	Acid (e.g., HCl in MeOH)	Base, catalytic hydrogenolysis, nucleophiles, oxidizing/reducing agents	Acid
THP	Dihydropyran, cat. acid (e.g., PPTS)	Acid (e.g., AcOH in THF/H₂O)	Base, catalytic hydrogenolysis, nucleophiles, oxidizing/reducing agents	Acid

Experimental Protocols

Protocol 1: Protection of a Primary Alcohol with Benzoyl Chloride

This protocol describes the benzoylation of benzyl alcohol as a model substrate.

Objective: To protect the hydroxyl group of benzyl alcohol as a benzoate ester.

Materials:

• Benzyl alcohol

• Benzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

Procedure:

• To a stirred solution of benzyl alcohol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere, add anhydrous pyridine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzoyl chloride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude benzyl benzoate.

• Purify the product by flash column chromatography on silica gel if necessary.

Protocol 2: Deprotection of a Benzoate Ester using Sodium Methoxide (Zemplén Debenzoylation)

This protocol describes the deprotection of benzyl benzoate.[12]

Objective: To cleave the benzoate ester to regenerate the free alcohol.

Materials:

• Benzyl benzoate

• Methanol (anhydrous)

• Sodium methoxide (catalytic amount, e.g., 0.1 M solution in methanol)

• Dowex® 50WX8 hydrogen form resin (or similar acidic resin)

• Round-bottom flask, magnetic stirrer, and stir bar

Procedure:

• Dissolve the benzyl benzoate (1.0 eq) in anhydrous methanol in a round-bottom flask under an inert atmosphere.[12]

• Add a catalytic amount of sodium methoxide solution (e.g., 0.1 eq).[12]

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 1-2 hours.

• Once the starting material is consumed, neutralize the reaction by adding acidic ion-exchange resin until the pH is neutral.[12]

• Filter off the resin and wash it with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the crude benzyl alcohol.

• Purify the product by flash column chromatography on silica gel if necessary.

Visualization of the Synthetic Strategy

The choice of a protecting group is a critical decision in the planning of a synthetic route. The following flowchart illustrates a simplified decision-making process for selecting a hydroxyl protecting group.

Caption: A flowchart to guide the selection of a hydroxyl protecting group based on planned reaction conditions.

Conclusion

The benzoyl protecting group is a valuable and versatile tool in the synthetic chemist's toolbox. Its moderate stability, coupled with its unique deprotection conditions relative to other common protecting groups, makes it a strategic choice for enabling complex molecular transformations. By understanding the comparative stability and orthogonality of the benzoyl group, researchers can design more efficient and robust synthetic routes, ultimately accelerating the discovery and development of new molecules.

References

• 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. Available at: [Link]

• Journal of Carbohydrate Chemistry Selective Deprotection of Fully Benzoylated Nucleoside Derivatives. ResearchGate. Available at: [Link]

• New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. ACS Publications. Available at: [Link]

• What is an easy method for the deprotection of Benzoyl group? ResearchGate. Available at: [Link]

• Greene's Protective Groups in Organic Synthesis, 4th Edition. Wiley. Available at: [Link]

• An orthogonal approach for the precise synthesis of phenylpropanoid sucrose esters. Royal Society of Chemistry. Available at: [Link]

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• Protective Groups in Organic Synthesis. Third Edition By Theodora W. Greene and Peter G. M. Wuts. John Wiley & Sons, New York. 1999. xxi + 779 pp. 16 × 24 cm. ISBN 0-471-16019-9. $84.95. Journal of Medicinal Chemistry. Available at: [Link]

• Examining the vinyl moiety as a protecting group for hydroxyl (–OH) functionality under basic conditions. Organic Chemistry Frontiers. Available at: [Link]

• Benzoyldiisopropylchlorosilane: a visible light photocleavable alcohol protecting group. ResearchGate. Available at: [Link]

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A Prospective Analysis of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono Lactone as a Novel Chiral Auxiliary in Stereocontrolled Reactions

In the pursuit of enantiomerically pure compounds, particularly within the pharmaceutical and agrochemical industries, the development of effective methods for stereocontrolled synthesis is paramount. Chiral auxiliaries represent a robust and reliable strategy, temporarily imparting chirality to a prochiral substrate to direct the stereochemical outcome of a reaction. While a number of highly effective auxiliaries, such as the Evans oxazolidinones and Oppolzer's camphorsultams, have become cornerstones of modern asymmetric synthesis, the exploration of novel chiral scaffolds continues to be an area of significant interest.

This guide introduces 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, a carbohydrate-derived chiral molecule, as a promising yet underexplored candidate for applications in stereocontrolled reactions. To date, the utility of this specific lactone in asymmetric synthesis has not been extensively documented in peer-reviewed literature. Therefore, this document serves as a prospective analysis, grounded in established principles of stereochemical control, to evaluate its potential efficacy and to stimulate further experimental investigation. We will dissect its structural attributes, propose a viable synthetic route, and present a theoretical model for its application in the asymmetric aldol reaction, a benchmark for evaluating chiral auxiliaries.

Structural Features and Synthesis: A Foundation for Stereocontrol

The potential of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone as a chiral auxiliary is rooted in its unique structural and stereochemical features. Derived from L-threonic acid, a degradation product of Vitamin C, it possesses a well-defined stereochemical framework.

Key Structural Attributes:

• Rigid γ-Lactone Core: The five-membered lactone ring provides conformational rigidity, which is a critical feature for an effective chiral auxiliary. This rigidity helps to minimize conformational ambiguity in the transition state, leading to higher stereoselectivity.
• Defined Stereocenters: The L-threono lactone scaffold possesses two inherent stereocenters that can effectively bias the facial selectivity of reactions at a prochiral center.
• Bulky Protecting Groups: The tert-butyldiphenylsilyl (TBDPS) ether at the C-3 position and the benzoyl ester at the C-2 position are sterically demanding groups. These are strategically positioned to shield one face of an attached enolate, thereby directing the approach of an electrophile to the opposite, less hindered face.

Below is the chemical structure of the title compound.

A Researcher's Guide to Protecting Group Strategies for Threonic Acid Derivatives

Introduction: The Synthetic Challenge of a Multifunctional Molecule

L-Threonic acid, a primary metabolite of Vitamin C, is a molecule of significant interest in nutritional science and drug development, most notably as a component of magnesium L-threonate for enhancing cognitive function.[1] Its synthesis and chemical manipulation are central to developing new therapeutic agents and research tools. However, the structure of threonic acid—a four-carbon sugar acid featuring a carboxylic acid and three hydroxyl groups, including a vicinal 1,2-diol—presents a considerable challenge for the synthetic chemist.[1]

To achieve selective modification at a single reactive site, one must temporarily mask the other functional groups. This is the art and science of protecting group chemistry. An ideal protecting group can be introduced in high yield, remains stable throughout subsequent reaction steps, and can be removed selectively under mild conditions without affecting the rest of the molecule.[2] This guide provides an in-depth evaluation of various protecting group strategies for threonic acid derivatives, grounded in established chemical principles and supported by experimental data, to empower researchers in their synthetic endeavors.

The Strategic Core: Exploiting the 1,2-Diol Moiety

The vicinal diol at the C2 and C3 positions is the most salient structural feature of threonic acid. This arrangement allows for the formation of five-membered cyclic acetals and ketals, a highly efficient and selective method of protection.[3][4] This strategy not only protects two hydroxyl groups in a single step but also imparts conformational rigidity, which can influence the stereochemical outcome of subsequent reactions.

Common Cyclic Protections for the 1,2-Diol

The two most prevalent strategies for 1,2-diol protection are the formation of isopropylidene ketals (acetonides) and benzylidene acetals.

• Isopropylidene (Acetonide) Protection: This is often the first choice due to its ease of formation and removal. It is typically formed by reacting the diol with acetone or 2,2-dimethoxypropane under anhydrous acidic conditions.[4][5]

• Benzylidene Acetal Protection: Formed using benzaldehyde, this protecting group can offer different stability profiles and, in some cases, allows for regioselective cleavage to unmask one of the two hydroxyl groups.

The choice between these depends on the overall synthetic plan, particularly the required stability towards acidic conditions.

Workflow: 1,2-Diol Protection```dot

Caption: A fully orthogonal strategy enabling selective modification at C4.

This strategy demonstrates true orthogonality:

• Diol Protection: The acetonide is stable to the basic conditions of benzylation and alkylation.

• Carboxyl Protection: The benzyl ester is stable to the acidic conditions used for acetonide removal (if the order were reversed) and the basic conditions for alkylation.

• Sequential Deprotection: Hydrogenolysis removes the benzyl ester without touching the acid-labile acetonide. Subsequent treatment with aqueous acid removes the acetonide to reveal the final product.

Experimental Protocols

The following protocols are representative procedures for the key transformations described. Researchers should always first consult the primary literature and perform appropriate safety assessments.

Protocol 1: Synthesis of Benzyl (2R,3S)-2,3-O-isopropylidene-threonate

• Materials: L-threonic acid, 2,2-dimethoxypropane, p-toluenesulfonic acid (p-TsOH), N,N-Dimethylformamide (DMF), Benzyl bromide (BnBr), Cesium carbonate (Cs₂CO₃).

• Step A: Acetonide Formation. To a suspension of L-threonic acid (1.0 eq) in 2,2-dimethoxypropane (5.0 eq), add a catalytic amount of p-TsOH (0.05 eq). Stir the mixture at room temperature for 4-6 hours until the solution becomes clear. Neutralize the acid with triethylamine and concentrate the mixture under reduced pressure. The crude 2,3-O-isopropylidene threonic acid is used directly in the next step.

• Step B: Benzyl Ester Formation. Dissolve the crude product from Step A in anhydrous DMF. Add cesium carbonate (1.5 eq) and stir for 15 minutes. Add benzyl bromide (1.2 eq) dropwise. Stir the reaction mixture at room temperature for 12-16 hours.

• Workup & Purification. Quench the reaction with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by silica gel column chromatography to yield the target compound.

Protocol 2: Selective Deprotection of a Benzyl Ester via Hydrogenolysis

• Materials: Benzyl ester protected threonic acid derivative, Palladium on carbon (10% Pd/C), Methanol or Ethyl Acetate.

• Procedure: Dissolve the protected compound (1.0 eq) in methanol. Carefully add 10% Pd/C (approx. 10% by weight of the substrate).

• Hydrogenation: Secure the reaction flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this cycle three times. Maintain the reaction under a positive pressure of H₂ (typically a balloon) and stir vigorously at room temperature.

• Monitoring & Workup: Monitor the reaction by TLC until the starting material is consumed. Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with methanol. Concentrate the filtrate under reduced pressure to yield the deprotected carboxylic acid.

Conclusion

The successful synthesis and modification of threonic acid derivatives hinge on the judicious selection and application of protecting groups. By leveraging the unique reactivity of the 1,2-diol to install a cyclic acetal, and then choosing from a well-established toolbox of orthogonal silyl ether, benzyl ether, and various ester protecting groups, chemists can unlock a vast potential for chemical manipulation. The strategies outlined in this guide—focusing on stability, selective cleavage, and orthogonality—provide a robust framework for researchers aiming to explore the rich chemistry and therapeutic potential of this important biomolecule.

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A Comparative Guide to the Synthesis of Chiral Lactones in Modern Organic Chemistry

Introduction: The Enduring Significance of Chiral Lactones

Chiral lactones are not merely heterocyclic compounds; they are foundational pillars in the architecture of biologically active molecules. These structures are prevalent in a vast array of natural products, including pheromones, antibiotics, and antitumor agents.[1][2][3] Their inherent chirality is often crucial for biological function, a principle that underscores the importance of stereocontrol in modern drug design and development.[4][5] Consequently, the development of efficient and highly stereoselective methods for synthesizing enantiomerically pure lactones remains a paramount objective in organic synthesis. These chiral motifs serve as versatile synthetic intermediates, readily transformed into other valuable structures like chiral diols, ethers, and carboxylic acid derivatives.[6]

This guide provides a comparative analysis of key contemporary strategies for the synthesis of chiral lactones. We will move beyond a simple cataloging of reactions to dissect the underlying principles, compare performance through experimental data, and offer field-proven insights into methodological choices. The content is tailored for researchers, scientists, and drug development professionals who require a deep, practical understanding of how to construct these vital chiral building blocks.

Strategic Decision-Making in Chiral Lactone Synthesis

The selection of a synthetic route is a critical decision dictated by factors such as the desired ring size, substitution pattern, available starting materials, and scalability. Below is a logical workflow to guide the synthetic chemist toward an optimal strategy.

Caption: Decision workflow for selecting a chiral lactone synthetic strategy.

Comparative Analysis of Key Synthetic Methodologies

Metal-Catalyzed Asymmetric Hydrogenation of Ketoesters

This strategy represents one of the most powerful and versatile methods for accessing chiral γ- and δ-lactones. The core principle involves the enantioselective reduction of a ketone moiety within a ketoester or ketoacid precursor, followed by spontaneous or acid-catalyzed intramolecular cyclization. Ruthenium and Iridium complexes featuring chiral ligands are the catalysts of choice, offering exceptional efficiency and stereocontrol.

A key advantage of this approach is its high atom economy and the ability to generate stereocenters with high fidelity. For instance, Ru-catalyzed asymmetric transfer hydrogenation of γ-keto carboxylic acids using a formic acid–triethylamine azeotrope as the hydrogen source provides chiral multicyclic γ-lactones with excellent diastereoselectivities (>20:1 dr) and enantioselectivities (up to 99% ee).[7] Similarly, chiral Iridium complexes have been used for the asymmetric hydrogenation of various ketoesters, delivering a broad range of chiral lactones in superb yields and up to 99% ee.[8]

Causality in Catalyst Choice: The choice between a Ru-based transfer hydrogenation system and an Ir-based direct hydrogenation system often depends on the substrate's complexity and functional group tolerance. Transfer hydrogenation is often operationally simpler, avoiding the need for high-pressure hydrogen gas, making it attractive for standard laboratory settings.

Catalyst System	Substrate Type	Typical Yield	Typical Enantioselectivity (ee)	Key Advantages	Reference
Chiral Ru-Amine Complex	γ-Keto Carboxylic Acids	85-92%	97-99%	Operational simplicity (transfer hydrogenation), excellent for multicyclic systems.	[7]
Chiral Ir-Ferrocene Ligand	Benzo-fused & γ-Ketoesters	>95%	95-99%	High efficiency, broad substrate scope, direct hydrogenation.	[8]
Rh-Phosphine-Phosphite	Cyclopent-3-en-1-ols	70-90%	>95%	Forms complex bridged bicyclic lactones via hydroformylation.	[9]

Biocatalytic Approaches: The Green Chemistry Paradigm

Biocatalysis offers an environmentally benign and often exceptionally selective alternative to traditional chemical methods.[10] These reactions are conducted in aqueous media under mild conditions, minimizing waste and avoiding harsh reagents.[10]

A. Reductive Lactonization with Alcohol Dehydrogenases (ADHs): Analogous to metal-catalyzed hydrogenation, ADHs or other carbonyl reductases can reduce a keto-ester to a chiral hydroxy-ester, which then cyclizes.[11][12] This method is prized for its exquisite enantioselectivity. Engineered carbonyl reductases have been developed to synthesize specific δ-lactones with high yields and enantiopurities, achieving space-time yields that demonstrate industrial feasibility.[13] Merging photocatalysis with biocatalysis allows for the conversion of simple aldehydes and acrylates directly into chiral γ-lactones, showcasing the power of combining different catalytic paradigms.[14]

B. Baeyer-Villiger Monooxygenases (BVMOs): For the synthesis of lactones from cyclic ketones, BVMOs are unparalleled. These enzymes catalyze the insertion of an oxygen atom adjacent to a carbonyl group with high regio- and enantioselectivity, a transformation that is often challenging to control using chemical reagents.[11][12]

C. Lipase-Catalyzed Kinetic Resolution: When a racemic lactone is available, lipases can be used to selectively hydrolyze one enantiomer, leaving the other unreacted and enantiomerically enriched.[1] This is a classic and robust method for obtaining optically pure compounds. Porcine pancreas lipase (PPL) has been effectively used for the resolution of medium- and large-sized lactones.[1]

Biocatalytic Method	Enzyme Class	Transformation	Key Advantages	Reference
Asymmetric Reduction	Alcohol Dehydrogenase (ADH)	Keto-ester → Hydroxy-ester	"Green" (uses NADH/NADPH), mild conditions, exceptional ee.	[13][14]
Asymmetric Oxidation	Baeyer-Villiger Monooxygenase (BVMO)	Cyclic Ketone → Lactone	High regio- and enantioselectivity for a difficult transformation.	[11][12]
Kinetic Resolution	Lipase	Racemic Lactone → Enantioenriched Lactone + Hydroxy Acid	Operational simplicity, commercially available enzymes, effective for resolution.	[1]

Modern Catalytic Annulation and Cyclization Strategies

Recent advances in catalysis have opened new pathways to chiral lactones, particularly for constructing more complex or medium-to-large ring systems, which are entropically disfavored.

• Palladium-Catalyzed [5+5] Annulation: This innovative strategy allows for the synthesis of challenging ten-membered lactones. By reacting cyclic vinylogous anhydrides with vinylethylene carbonates under chiral palladium catalysis, a range of spiro ten-membered lactones can be obtained in excellent yields and with high enantioselectivity (up to 89% ee).[15]

• Copper-Catalyzed Radical Oxyfunctionalization: This method provides rapid access to a diverse array of functionalized γ- and δ-lactones. A radical generated from a source like an arylsulfonyl chloride adds to an unsaturated carboxylic acid, and a subsequent enantioselective C–O bond formation mediated by a chiral copper complex furnishes the desired lactone.[6] This approach is notable for its ability to install a variety of functional groups concurrently with lactonization.

Caption: Simplified cycle for Ru-catalyzed asymmetric transfer hydrogenation.

Application in Natural Product Synthesis: The "Lactone Concept"

The utility of chiral lactones is powerfully demonstrated in the total synthesis of complex natural products. A particularly elegant strategy is the "lactone concept" for constructing axially chiral biaryls.[16][17][18] This method involves the intramolecular coupling of two aromatic portions linked by an ester to form a configurationally unstable biaryl lactone.[16][17] The crucial step is the subsequent stereoselective ring-opening of this lactone, often via dynamic kinetic resolution, which allows for the conversion of the racemic lactone into a single atropisomeric product.[16][17] This approach has been successfully applied to the total synthesis of diverse natural products, including phenylanthraquinones and naphthylisoquinoline alkaloids.[16]

Detailed Experimental Protocols

Protocol 1: Ru-Catalyzed Asymmetric Transfer Hydrogenation of a γ-Ketoacid

(Based on the methodology reported in Organic Chemistry Frontiers, 2021)[7]

• Catalyst Preparation: In a nitrogen-filled glovebox, add the γ-keto carboxylic acid (0.5 mmol, 1.0 equiv) and the Ru-catalyst, [RuCl(p-cymene)((S,S)-TsDPEN)] (1.6 mg, 0.0025 mmol, 0.005 equiv), to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Reaction Setup: Remove the tube from the glovebox. Add the azeotropic mixture of formic acid and triethylamine (HCOOH-NEt3, 5:2 molar ratio, 1.0 mL) via syringe under a nitrogen atmosphere.

• Reaction Execution: Seal the tube and place it in a preheated oil bath at 40 °C. Stir the reaction mixture vigorously for 24 hours.

• Work-up and Purification: Upon completion (monitored by TLC), cool the reaction to room temperature. Quench the reaction by adding 1 M HCl (5 mL). Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the chiral γ-lactone. Determine the diastereomeric ratio (dr) by 1H NMR analysis of the crude product and the enantiomeric excess (ee) by HPLC analysis on a chiral stationary phase.

Protocol 2: Biocatalytic Reduction of a Keto-ester using an Engineered Carbonyl Reductase

(A representative protocol based on principles described in relevant literature)[13]

• Buffer and Reagent Preparation: Prepare a potassium phosphate buffer (100 mM, pH 7.0). Prepare a stock solution of the substrate keto-ester (e.g., 5-oxodecanoic acid methyl ester) in DMSO. Prepare a stock solution of the cofactor NADP+ (20 mM) in the same buffer.

• Enzyme and Cofactor Regeneration System: In a temperature-controlled vessel (e.g., 30 °C), add the phosphate buffer. Add glucose (1.5 equiv relative to substrate) and a glucose dehydrogenase (GDH) for cofactor regeneration.

• Reaction Initiation: Add NADP+ to a final concentration of 0.5 mM. Add the cell-free extract or purified engineered carbonyl reductase (e.g., SmCRm4) to the desired activity level (e.g., 100 mg/mL of cell-free extract).

• Substrate Addition: Start the reaction by adding the keto-ester substrate from the DMSO stock solution to a final concentration of 50 mM. Ensure gentle stirring to maintain a homogenous mixture.

• Reaction Monitoring and Work-up: Monitor the conversion of the keto-ester by GC or HPLC. After completion (typically 12-24 hours), acidify the reaction mixture to pH 2-3 with 2 M HCl to induce lactonization of the resulting hydroxy-acid.

• Extraction and Analysis: Extract the product with ethyl acetate (3 x volume). Combine the organic layers, dry over Na2SO4, and concentrate. Analyze the yield and enantiomeric excess of the resulting chiral δ-lactone by chiral GC or HPLC.

Conclusion and Future Outlook

The synthesis of chiral lactones has evolved into a sophisticated field, with a diverse arsenal of highly efficient and selective methodologies. Metal-catalyzed asymmetric hydrogenation remains a benchmark for its broad applicability and high performance. Simultaneously, biocatalysis has emerged as a powerful and sustainable alternative, offering unparalleled selectivity under environmentally benign conditions. Modern catalytic methods continue to push the boundaries, enabling the construction of previously inaccessible complex lactone architectures.

For the modern researcher, the choice of method is no longer a question of "if" a chiral lactone can be made, but "how" it can be made most efficiently, selectively, and sustainably. The future will likely see a greater fusion of these catalytic worlds—such as chemoenzymatic and photo-biocatalytic cascades—to build molecular complexity from simple starting materials in a single pot, further streamlining the path to life-saving therapeutics and innovative chemical tools.

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• Title: A concise access to bridged[8][19][19] bicyclic lactones with a quaternary stereocenter via stereospecific hydroformylation. Source: Nature Communications (NIH) URL: [Link]

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A Comparative Analysis of Synthetic Routes to Key Chiral Intermediates: A Guide for Researchers

In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure compounds is not merely a preference but a critical necessity. The distinct pharmacological and toxicological profiles of enantiomers demand precise control over stereochemistry. This guide offers a comparative analysis of synthetic strategies for producing key chiral intermediates, moving beyond a simple recitation of methods to provide a deeper understanding of the causality behind experimental choices. Herein, we dissect the synthetic routes to three industrially significant chiral intermediates: (S)-Ibuprofen, the chiral side-chain of Atorvastatin, and (S)-Propranolol, offering a critical evaluation of their respective merits and drawbacks.

The Imperative of Chirality in Pharmaceuticals

The vast majority of biological targets, such as enzymes and receptors, are inherently chiral. This chirality dictates that the interactions with small molecule drugs are stereospecific. One enantiomer of a chiral drug may elicit the desired therapeutic effect, while the other could be inactive or, in some cases, responsible for adverse effects. Consequently, the ability to selectively synthesize a single enantiomer is a cornerstone of pharmaceutical chemistry. This guide will explore three principal strategies for achieving this: asymmetric catalysis, enzymatic (or biocatalytic) methods, and the chiral pool approach.

Case Study 1: (S)-Ibuprofen - A Non-Steroidal Anti-Inflammatory Drug (NSAID)

Ibuprofen is a widely used NSAID where the (S)-enantiomer is responsible for its anti-inflammatory activity. The (R)-enantiomer is not inactive but undergoes in vivo conversion to the (S)-form, albeit slowly. Direct synthesis of (S)-Ibuprofen offers the potential for a faster onset of action and a reduced metabolic load.

Route 1: Enzymatic Kinetic Resolution of a Racemic Ester

This approach leverages the high enantioselectivity of enzymes to resolve a racemic mixture. A common method involves the esterification of racemic ibuprofen, followed by the selective hydrolysis of one of the ester enantiomers.

Causality of Experimental Choices: Lipases, particularly Candida antarctica lipase B (CALB), are frequently employed due to their broad substrate tolerance, high enantioselectivity, and stability in organic solvents.[1][2][3] The choice of alcohol for esterification and the reaction solvent are critical parameters that can influence both the reaction rate and the enantioselectivity.[2][4] Water activity is another crucial factor; low water levels generally favor higher enantioselectivity in esterification reactions.[2][5]

Workflow for Enzymatic Resolution of Ibuprofen

Caption: Workflow for the enzymatic kinetic resolution of racemic ibuprofen.

Route 2: Asymmetric Hydrogenation

Asymmetric hydrogenation of a prochiral precursor, such as 2-(4-isobutylphenyl)acrylic acid, offers a more direct route to (S)-Ibuprofen. This method relies on chiral transition metal catalysts to deliver hydrogen to one face of the double bond with high selectivity.

Causality of Experimental Choices: Ruthenium-based catalysts bearing chiral phosphine ligands, such as BINAP, developed by Noyori and his research group, are highly effective for this transformation.[6][7][8] The choice of ligand is paramount in determining the enantioselectivity, as it creates the chiral environment around the metal center.[9] Reaction conditions such as hydrogen pressure, temperature, and solvent can significantly impact the catalyst's activity and selectivity.

Workflow for Asymmetric Hydrogenation to (S)-Ibuprofen

Caption: Direct synthesis of (S)-Ibuprofen via asymmetric hydrogenation.

Comparative Data: (S)-Ibuprofen Synthesis

Parameter	Enzymatic Kinetic Resolution	Asymmetric Hydrogenation
Starting Material	Racemic Ibuprofen	2-(4-isobutylphenyl)acrylic acid
Key Reagent	Lipase (e.g., Candida antarctica lipase B)	Chiral Ru-BINAP catalyst
Typical Yield	~45-50% (for the desired enantiomer)	>95%
Enantiomeric Excess (ee)	>95%	>97%
Atom Economy	Lower (theoretical max 50% yield)	High
Scalability	Can be challenging due to enzyme costs and separation	Generally good
Environmental Impact	Generally milder conditions, biodegradable catalyst	Use of transition metals and organic solvents

Case Study 2: Chiral Side-Chain of Atorvastatin

Atorvastatin (Lipitor) is a blockbuster drug for lowering cholesterol. Its efficacy relies on the precise stereochemistry of its dihydroxyheptanoate side chain.

Route 1: Chemoenzymatic Synthesis

This approach combines chemical synthesis with a key enzymatic step to install the desired chirality. A common strategy involves the enzymatic reduction of a prochiral ketone to a chiral alcohol.

Causality of Experimental Choices: Ketoreductases (KREDs) are highly selective enzymes for the reduction of ketones to alcohols.[10] Co-factor regeneration, typically using a glucose/glucose dehydrogenase system, is crucial for the economic viability of this process on a large scale.[10] Subsequent chemical steps, such as the introduction of a cyano group using a halohydrin dehalogenase (HHDH), can be employed to complete the side-chain synthesis.[10]

Workflow for Chemoenzymatic Synthesis of Atorvastatin Side-Chain Precursor

Caption: Chemoenzymatic route to a key chiral intermediate for Atorvastatin.

Route 2: Organocatalytic Synthesis

Organocatalysis, using small organic molecules as catalysts, has emerged as a powerful tool in asymmetric synthesis. For the atorvastatin side-chain, an L-proline-catalyzed α-aminooxylation of an aldehyde can be a key step.[11]

Causality of Experimental Choices: L-proline is an inexpensive and readily available chiral catalyst that can effectively induce asymmetry. The subsequent diastereoselective cyclization, for example, an iodine-induced intramolecular cyclization, can be used to construct the required stereocenters with high control.[11]

Comparative Data: Atorvastatin Side-Chain Synthesis

Parameter	Chemoenzymatic Synthesis	Organocatalytic Synthesis
Key Chiral Induction Step	Enzymatic reduction of a prochiral ketone	L-proline-catalyzed α-aminooxylation
Catalyst	Ketoreductase (KRED)	L-proline
Typical Yield	High (often >90%)	Good to high
Enantiomeric/Diastereomeric Excess	>99% ee	High de
Scalability	Well-established for industrial processes	Generally good, catalyst is inexpensive
Environmental Impact	Milder, aqueous conditions for enzymatic step	Metal-free catalysis, but may use organic solvents

Case Study 3: (S)-Propranolol - A Beta-Blocker

Propranolol is a beta-blocker used to treat various cardiovascular conditions. The (S)-enantiomer is significantly more potent than the (R)-enantiomer.

Route 1: Kinetic Resolution of a Racemic Epoxide

This method involves the selective reaction of one enantiomer of a racemic epoxide intermediate, leaving the desired enantiomer unreacted and in high enantiomeric excess.

Causality of Experimental choices: Both enzymatic and chemical catalysts can be employed for this resolution. Lipases can catalyze the enantioselective acylation of a racemic chlorohydrin precursor.[12] Alternatively, chiral salen-Co(III) complexes, known as Jacobsen's catalysts, are highly effective for the hydrolytic kinetic resolution (HKR) of terminal epoxides.[13][14][15] The choice between an enzymatic or a chemical catalyst often depends on substrate compatibility, cost, and scalability. A zinc-tartaric acid complex has also been reported for the kinetic resolution of the key glycidyl ether intermediate.[16][17][18]

Workflow for Kinetic Resolution in (S)-Propranolol Synthesis

Caption: Chiral pool synthesis of (S)-Propranolol from (S)-epichlorohydrin.

Comparative Data: (S)-Propranolol Synthesis

Parameter	Kinetic Resolution	Chiral Pool Synthesis
Starting Material	Racemic epichlorohydrin or glycidyl ether	(S)-Epichlorohydrin
Key to Chirality	Chiral catalyst (e.g., Jacobsen's catalyst, lipase)	Chiral starting material
Typical Yield	~45-50% (for the desired enantiomer)	High
Enantiomeric Excess (ee)	>99%	>99% (depends on starting material purity)
Atom Economy	Lower (theoretical max 50% yield)	High
Scalability	Can be catalyst-cost dependent	Generally good, dependent on chiral synthon cost
Environmental Impact	Can involve transition metals or require separation of enantiomers	Generally favorable if the chiral synthon is readily available

Experimental Protocols

Enzymatic Kinetic Resolution of (R,S)-Ibuprofen Ethyl Ester

• Esterification: Racemic ibuprofen (1.0 eq) is dissolved in ethanol, and a catalytic amount of sulfuric acid is added. The mixture is refluxed for 4 hours. After cooling, the solvent is evaporated, and the residue is purified to yield racemic ibuprofen ethyl ester.

• Enzymatic Hydrolysis: The racemic ibuprofen ethyl ester is dissolved in a biphasic system of a suitable organic solvent (e.g., toluene) and a phosphate buffer (pH ~7). Candida antarctica lipase B (immobilized) is added, and the mixture is stirred at a controlled temperature (e.g., 40°C). [19]3. Monitoring: The reaction is monitored by chiral HPLC to determine the conversion and the enantiomeric excess of the produced (S)-ibuprofen. [4]4. Work-up: Once the desired conversion is reached (typically close to 50%), the enzyme is filtered off. The aqueous phase is separated, acidified with HCl, and extracted with an organic solvent (e.g., ethyl acetate). The organic extracts are dried and concentrated to yield (S)-ibuprofen. The unreacted (R)-ibuprofen ethyl ester remains in the organic phase.

Asymmetric Hydrogenation for (S)-Ibuprofen

• Catalyst Preparation: A solution of [RuCl₂(p-cymene)]₂ and (S)-BINAP in a suitable solvent (e.g., ethanol) is stirred under an inert atmosphere.

• Hydrogenation: The 2-(4-isobutylphenyl)acrylic acid substrate is dissolved in the same solvent and added to the catalyst solution in an autoclave.

• Reaction: The autoclave is purged with hydrogen gas and then pressurized to the desired pressure (e.g., 10-50 atm). The reaction is stirred at a specific temperature (e.g., 50°C) until the reaction is complete (monitored by TLC or HPLC).

• Work-up: The solvent is removed under reduced pressure, and the crude product is purified by crystallization or chromatography to yield (S)-ibuprofen.

Chiral Pool Synthesis of (S)-Propranolol

• Epoxide Formation: To a solution of 1-naphthol (1.0 eq) and a base (e.g., NaOH) in a suitable solvent (e.g., water/ethanol), (S)-epichlorohydrin (1.1 eq) is added dropwise. The mixture is stirred at room temperature until the reaction is complete. [20]The product, (S)-1-(naphthalen-1-yloxy)-2,3-epoxypropane, is extracted and purified.

• Aminolysis: The purified (S)-epoxide is dissolved in a solvent such as methanol, and isopropylamine (excess) is added. The reaction mixture is stirred, often with heating, until the epoxide is fully consumed. [21]3. Work-up: The solvent and excess isopropylamine are removed under reduced pressure. The residue is then taken up in an organic solvent and washed with water. The organic layer is dried and concentrated to give crude (S)-propranolol, which can be further purified by crystallization.

Conclusion

The choice of a synthetic route to a key chiral intermediate is a multifaceted decision that requires a careful consideration of factors beyond just the chemical yield. As demonstrated by the case studies of (S)-Ibuprofen, the Atorvastatin side-chain, and (S)-Propranolol, each strategy—be it asymmetric catalysis, biocatalysis, or the chiral pool approach—presents a unique set of advantages and challenges. For instance, while kinetic resolutions can provide high enantiomeric purity, they are inherently limited to a 50% theoretical yield. In contrast, asymmetric catalysis and chiral pool synthesis offer the potential for higher yields and better atom economy. The rise of biocatalysis has introduced milder and more environmentally benign alternatives to traditional chemical methods, often with exceptional selectivity. Ultimately, the optimal synthetic route will depend on the specific requirements of the target molecule, including cost, scalability, and regulatory considerations. A thorough understanding of the principles and practicalities of each approach, as presented in this guide, is essential for the modern researcher in the pharmaceutical sciences.

References

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• Kumar, A., & Akanksha. (2012). Concise synthesis of (S)-(-)-Propranolol: Using acid catalysed kinetic resolution. Journal of Chemical and Pharmaceutical Research, 4(1), 23-26.
• Sharpless, K. B., et al. (1986). Asymmetric epoxidation of allyl alcohol. The Journal of Organic Chemistry, 51(19), 3710–3712.
• Veloo, R. A., & Koomen, G. J. (1993). Synthesis of (R)- and (S)-propranolol. Tetrahedron: Asymmetry, 4(12), 2401–2404.
• Bauer, T., et al. (1986). Asymmetric epoxidation of allyl alcohol. Tetrahedron, 42(16), 447-454.
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• Chemoenzymatic Synthesis of Building Blocks for Statin Side Chains. (n.d.).
• Eshghi, H., & Porkar Yazdi, H. (2003). A Facile Synthesis of (S) – (-) – Propranolol. Journal of Sciences, Islamic Republic of Iran.
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• Use of lipases in the resolution of racemic ibuprofen. (1992). PubMed.
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• Comparison of kinetic resolution between two racemic ibuprofen esters in an enzymic membrane reactor. (n.d.).
• A green-by-design biocatalytic process for atorvastatin intermedi
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• Atorvastatin (Lipitor) by MCR. (n.d.). PMC - NIH.
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• NEW JACOBSEN'S CATALYST - Chiral Co(II) Salen Complex. (n.d.). Sigma-Aldrich.
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• An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. (n.d.). Dalton Transactions (RSC Publishing).
• Facile Synthesis of Propranolol and Novel Derivatives. (2020).
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A Senior Application Scientist's Guide to Stereoselectivity in Chiral Auxiliary-Mediated Reactions

In the intricate world of asymmetric synthesis, where the three-dimensional arrangement of atoms can mean the difference between a potent therapeutic and an inactive or even harmful compound, the precise control of stereochemistry is paramount.[1] Chiral auxiliaries, molecules temporarily incorporated into a substrate to direct the stereochemical outcome of a subsequent reaction, remain a powerful and reliable strategy for achieving this control.[1][2] Developed extensively in the 1970s and 1980s, this approach offers high levels of stereoselectivity and predictability, making it a cornerstone in the total synthesis of complex natural products and pharmaceuticals.[1][3]

This guide provides an in-depth comparison of the most prevalent and field-proven chiral auxiliaries. We will move beyond a simple catalog of options to explore the mechanistic underpinnings of their stereodirecting power, present comparative experimental data, and offer practical, step-by-step protocols to empower researchers in making informed decisions for their synthetic campaigns.

The Chiral Auxiliary Workflow: A Three-Act Play

The use of a chiral auxiliary is a strategic, three-step process: covalent attachment to the substrate, the key diastereoselective transformation, and finally, cleavage of the auxiliary to reveal the enantiomerically enriched product.[4] The success of this methodology hinges on the efficiency and stereofidelity of each step.

Caption: The fundamental three-stage process of auxiliary-mediated asymmetric synthesis.

Evans' Oxazolidinones: The Gold Standard for Aldol Reactions

First reported by David A. Evans in 1981, oxazolidinone auxiliaries, typically derived from readily available amino acids like valine and phenylalanine, have become one of the most reliable tools for stereocontrolled synthesis.[5][6] They are particularly renowned for their exceptional performance in asymmetric aldol reactions, alkylations, and conjugate additions.[4][7][8]

Mechanism of Stereocontrol

The remarkable stereoselectivity of Evans' auxiliaries stems from the formation of a rigid, chelated transition state. In the case of a boron-mediated aldol reaction, treatment of the N-acyl oxazolidinone with a soft Lewis acid like dibutylboron triflate (Bu₂BOTf) and a hindered base such as diisopropylethylamine (DIPEA) generates a Z-enolate.[4] This enolate forms a six-membered, chair-like Zimmerman-Traxler transition state with the incoming aldehyde.[9] The bulky substituent on the oxazolidinone (e.g., an isopropyl or benzyl group) effectively shields one face of the enolate, forcing the aldehyde to approach from the less hindered side. This rigid conformation minimizes steric interactions and leads to the predictable formation of the syn-aldol product with excellent diastereoselectivity.[10]

Caption: Zimmerman-Traxler model for Evans' auxiliary showing steric shielding.

Performance and Cleavage

Evans' auxiliaries consistently deliver very high levels of diastereoselectivity, often exceeding >99:1 for aldol and alkylation reactions.[2] A key advantage is that the resulting diastereomeric products can often be separated by standard chromatography, allowing access to enantiomerically pure material even if the selectivity is not perfect.[11]

The auxiliary is typically removed under mild conditions. The most common method involves hydrolysis with lithium hydroperoxide (LiOH/H₂O₂), which selectively cleaves the exocyclic amide bond to yield the chiral carboxylic acid without epimerizing the newly formed stereocenter.[11][12] Reductive cleavage with agents like lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) can directly afford the corresponding chiral alcohol or aldehyde.

It is crucial to note that the LiOH/H₂O₂ cleavage can evolve oxygen, a safety concern for large-scale synthesis, as the intermediate peracid can be reduced by excess hydrogen peroxide.[12][13] Careful control of temperature and reagent stoichiometry is essential.

Oppolzer's Sultams: Rigidity and Reliability

Derived from naturally occurring camphor, Oppolzer's camphorsultam is a highly effective chiral auxiliary known for its structural rigidity and thermal stability.[14] Its fused bicyclic structure provides a well-defined chiral environment, making it a powerful controller in a wide range of transformations, including Diels-Alder reactions, alkylations, and conjugate additions.[15][16]

Mechanism of Stereocontrol

Unlike Evans' auxiliaries, where chelation is often key, the stereodirecting power of Oppolzer's sultam frequently arises from pure steric hindrance.[14][17] The N-acyl sultam adopts a conformation where one face of the enolate is effectively blocked by the camphor skeleton, specifically the sulfonyl group and one of the methyl groups. This forces electrophiles to approach from the opposite, less-congested face.[17] This mechanism provides excellent stereocontrol even in the absence of chelating metals.[15]

Performance and Cleavage

Oppolzer's sultam provides high diastereoselectivity in numerous C-C bond-forming reactions. For example, in the asymmetric Diels-Alder reaction between an N-acryloyl sultam and cyclopentadiene, excellent endo-selectivity and diastereoselectivity are achieved, particularly with Lewis acid catalysis.[16] The resulting products are often highly crystalline, which facilitates purification by recrystallization.

Cleavage of the sultam auxiliary is similar to that of oxazolidinones. Hydrolysis with LiOH/H₂O₂ yields the carboxylic acid, while reductive cleavage with LiAlH₄ or other hydrides provides the alcohol.[18] Transesterification using reagents like NaOMe in methanol can provide the methyl ester directly. While reliable, cleavage can sometimes be sluggish for sterically hindered substrates, potentially leading to competitive N-S bond cleavage.[18]

Enders' SAMP/RAMP Hydrazones: Asymmetric α-Alkylation of Carbonyls

The asymmetric α-alkylation of aldehydes and ketones is a formidable challenge. The SAMP/RAMP hydrazone methodology, developed by Dieter Enders, provides an elegant and highly effective solution.[19] The auxiliaries, (S)-1-amino-2-methoxymethylpyrrolidine (SAMP) and its enantiomer (RAMP), are derived from proline and enable the highly diastereoselective alkylation of carbonyl compounds.[20]

Mechanism of Stereocontrol

The process begins with the formation of a hydrazone between the carbonyl compound and the SAMP or RAMP auxiliary.[19] Deprotonation with a strong base like lithium diisopropylamide (LDA) generates a lithiated aza-enolate. The key to the high selectivity is the internal chelation of the lithium cation by the methoxy group's oxygen atom, which locks the molecule into a rigid, five-membered ring structure.[21] This conformation exposes one face of the aza-enolate while the pyrrolidine ring sterically shields the other. The electrophile then attacks from the accessible face, leading to excellent diastereoselectivity.[21]

Caption: Key stages in the Enders' SAMP/RAMP hydrazone alkylation methodology.

Performance and Cleavage

This method routinely achieves diastereomeric excesses (d.e.) of over 95% for the alkylation of a wide range of ketones and aldehydes.[22] A significant advantage is that by choosing between SAMP and RAMP, chemists can access either enantiomer of the final product.[20]

Cleavage of the hydrazone to regenerate the chiral carbonyl is most commonly achieved by ozonolysis (O₃) or by mild acidic hydrolysis (e.g., saturated aqueous oxalic acid).[9][21] Ozonolysis is often preferred as it is highly effective and avoids potentially harsh acidic conditions that could cause epimerization of the α-stereocenter.[9]

Comparative Performance Data

The choice of auxiliary is dictated by the specific reaction, the desired stereochemical outcome, and the required cleavage conditions. The following table provides a comparative summary based on typical experimental outcomes reported in the literature.

Chiral Auxiliary	Primary Application(s)	Typical Diastereoselectivity (d.e.)	Key Mechanistic Feature	Common Cleavage Methods
Evans' Oxazolidinone	Aldol Reactions, Alkylations	>95-99%[2]	Chelation-controlled Zimmerman-Traxler transition state[10]	LiOH/H₂O₂ (acid), LiAlH₄/LiBH₄ (alcohol)[12]
Oppolzer's Sultam	Diels-Alder, Alkylations, Conjugate Additions	>90-98%[15][23]	Steric shielding from rigid camphor skeleton[17]	LiOH/H₂O₂ (acid), LiAlH₄ (alcohol), NaOMe (ester)[18]
Enders' SAMP/RAMP	α-Alkylation of Ketones & Aldehydes	>95%[20][22]	Lithium chelation by methoxy group creating a rigid aza-enolate[21]	Ozonolysis, mild acid hydrolysis (e.g., oxalic acid)[9]
Myers' Pseudoephedrine	α-Alkylation of Amides	>95-99%[24]	LiCl-mediated chelation between amide and hydroxyl groups[4]	Acid/Base Hydrolysis (acid), Hydride/Organometallic addition (alcohol/ketone)

Experimental Protocol: The Evans Asymmetric syn-Aldol Reaction

This protocol describes a representative procedure for the reaction of an N-propionyl oxazolidinone with isobutyraldehyde, a classic example demonstrating the power of the Evans auxiliary.

Objective: To synthesize the syn-aldol adduct with high diastereoselectivity.

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (or other Evans' auxiliary)

• Propionyl chloride

• Triethylamine (Et₃N)

• Dibutylboron triflate (Bu₂BOTf, 1.0 M in CH₂Cl₂)

• Diisopropylethylamine (DIPEA)

• Isobutyraldehyde

• Anhydrous Dichloromethane (CH₂Cl₂)

• Anhydrous Diethyl Ether (Et₂O)

• Methanol (MeOH)

• Saturated aqueous solutions of NH₄Cl, NaHCO₃, and NaCl (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Methodology:

Part 1: N-Acylation of the Chiral Auxiliary

• Rationale: Covalently attach the propionyl group to the auxiliary to create the substrate for the aldol reaction.

• To a flame-dried, argon-purged round-bottom flask, add the chiral oxazolidinone (1.0 equiv) and anhydrous CH₂Cl₂. Cool the solution to 0 °C.

• Add triethylamine (1.5 equiv) dropwise, followed by the slow addition of propionyl chloride (1.2 equiv).

• Allow the reaction to warm to room temperature and stir for 1-2 hours until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction with saturated aq. NH₄Cl and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, wash with saturated aq. NaHCO₃ and brine, dry over MgSO₄, filter, and concentrate under reduced pressure. The crude N-propionyl oxazolidinone is often pure enough for the next step but can be purified by flash chromatography if necessary.

Part 2: Boron-Mediated Asymmetric Aldol Reaction

• Rationale: Generate the Z-boron enolate in situ and react it with the aldehyde. Low temperature is critical to maximize stereoselectivity by favoring the highly ordered transition state.

• Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous CH₂Cl₂ in a flame-dried, argon-purged flask. Cool the solution to -78 °C (acetone/dry ice bath).

• Slowly add dibutylboron triflate (1.1 equiv) via syringe, followed by the dropwise addition of diisopropylethylamine (1.2 equiv). The solution should turn from colorless to pale yellow. Stir at -78 °C for 30 minutes.

• Rationale: DIPEA is a bulky, non-nucleophilic base that facilitates enolate formation without competing in side reactions. Bu₂BOTf is a "soft" Lewis acid that strongly favors the formation of the Z-enolate, which is essential for high syn-selectivity.[2]

• Add freshly distilled isobutyraldehyde (1.5 equiv) dropwise at -78 °C.

• Stir the reaction at -78 °C for 2 hours, then allow it to warm to 0 °C and stir for an additional 1 hour.

• Rationale: The reaction is quenched with methanol to protonate the boron-alkoxide intermediate. The subsequent peroxide buffer workup oxidizes and removes the boron byproducts.

• Quench the reaction by adding 3 mL of pH 7 phosphate buffer, followed by 3 mL of methanol and 3 mL of 30% hydrogen peroxide (added slowly at 0 °C). Stir vigorously for 1 hour.

• Dilute with diethyl ether and separate the layers. Wash the organic layer with saturated aq. NaHCO₃ and brine, dry over MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure syn-aldol adduct. The diastereoselectivity can be determined by ¹H NMR analysis of the crude product.

Conclusion

Chiral auxiliaries represent a mature, reliable, and highly predictable method for controlling stereochemistry in complex molecule synthesis. Evans' oxazolidinones excel in aldol additions, Oppolzer's sultams offer rigid control for cycloadditions and alkylations, and Enders' hydrazones provide a premier solution for the asymmetric alkylation of simple carbonyls. The selection of an auxiliary is a critical strategic decision that must weigh the desired stereochemical outcome, the nature of the transformation, the ease of auxiliary removal, and compatibility with the overall synthetic plan. By understanding the mechanistic principles that govern their function, researchers can continue to leverage these powerful tools to solve challenging problems in modern organic synthesis.

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A Comparative Guide to the Synthesis of L-Nucleoside Analogs: Evaluating Pathways from 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiviral and anticancer therapeutics, L-nucleoside analogs represent a cornerstone of medicinal chemistry. Their unnatural stereochemistry often imparts enhanced metabolic stability and unique biological activities. The synthesis of these chiral molecules is a complex endeavor, demanding precise stereochemical control and robust synthetic strategies. This guide provides an in-depth comparison of a potential synthetic pathway utilizing the chiral synthon, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone , against established alternative routes for the synthesis of L-nucleoside analogs.

Introduction: The Significance of L-Nucleoside Analogs and Chiral Precursors

L-nucleoside analogs are mirror images of their naturally occurring D-counterparts. This structural inversion provides a powerful tool to evade degradation by metabolic enzymes while still interacting with viral or cellular targets. The efficacy of drugs like Lamivudine (3TC) and Telbivudine stands as a testament to the therapeutic potential of this class of molecules.

The synthesis of enantiomerically pure L-nucleosides hinges on the availability of suitable chiral starting materials. Lactones derived from L-sugars, such as L-threonic acid, serve as valuable synthons, embedding the required stereochemistry early in the synthetic sequence. The featured lactone, 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone, is a commercially available, protected form of L-threono-1,4-lactone, poised for elaboration into more complex structures. The benzoyl and t-butyldiphenylsilyl protecting groups offer differential stability, allowing for selective manipulation of the hydroxyl groups during synthesis.[][2]

Proposed Synthetic Pathway Utilizing 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

The overall strategy involves the reduction of the lactone to the corresponding lactol, followed by activation of the anomeric center and subsequent coupling with a nucleobase, a strategy reminiscent of the widely used Vorbrüggen glycosylation.

Caption: Proposed synthetic pathway for an L-nucleoside analog.

Experimental Protocol for the Proposed Pathway

• Reduction to the Lactol: The starting lactone is dissolved in an anhydrous solvent like toluene and cooled to -78 °C. A solution of diisobutylaluminium hydride (DIBAL-H) is added dropwise to effect the reduction of the lactone to the corresponding lactol. The reaction is carefully monitored by thin-layer chromatography (TLC) to ensure complete conversion without over-reduction.

• Anomeric Acetylation: The crude lactol is then acetylated at the anomeric position using acetic anhydride in the presence of a base such as pyridine. This step serves to activate the anomeric carbon for the subsequent glycosylation reaction.

• Vorbrüggen Glycosylation: The persilylated nucleobase (e.g., silylated uracil or cytosine) is coupled with the anomeric acetate in an aprotic solvent like acetonitrile. A Lewis acid catalyst, typically trimethylsilyl trifluoromethanesulfonate (TMSOTf), is employed to promote the formation of the N-glycosidic bond. This reaction is expected to proceed with good stereoselectivity, favoring the formation of the desired β-anomer due to the influence of the C2-benzoyl group.

• Deprotection: The final step involves the removal of the protecting groups. The t-butyldiphenylsilyl group can be cleaved using a fluoride source such as tetrabutylammonium fluoride (TBAF). The benzoyl group, along with any protecting groups on the nucleobase, can be removed under basic conditions, for instance, with ammonia in methanol.

Comparative Analysis: Alternative Synthetic Pathways

To objectively evaluate the proposed pathway, we will compare it with two established methods for the synthesis of L-nucleoside analogs: the Acyclic Approach and a route starting from L-ribose.

Alternative Pathway 1: The Acyclic Approach

This modern strategy builds the furanose ring from an acyclic precursor, offering flexibility and control over stereochemistry.

Caption: The Acyclic Approach to L-nucleoside analog synthesis.

Alternative Pathway 2: Synthesis from L-Ribose

This classical approach utilizes a commercially available chiral starting material, L-ribose, and proceeds through a series of protection and functional group manipulation steps.

Caption: Synthesis of an L-nucleoside analog from L-Ribose.

Performance Comparison

Parameter	Proposed Pathway (from Lactone)	Acyclic Approach	Synthesis from L-Ribose
Starting Material	2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone	Chiral Aldehyde/Acyclic Precursor	L-Ribose
Number of Steps	~4 steps	~3-4 steps	4-6+ steps
Overall Yield	Potentially high, dependent on glycosylation efficiency	Variable, can be high	Generally moderate due to multiple steps
Stereocontrol	Good, directed by the chiral lactone and C2 protecting group	Excellent, controlled during the acyclic addition and cyclization	Good, but requires careful control at the anomeric center
Reagent Cost	Moderate, DIBAL-H and TMSOTf can be costly	Can be high depending on the chiral catalyst used	Moderate, L-ribose is relatively inexpensive
Scalability	Potentially scalable, though chromatographic purifications may be needed	Can be challenging to scale up certain stereoselective reactions	Well-established for large-scale synthesis
Flexibility for Diversification	Moderate, diversification primarily at the nucleobase	High, allows for easy modification of the sugar backbone	Moderate, modifications to the sugar require additional steps

Discussion and Conclusion

The proposed synthetic pathway starting from 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone presents a compelling strategy for the synthesis of L-nucleoside analogs. Its primary advantage lies in the direct utilization of a commercially available, stereochemically defined building block, potentially leading to a concise and efficient synthesis. The presence of orthogonal protecting groups on the lactone offers strategic advantages for selective deprotection and further functionalization.

In comparison, the acyclic approach offers greater flexibility for creating diverse sugar modifications, which is highly valuable in drug discovery for structure-activity relationship (SAR) studies. However, the development of stereoselective acyclic reactions can be more complex. The classical synthesis from L-ribose, while often longer, is a well-trodden path with established protocols, making it reliable for producing known L-nucleoside analogs on a larger scale.

Ultimately, the choice of synthetic pathway will depend on the specific goals of the research. For the rapid and efficient synthesis of L-nucleoside analogs with a standard ribofuranose core, the pathway from the protected L-threono lactone holds significant promise. For the exploration of novel sugar modifications, the acyclic approach may be more suitable. The synthesis from L-ribose remains a viable and robust option, particularly for large-scale production.

This comparative guide underscores the importance of chiral synthons like 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone in streamlining the synthesis of complex, high-value molecules such as L-nucleoside analogs. Further experimental validation of the proposed pathway is warranted to fully assess its potential and performance against established methods.

References

• Britton, R., et al. (2020). A short de novo synthesis of nucleoside analogs. Science, 369(6508), 1240-1244. [Link]

• Chu, C. K., et al. (2003). A general method for the synthesis of L-nucleosides from L-ribose. Journal of Organic Chemistry, 68(13), 5248-5251.
• Merino, P. (Ed.). (2009). Chemical synthesis of nucleoside analogues. John Wiley & Sons.
• Vorbrüggen, H., Krolikiewicz, K., & Bennua, B. (1981). Nucleoside synthesis, XXXI. A new simplified nucleoside synthesis. Chemistry-A European Journal, 14(12), 422-425.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

Introduction:

In the landscape of pharmaceutical research and drug development, the synthesis and handling of complex molecules are daily routines. 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone is a specialized intermediate, and like all laboratory chemicals, its lifecycle does not end with the experiment. Proper disposal is not merely a regulatory hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this compound, grounded in established chemical safety principles. The procedures outlined here are designed to empower researchers to manage this chemical waste stream responsibly, ensuring the protection of both personnel and the environment.

Hazard Identification and Risk Assessment

Inferred Hazard Profile:

Hazard Class	Rationale and Potential Effects	Primary Precaution
Skin/Eye Irritant	Many esters and lactones can cause irritation upon contact.[5][6]	Wear appropriate gloves and safety glasses with side shields or goggles.[5][6]
Aquatic Toxicity	Benzoyl esters and other complex organic molecules can be toxic or very toxic to aquatic life, with long-lasting effects.[7][8]	Do not dispose of down the drain or in household garbage. [1][5][6] Prevent any release into the environment.[7][8]
Combustibility	While not expected to be highly flammable, as a complex organic solid, it will burn if exposed to sufficient heat and an ignition source.	Store away from open flames, hot surfaces, and strong oxidizing agents.[9]
Unknown Toxicity	As a novel or specialized intermediate, its full toxicological profile is unknown.	Minimize all exposure and handle with universal precautions for hazardous chemicals.[10] Assume any mixture is more toxic than its most hazardous component.[4][10]

Core Disposal Principles

The foundation of safe chemical disposal rests on several universal principles that are directly applicable to 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone.

• Institutional Protocol is Paramount: All chemical waste disposal must be conducted through your institution's Environmental Health and Safety (EHS) office or an equivalent approved waste disposal service.[1][5] EHS will provide specific guidance based on local, state, and federal regulations.[6]

• Segregation is Key: Never mix incompatible waste streams.[11] This compound and its associated waste should be segregated. For example, halogenated solvent waste should be kept separate from non-halogenated solvent waste due to significant differences in disposal costs and methods.[12]

• Waste Minimization: The first principle of waste management is to avoid generating waste. Acquire and use the minimum quantity of the chemical necessary for your work.[10]

• No Drain Disposal: Under no circumstances should this chemical, its solutions, or the rinsate from cleaning contaminated glassware be poured down the drain.[1][11] This is to prevent environmental contamination and potential damage to the sewer system.[5][8]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and preparing the waste for pickup by a licensed hazardous waste vendor.

Experimental Protocol for Waste Collection

• Personal Protective Equipment (PPE): Before handling the waste, don appropriate PPE, including:

  • Safety glasses with side-shields or chemical splash goggles.[6]

  • Chemically resistant gloves (e.g., nitrile).[6]

  • A lab coat.[6]

• Waste Identification and Segregation:

  • Solid Waste: Collect pure, unused 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone and any grossly contaminated solid materials (e.g., contaminated gloves, weigh boats, absorbent pads) in a dedicated, clearly labeled hazardous waste container.[1]

  • Liquid Waste: Collect solutions containing the compound in a separate, sealed, and properly labeled liquid waste container.[1] The best initial container is often the original product container.[13] If using a different container, ensure it is compatible and made of glass or appropriate plastic.[5][13]

  • Sharps: Any contaminated sharps (needles, broken glass) must be placed in a designated, puncture-proof sharps container.[1]

• Containerization:

  • Use a leak-proof container with a secure screw cap.[5]

  • Ensure the exterior of the waste container remains clean and free from contamination.[14]

  • Do not overfill the container. Leave at least 10% of headroom (one to two inches) to allow for vapor expansion.[5][14]

  • Keep the container closed at all times, except when adding waste.[14]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste ".[5]

  • List all chemical constituents by their full name, including solvents and their approximate percentages. For this specific waste, clearly write "2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone ".

  • Indicate the relevant hazards (e.g., "Irritant," "Aquatic Toxin").

• Storage Pending Disposal:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

  • Store in a well-ventilated area, away from incompatible materials.[5]

  • Ensure the storage location has secondary containment to capture any potential leaks.

• Arrange for Pickup:

  • Once the container is full or the project is complete, contact your institution's EHS office to schedule a waste pickup.[13] Do not transport hazardous waste yourself.[13]

Spill Management Protocol

Accidents happen. A clear and immediate response plan is crucial to mitigate exposure and environmental contamination.

Experimental Protocol for Spill Cleanup

• Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.[5][6]

• Ventilate: Ensure the area is well-ventilated. If safe to do so, open a fume hood sash.[5]

• Assess and Equip: For small, manageable spills, proceed only if you are trained and have the correct PPE. For large spills, evacuate the area and contact your institution's emergency services and EHS department immediately.[6]

• Contain the Spill: Prevent the spill from spreading. For a solid spill, carefully sweep it up. For a liquid spill, create a dike around the material using an inert absorbent material like vermiculite, sand, or commercial sorbents.[5][6]

• Absorb and Collect: Carefully absorb the spilled material. Scoop the absorbent material and place it into a properly labeled, sealable container for hazardous waste disposal.[1][5]

• Decontaminate: Clean the spill area thoroughly. A recommended procedure is to rinse with an appropriate solvent (like acetone or ethanol), collecting the rinsate as hazardous liquid waste.[1] Follow this with a thorough cleaning with soap and water.[5][6]

• Dispose of Contaminated Materials: All materials used for cleanup, including gloves, absorbent pads, and contaminated clothing, must be collected and disposed of as hazardous waste.[5]

Decontamination of Empty Containers

An "empty" container that held this compound is not truly empty and must be managed as hazardous waste until properly decontaminated.[5]

• Triple Rinsing: The standard procedure is to triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).[5]

• Collect the Rinsate: Crucially, all three portions of this solvent rinsate must be collected and disposed of as hazardous liquid waste. [1][5]

• Final Disposal: After triple-rinsing and allowing the container to air dry, deface or remove the original label. The decontaminated container may then be disposed of in the regular trash or recycled, depending on institutional policy.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone waste.

Caption: Disposal Workflow Diagram

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• Proper Disposal Procedures for Massoia Lactone. (n.d.). Benchchem.
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• Safety Data Sheet. (2025, August 25). Sigma-Aldrich.
• CARBOBENZYLOXYGLYCYL-L-PROLINE BENZYL ESTER Safety Data Sheets. (n.d.). Echemi.
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• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich.
• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center.
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